K03861

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of K03861

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical review of the core mechanism of action of K03861 (also known as AUZ454), a potent kinase inhibitor. It consolidates key findings on its molecular interactions, impact on signaling pathways, and includes detailed experimental protocols for its characterization.

Core Mechanism of Action

K03861 is a potent, type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1][2] Unlike type I inhibitors that compete directly with ATP, type II inhibitors like K03861 stabilize the inactive "DFG-out" conformation of the kinase.[3] Its primary mechanism involves competing with the binding of activating cyclins, such as Cyclin E, to CDK2, thereby preventing the formation of the active kinase complex and subsequent downstream signaling.[1][2] This inhibition ultimately leads to cell cycle arrest, primarily at the G1/S transition, and can induce apoptosis in cancer cells.[4]

Interestingly, while initially characterized as a CDK2 inhibitor, recent comprehensive studies in live cells have revealed that K03861 also potently engages CDK8 and CDK19 with nearly 100-fold greater selectivity than for CDK2.[3] This unexpected activity profile identifies K03861 as a selective chemical probe for CDK8/19 and suggests that its cellular effects may be mediated by these kinases as well.[3]

Quantitative Data: Binding Affinity and Cellular Potency

The inhibitory activity of K03861 has been quantified through various biochemical and cellular assays.

Table 1: Biochemical Binding Affinity (Kd) of K03861 for CDK2 Variants

CDK2 Variant	Dissociation Constant (Kd)
CDK2 (Wild Type)	50 nM[2]
CDK2 (C118L)	18.6 nM[2]
CDK2 (A144C)	15.4 nM[2]
CDK2 (C118L/A144C)	9.7 nM[2]

Note: Another source reports a Kd of 8.2 nM, likely for the wild type, but this is not explicitly stated.[1]

Table 2: Live Cell Target Engagement (IC50) of K03861

Kinase Target	Intracellular IC50
CDK8	2 nM[3]
CDK19	4 nM[3]

Note: In live cell assays, K03861 demonstrated significantly more potent engagement with CDK8 and CDK19 compared to other CDKs, including its originally intended target, CDK2.[3]

Signaling Pathways Modulated by K03861

K03861 interferes with critical cellular signaling cascades, primarily those governed by CDKs.

CDK2-Mediated Cell Cycle Progression

The canonical pathway affected by K03861 is the CDK2-dependent regulation of the cell cycle. By inhibiting the CDK2/Cyclin E complex, K03861 prevents the phosphorylation of key substrates like the Retinoblastoma protein (Rb), FOXO1, and the CDK inhibitor p27.[4] Unphosphorylated Rb remains bound to the E2F transcription factor, preventing the expression of genes required for S-phase entry and DNA replication, thus causing cell cycle arrest.[5]

Caption: K03861 inhibits the CDK2/Cyclin E complex, preventing Rb phosphorylation and cell cycle progression.

CDK2 Signaling in Platelet Activation

Studies have utilized K03861 to elucidate the role of CDK2 in anucleate platelets. In this context, thrombin stimulation via the PAR1 receptor activates Src kinase, which in turn activates CDK2.[6] Active CDK2 then phosphorylates and inactivates Protein Phosphatase 1 (PP1). The inhibition of PP1 allows for the sustained phosphorylation and activation of downstream kinases like Erk, which are crucial for platelet aggregation and granule release.[6]

Caption: K03861 inhibits CDK2-mediated inactivation of PP1, thereby suppressing platelet activation.

Experimental Protocols

The following protocols are standard methodologies for characterizing the effects of a CDK inhibitor like K03861.

Protocol: Cell Viability / Proliferation Assay (CCK-8)

This assay measures the anti-proliferative effects of K03861.

• Cell Seeding: Seed cancer cells (e.g., Caki-1, ACHN) in a 96-well plate at a predetermined density and allow them to adhere overnight.[1]

• Compound Treatment: Prepare serial dilutions of K03861 in complete cell culture medium. Replace the existing medium with the medium containing various concentrations of K03861 (e.g., 10-20 µM) or a vehicle control (DMSO).[1][7]

• Incubation: Incubate the cells for the desired duration (e.g., 24, 48, 72, or 96 hours).[1]

• Assay: Add 10 µL of CCK-8 reagent to each well and incubate for 1-4 hours at 37°C.[7]

• Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.[7]

• Analysis: Calculate the percentage of growth inhibition for each concentration relative to the vehicle control and determine the GI50 value.

Protocol: Cell Cycle Analysis by Flow Cytometry

This protocol determines the effect of K03861 on cell cycle distribution.

• Cell Treatment: Treat cells in 6-well plates with K03861 at the desired concentration and for a specific duration (e.g., 24 hours). Include a vehicle control.

• Harvesting: Collect both adherent and floating cells. Wash the cell pellet once with cold PBS.[8]

• Fixation: Resuspend the cell pellet in 500 µL of cold PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol (B145695) dropwise to fix the cells. Incubate at -20°C for at least 2 hours.[9]

• Staining: Centrifuge the fixed cells and discard the ethanol. Wash the pellet with PBS. Resuspend the cells in 500 µL of Propidium Iodide (PI) staining solution containing RNase A.[8][9]

• Incubation: Incubate in the dark at room temperature for 30 minutes.[8][9]

• Analysis: Analyze the samples on a flow cytometer to determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.[8]

Protocol: Western Blotting for Phosphoprotein Analysis

This protocol confirms the on-target effect of K03861 by assessing the phosphorylation status of CDK2 substrates like Rb.[7]

• Cell Lysis: Treat cells as described above. Wash cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors on ice for 30 minutes.[8]

• Protein Quantification: Clear the lysate by centrifugation and determine the protein concentration of the supernatant using a BCA assay.[7]

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-30 µg) and separate them by SDS-PAGE.[9]

• Transfer: Transfer the separated proteins to a PVDF membrane.[9]

• Blocking & Antibody Incubation: Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour. Incubate the membrane with primary antibodies (e.g., anti-p-Rb, anti-Rb, anti-Actin) overnight at 4°C.[7]

• Secondary Antibody & Detection: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour. After further washes, add ECL substrate and visualize the protein bands using a chemiluminescence imaging system.[8][9]

Caption: General experimental workflow for characterizing the cellular effects of K03861.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Icaritin inhibits CDK2 expression and activity to interfere with tumor progression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CDK4/6 inhibitors: The mechanism of action may not be as simple as once thought - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Binding Kinetics of K03861 to CDK2

This technical guide provides a comprehensive overview of the binding kinetics of K03861, a type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2). The document is intended for researchers, scientists, and drug development professionals, offering detailed quantitative data, experimental methodologies, and visual representations of the relevant biological pathways and experimental workflows.

Introduction to K03861 and CDK2

Cyclin-Dependent Kinase 2 (CDK2) is a serine/threonine protein kinase that plays a critical role in regulating the cell cycle, particularly the transition from G1 to S phase.[1][2] Its activity is dependent on binding to regulatory cyclin partners, primarily Cyclin E and Cyclin A.[2][3] Dysregulation of the CDK2 signaling pathway is frequently observed in various cancers, making it a significant target for therapeutic intervention.

K03861 (also known as AUZ454) is a potent, type II inhibitor of CDK2.[4][5] Unlike type I inhibitors that bind to the active conformation of the kinase, type II inhibitors like K03861 stabilize the inactive "DFG-out" conformation.[6][7] This mechanism involves competition with the binding of activating cyclins, thereby preventing the kinase's activation.[4][5][8] Structural analysis of the CDK2-K03861 complex has provided the first co-crystal structure of a type II inhibitor bound to CDK2, revealing a canonical type II binding mode.[6][7]

Quantitative Binding Kinetics Data

The binding affinity of K03861 to CDK2 has been characterized against the wild-type (WT) enzyme and several mutants designed to facilitate the DFG-out conformation. The dissociation constant (Kd) is a measure of binding affinity, where a lower value indicates a stronger interaction. Analysis of the binding kinetics has also revealed that K03861 exhibits a slow dissociation off-rate, a desirable characteristic for drug candidates as it can lead to a prolonged duration of action.[6][7]

Target Protein	Dissociation Constant (Kd)
CDK2 (Wild Type)	50 nM[4][8]
CDK2 (C118L Mutant)	18.6 nM[4][8]
CDK2 (A144C Mutant)	15.4 nM[4][8]
CDK2 (C118L/A144C Mutant)	9.7 nM[4][8]
CDK2 (Unspecified)	8.2 nM[5]

Experimental Protocols

The binding kinetics and affinity of K03861 to CDK2 are determined using various biochemical and biophysical assays. While the specific details for K03861's characterization were published, a common and powerful technique for such measurements is Biolayer Interferometry (BLI).[9][10][11]

Protocol: Biolayer Interferometry (BLI) for Kinase-Inhibitor Binding Analysis

Objective: To quantify the association (k_on) and dissociation (k_off) rates and determine the binding affinity (Kd) of an inhibitor (e.g., K03861) to its target kinase (e.g., CDK2).

Materials:

• Recombinant purified CDK2 (ligand)

• K03861 (analyte)

• BLI instrument (e.g., Octet system)

• Biosensors (e.g., Streptavidin-coated for biotinylated CDK2)

• Assay buffer (e.g., PBS with 0.1% BSA and 0.02% Tween-20)

• 96-well microplates

Methodology:

• Immobilization: A biotinylated preparation of CDK2 is immobilized onto streptavidin-coated biosensors. The sensors are dipped into wells containing a specific concentration of CDK2 (e.g., 750 ng/mL) for a defined period to achieve an optimal loading level.[11]

• Baseline: The loaded biosensors are moved to wells containing only the assay buffer to establish a stable baseline signal. This step ensures that any subsequent signal change is due to the binding event.

• Association: The biosensors are then immersed in wells containing various concentrations of K03861 dissolved in the assay buffer. The binding of K03861 to the immobilized CDK2 causes a change in the interference pattern of light, which is recorded in real-time as an increase in signal response. This phase is monitored until the binding approaches equilibrium.

• Dissociation: Following the association phase, the biosensors are transferred back to wells containing only the assay buffer. The K03861 molecules begin to dissociate from CDK2, resulting in a decrease in the signal. This dissociation is also monitored in real-time.

• Data Analysis: The resulting sensorgrams (plots of response vs. time) are analyzed using the instrument's software. The association and dissociation curves are fitted to a 1:1 binding model to calculate the association rate constant (k_on), the dissociation rate constant (k_off), and the equilibrium dissociation constant (Kd), where Kd = k_off / k_on.

Visualizations

4.1. CDK2 Signaling Pathway

The following diagram illustrates the central role of CDK2 in the G1/S phase transition of the cell cycle. Growth factor signaling leads to the activation of CDK4/6-Cyclin D complexes, which initiate the phosphorylation of the Retinoblastoma protein (Rb). This releases the E2F transcription factor to promote the expression of genes required for S phase, including Cyclin E. The subsequent formation of the CDK2-Cyclin E complex further phosphorylates Rb, creating a positive feedback loop that drives the cell into S phase.

Caption: The CDK2 signaling pathway in the G1/S cell cycle transition.

4.2. Experimental Workflow for Binding Kinetics

The diagram below outlines the typical workflow for determining the binding kinetics of an inhibitor using Biolayer Interferometry (BLI), a standard method for such analyses.

Caption: Experimental workflow for Biolayer Interferometry (BLI).

References

• 1. Cyclin dependent kinase 2 (CDK2) is a key mediator for EGF-induced cell transformation mediated through the ELK4/c-Fos signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclin-dependent kinase 2 - Wikipedia [en.wikipedia.org]
• 3. uniprot.org [uniprot.org]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Type II Inhibitors Targeting CDK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. rndsystems.com [rndsystems.com]
• 9. Biolayer Interferometry Assay for Cyclin-Dependent Kinase-Cyclin Association Reveals Diverse Effects of Cdk2 Inhibitors on Cyclin Binding Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Differences in Binding Affinity Among Cell-cycle CDK and Cyclin Pairs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. escholarship.org [escholarship.org]

K03861: A Technical Guide to a Type II CDK2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cyclin-dependent kinase 2 (CDK2) is a pivotal regulator of the cell cycle, particularly at the G1/S phase transition. Its dysregulation is a common feature in various human cancers, making it a compelling target for therapeutic intervention. K03861 (also known as AUZ 454) is a potent, small-molecule inhibitor that uniquely targets CDK2 through a Type II inhibition mechanism. Unlike traditional ATP-competitive (Type I) inhibitors that bind to the active kinase conformation, K03861 stabilizes an inactive "DFG-out" state of CDK2. This mode of action leads to distinct biochemical properties, including competition with cyclin binding and slow dissociation kinetics.[1][2] This technical guide provides a comprehensive overview of K03861, consolidating available data on its mechanism of action, binding properties, selectivity, and cellular effects, along with detailed experimental protocols relevant to its study.

Chemical and Physical Properties

K03861 is an aminopyrimidine-phenyl urea (B33335) compound with well-defined chemical characteristics.[3][4]

Property	Value
Chemical Name	N-[4-[(2-Amino-4-pyrimidinyl)oxy]phenyl]-N'-[4-[(4-methyl-1-piperazinyl)methyl]-3-(trifluoromethyl)phenyl]urea
Synonyms	AUZ 454[5][6]
Molecular Formula	C₂₄H₂₆F₃N₇O₂[4]
Molecular Weight	501.51 g/mol [4]
CAS Number	853299-07-7[4][7]
Purity	≥98%[4]
Solubility	Soluble to 50 mM in DMSO and 100 mM in ethanol[4]

Mechanism of Action: Type II Inhibition

K03861 is distinguished by its Type II inhibition mechanism, which involves binding to an inactive conformation of the kinase.[1][8]

• DFG-Out Conformation: Kinases can exist in active ("DFG-in") or inactive ("DFG-out") conformations, referring to the orientation of the Asp-Phe-Gly motif in the activation loop. K03861 specifically binds to and stabilizes the DFG-out conformation of CDK2.[1][3][6] This is a significant distinction from Type I inhibitors, which target the active DFG-in state.[6][8]

• Cyclin Competition: A key consequence of its binding mode is that K03861 inhibits CDK2 activity by competing with the binding of its activating cyclin partners (e.g., Cyclin E, Cyclin A).[1][4][5][7] This is a functional outcome of stabilizing the inactive state, which is incompatible with cyclin association.

• Structural Insights: The co-crystal structure of K03861 bound to cyclin-free CDK2 confirmed its canonical Type II binding mode and was the first such structure to be determined for a CDK2 inhibitor.[1][2][3]

The general mechanism of CDK2 activation and the inhibitory action of K03861 are depicted in the signaling pathway below.

References

• 1. Type II Inhibitors Targeting CDK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. rndsystems.com [rndsystems.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Inhibitors of Cyclin-Dependent Kinases: Types and Their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. mdpi.com [mdpi.com]

K03861: A Technical Guide to its Effects on the G1/S Phase Transition

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the mechanism of action of K03861 (also known as AUZ454), a potent and selective type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2). A critical regulator of the G1/S phase transition of the cell cycle, CDK2 is a key therapeutic target in oncology. This document details the molecular interactions of K03861, its impact on cell cycle progression, and provides detailed protocols for the essential experiments used to characterize its effects. All quantitative data are presented in structured tables, and key signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of its preclinical profile.

Introduction: The G1/S Transition and the Role of CDK2

The transition from the G1 (Gap 1) to the S (Synthesis) phase of the cell cycle is a critical checkpoint that commits a cell to DNA replication and subsequent division. This process is tightly regulated by a series of protein complexes, central to which are the cyclin-dependent kinases (CDKs). CDK2, in association with its regulatory partners Cyclin E and Cyclin A, plays a pivotal role in orchestrating the G1/S transition.

The primary substrate of the CDK2/Cyclin E complex is the Retinoblastoma protein (Rb), a tumor suppressor that, in its hypophosphorylated state, binds to the E2F family of transcription factors. This binding sequesters E2F, preventing the transcription of genes necessary for DNA synthesis. The phosphorylation of Rb by CDK4/6 and subsequently by CDK2/Cyclin E leads to a conformational change in Rb, causing the release of E2F. The liberated E2F then activates the transcription of target genes, driving the cell into S phase. Dysregulation of the CDK2 pathway is a common feature in many cancers, leading to uncontrolled cell proliferation.

K03861: A Selective CDK2 Inhibitor

K03861 is a small molecule inhibitor that potently and selectively targets CDK2. It is classified as a type II inhibitor, meaning it binds to the inactive conformation of the kinase.

Mechanism of Action

K03861 exerts its inhibitory effect by competing with the binding of activating cyclins to CDK2. This prevents the formation of the active CDK2/cyclin complex, thereby blocking its kinase activity. The inability of CDK2 to phosphorylate its downstream targets, most notably the Rb protein, results in the maintenance of Rb in its active, hypophosphorylated state. Consequently, E2F transcription factors remain sequestered, and the cell is unable to progress from the G1 to the S phase, leading to a G1 cell cycle arrest.

Biochemical Potency

K03861 has demonstrated high potency against CDK2 in biochemical assays. The dissociation constant (Kd) is a measure of the binding affinity of the inhibitor to its target.

Target	Kd (nM)
CDK2 (Wild Type)	50
CDK2 (C118L mutant)	18.6
CDK2 (A144C mutant)	15.4
CDK2 (C118L/A144C mutant)	9.7

Note: Data sourced from commercially available information on K03861. The enhanced potency against mutant forms can be relevant in specific research contexts.

Quantitative Analysis of K03861-Induced G1 Arrest

Table 1: Representative Data on Cell Cycle Distribution Following K03861 Treatment

Treatment	Concentration (µM)	% Cells in G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Vehicle (DMSO)	0	45.2	35.8	19.0
K03861	0.1	60.5	25.1	14.4
K03861	1	78.3	12.5	9.2
K03861	10	85.1	8.7	6.2

Table 2: Representative Data on Inhibition of Rb Phosphorylation by K03861

Treatment	Concentration (µM)	Relative pRb (Ser807/811) Level (%)
Vehicle (DMSO)	0	100
K03861	0.1	65
K03861	1	25
K03861	10	10

Note: This data is illustrative and would be generated by Western blot analysis, with band intensities quantified and normalized to a loading control and total Rb levels.

Experimental Protocols

Cell Cycle Analysis by Flow Cytometry

This protocol details the procedure for analyzing the cell cycle distribution of a cancer cell line treated with K03861 using propidium (B1200493) iodide (PI) staining and flow cytometry.

Materials:

• Cancer cell line (e.g., MCF-7, U2OS)

• Complete cell culture medium

• K03861 (dissolved in DMSO)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• 6-well plates

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that allows for 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• Treatment: Prepare serial dilutions of K03861 in complete culture medium. Treat cells with varying concentrations of K03861 (e.g., 0.1, 1, 10 µM) and a vehicle control (DMSO). Incubate for 24 hours.

• Cell Harvest: Aspirate the medium, wash cells with PBS, and detach them using Trypsin-EDTA. Neutralize trypsin with complete medium and transfer the cell suspension to a conical tube.

• Fixation: Centrifuge the cells, discard the supernatant, and resuspend the pellet in 1 mL of cold PBS. While vortexing gently, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate on ice for at least 30 minutes.

• Staining: Centrifuge the fixed cells, decant the ethanol, and wash the pellet with PBS. Resuspend the cell pellet in 500 µL of PI staining solution. Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the stained cells on a flow cytometer. Collect at least 10,000 events per sample. Use appropriate software to deconvolute the DNA content histogram and determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis of Rb Phosphorylation

This protocol describes the detection of phosphorylated Rb (pRb) levels in cells treated with K03861 by Western blotting.

Materials:

• Cancer cell line

• Complete cell culture medium

• K03861 (dissolved in DMSO)

• PBS

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-pRb (Ser807/811), anti-total Rb, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Seed and treat cells with K03861 as described in the flow cytometry protocol. After treatment, wash cells with ice-cold PBS and lyse them in lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize the protein concentrations of all samples. Add Laemmli sample buffer and boil the samples to denature the proteins.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour.

  • Incubate the membrane with the primary antibody against pRb overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour.

• Detection: Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities. Normalize the pRb signal to the total Rb signal and the loading control to determine the relative change in Rb phosphorylation.

Visualizations

Signaling Pathway

Caption: K03861 inhibits CDK2, preventing Rb hyperphosphorylation and G1/S transition.

Experimental Workflow: Cell Cycle Analysis

Caption: Workflow for analyzing cell cycle effects of K03861 via flow cytometry.

Experimental Workflow: Western Blot for pRb

Caption: Workflow for Western blot analysis of Rb phosphorylation after K03861 treatment.

Conclusion

K03861 is a potent and selective inhibitor of CDK2 that effectively induces a G1 cell cycle arrest. Its mechanism of action, centered on the inhibition of Rb phosphorylation, makes it a valuable tool for cancer research and a potential therapeutic agent for tumors with a dysregulated G1/S checkpoint. The experimental protocols and representative data presented in this guide provide a framework for the preclinical characterization of K03861 and other CDK2 inhibitors. A thorough understanding of the molecular mechanisms and the methods used to assess their impact is crucial for the successful development of targeted cancer therapies.

Investigating the Downstream Targets of K03861: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

K03861, also known as AUZ454, is a potent and selective, type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1][2][3] As a critical regulator of the G1/S phase transition of the cell cycle, CDK2 represents a key therapeutic target in oncology. Hyperactivation of the CDK2 signaling pathway, often observed in various cancers, leads to uncontrolled cellular proliferation. K03861 inhibits CDK2 activity by competing with the binding of its activating cyclin partners, thereby inducing cell cycle arrest and inhibiting tumor cell growth.[2][3] This technical guide provides an in-depth overview of the known downstream targets of K03861, detailed experimental protocols to assess its activity, and a summary of its biochemical potency.

Mechanism of Action

K03861 functions as an ATP-competitive inhibitor of CDK2. It specifically binds to the inactive "DFG-out" conformation of the kinase, a characteristic of type II inhibitors.[4][5] This binding mode prevents the conformational changes required for kinase activation and subsequent phosphorylation of its substrates. The primary and most well-characterized downstream effect of K03861-mediated CDK2 inhibition is the prevention of the phosphorylation of the Retinoblastoma protein (pRb).[6]

Core Downstream Signaling Pathway: CDK2/pRb Axis

The CDK2/pRb signaling pathway is a fundamental regulator of the G1/S cell cycle checkpoint. In its hypophosphorylated state, pRb binds to the E2F family of transcription factors, sequestering them and preventing the transcription of genes necessary for DNA synthesis and S-phase entry. Upon activation by Cyclin E, CDK2 phosphorylates pRb at multiple sites, leading to a conformational change and the release of E2F. The liberated E2F then activates the transcription of target genes, driving the cell into S-phase. By inhibiting CDK2, K03861 maintains pRb in its active, hypophosphorylated state, thereby sequestering E2F and enforcing a G1 cell cycle arrest.[6]

Diagram 1: The CDK2/pRb signaling pathway and the inhibitory action of K03861.

Other Potential Downstream Targets

Beyond the well-established CDK2/pRb axis, preliminary evidence suggests other proteins may be affected by K03861-mediated CDK2 inhibition.

• FOXO1: Forkhead box protein O1 (FOXO1) is a transcription factor that can promote apoptosis and cell cycle arrest. Its activity is negatively regulated by phosphorylation.[7][8] Inhibition of CDK2 by other compounds has been shown to lead to decreased phosphorylation of FOXO1, thereby potentially activating its tumor-suppressive functions.[6] Further investigation is required to quantify the specific effect of K03861 on FOXO1 phosphorylation.

• p27Kip1: The cyclin-dependent kinase inhibitor p27Kip1 binds to and inhibits CDK2/Cyclin E complexes, acting as a crucial regulator of the G1/S checkpoint. The stability of p27 is, in part, regulated by phosphorylation. Phosphorylation of p27 by CDK2 can mark it for degradation by the proteasome.[9][10][11][12] By inhibiting CDK2, K03861 may lead to the stabilization and accumulation of p27, further reinforcing the G1 arrest.

• Protein Phosphatase 1 (PP1): In platelets, CDK2 has been shown to phosphorylate and inactivate the catalytic subunit of Protein Phosphatase 1 (PP1).[13][14] K03861 treatment suppressed thrombin-mediated platelet aggregation, suggesting that CDK2 inhibition can modulate PP1 activity in this cell type.[13][14] The broader implications of this interaction in other cell types remain to be fully elucidated.

Data Presentation

The biochemical potency of K03861 against wild-type and mutant forms of CDK2 has been determined through in vitro binding assays.

Target	Kd (nM)
CDK2 (Wild Type)	50
CDK2 (C118L)	18.6
CDK2 (A144C)	15.4
CDK2 (C118L/A144C)	9.7
Table 1: Dissociation constants (Kd) of K03861 for various forms of CDK2. Data sourced from R&D Systems.[3]

Experimental Protocols

Western Blot Analysis of Phosphorylated Retinoblastoma (pRb)

This protocol details the methodology to assess the phosphorylation status of pRb in cells treated with K03861.

Diagram 2: Experimental workflow for Western blot analysis of pRb phosphorylation.

a. Cell Culture and Treatment:

• Seed a cancer cell line with an intact Rb pathway (e.g., MCF-7, A549) in 6-well plates and allow them to adhere overnight.

• Treat the cells with varying concentrations of K03861 (e.g., 0.1, 1, 10 µM) and a vehicle control (DMSO) for a predetermined time (e.g., 24 hours).

b. Cell Lysis and Protein Quantification:

• Wash the cells with ice-cold PBS.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA protein assay.

c. SDS-PAGE and Western Blotting:

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-polyacrylamide gel electrophoresis.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against phospho-pRb (e.g., Ser780, Ser807/811), total pRb, and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

d. Data Analysis:

• Quantify the band intensities using densitometry software.

• Normalize the phospho-pRb signal to the total pRb signal for each sample. Further normalize to the loading control to account for any variations in protein loading.

Cell Cycle Analysis by Flow Cytometry

This protocol describes how to analyze the effect of K03861 on cell cycle distribution.

Diagram 3: Workflow for cell cycle analysis using flow cytometry.

a. Cell Preparation and Treatment:

• Plate cells as described for the Western blot protocol.

• Treat cells with K03861 and a vehicle control.

b. Cell Fixation and Staining:

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by dropwise addition of ice-cold 70% ethanol (B145695) while vortexing.

• Incubate at -20°C for at least 2 hours.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Incubate in the dark at room temperature for 30 minutes.

c. Flow Cytometry and Data Analysis:

• Analyze the stained cells using a flow cytometer.

• Collect data from at least 10,000 events per sample.

• Use cell cycle analysis software (e.g., FlowJo, ModFit LT) to model the distribution of cells in the G1, S, and G2/M phases of the cell cycle based on DNA content (PI fluorescence intensity).

Clonogenic Survival Assay

This assay assesses the long-term effect of K03861 on the ability of single cells to form colonies.[5][15]

a. Cell Seeding:

• Prepare a single-cell suspension of the desired cancer cell line.

• Seed a low density of cells (e.g., 200-1000 cells per well, depending on the plating efficiency of the cell line) into 6-well plates.

• Allow the cells to attach overnight.

b. Treatment:

• Treat the cells with various concentrations of K03861 for a defined period (e.g., 24 hours).

• Remove the drug-containing medium, wash the cells with PBS, and add fresh, drug-free medium.

c. Colony Formation:

• Incubate the plates for 1-3 weeks, allowing colonies to form.

• Monitor the plates until colonies in the control wells are visible and consist of at least 50 cells.

d. Staining and Counting:

• Fix the colonies with a solution of methanol (B129727) and acetic acid.

• Stain the colonies with crystal violet.

• Count the number of colonies in each well.

e. Data Analysis:

• Calculate the plating efficiency (PE) for the control cells: PE = (number of colonies formed / number of cells seeded) x 100%.

• Calculate the surviving fraction (SF) for each treatment group: SF = (number of colonies formed after treatment) / (number of cells seeded x PE).

Conclusion

K03861 is a potent CDK2 inhibitor with a well-defined mechanism of action centered on the inhibition of the CDK2/pRb signaling axis, leading to a G1 cell cycle arrest. This guide provides a comprehensive overview of the downstream effects of K03861 and detailed protocols for its investigation. Further research into the effects of K03861 on other potential downstream targets such as FOXO1, p27, and PP1 will provide a more complete understanding of its cellular activities and therapeutic potential. The methodologies outlined herein provide a robust framework for researchers and drug development professionals to further explore the utility of K03861 as a targeted anti-cancer agent.

References

• 1. benchchem.com [benchchem.com]
• 2. Clonogenic cell survival assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Retinoblastoma Protein Contains a C-terminal Motif That Targets It for Phosphorylation by Cyclin-cdk Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bu.edu [bu.edu]
• 5. creative-bioarray.com [creative-bioarray.com]
• 6. researchgate.net [researchgate.net]
• 7. Retinoblastoma tumor-suppressor protein phosphorylation and inactivation depend on direct interaction with Pin1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antibody‐mediated procoagulant platelet formation in COVID‐19 is AKT dependent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Decreased levels of the cell-cycle inhibitor p27Kip1 protein: prognostic implications in primary breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The role of protein phosphatases 1 and 2A in collagen-platelet interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. p27kip1: A Multifunctional Cyclin-Dependent Kinase Inhibitor with Prognostic Significance in Human Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Clonogenic Cell Survival Assay | Springer Nature Experiments [experiments.springernature.com]
• 14. Phosphorylation of Forkhead Protein FoxO1 at S253 Regulates Glucose Homeostasis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Clonogenic assay of cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of K03861 in Cell Cycle Arrest: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The cell division cycle is a fundamental process, the dysregulation of which is a hallmark of cancer. Cyclin-dependent kinases (CDKs), particularly CDK2, are pivotal regulators of cell cycle progression, specifically at the G1/S transition. K03861 (also known as AUZ454) has emerged as a potent and selective type II inhibitor of CDK2, demonstrating significant potential as a therapeutic agent by inducing cell cycle arrest. This technical guide provides an in-depth exploration of the molecular mechanisms underpinning the role of K03861 in halting cellular proliferation. We will delve into the core signaling pathways, present quantitative data on its efficacy, and provide detailed experimental protocols for key assays, equipping researchers and drug development professionals with a comprehensive understanding of this promising CDK2 inhibitor.

Introduction to K03861: A Potent CDK2 Inhibitor

K03861 is a small molecule inhibitor that targets the ATP-binding pocket of Cyclin-Dependent Kinase 2 (CDK2).[1] It is classified as a type II inhibitor, meaning it binds to the inactive "DFG-out" conformation of the kinase, offering a distinct mechanism of action compared to type I inhibitors.[2] By competing with cyclin binding, K03861 effectively abrogates the kinase activity of the CDK2/cyclin E and CDK2/cyclin A complexes, which are essential for the G1 to S phase transition.[1]

Table 1: Binding Affinity of K03861 for CDK2 Variants

CDK2 Variant	Dissociation Constant (Kd)
CDK2 (Wild Type)	50 nM[1]
CDK2 (C118L)	18.6 nM[1]
CDK2 (A144C)	15.4 nM[1]
CDK2 (C118L/A144C)	9.7 nM[1]
CDK2 (unspecified)	8.2 nM[3]

Core Mechanism of Action: Induction of G1 Cell Cycle Arrest

The primary mechanism by which K03861 exerts its anti-proliferative effects is through the induction of a G1 phase cell cycle arrest. This is achieved by inhibiting the phosphorylation of the Retinoblastoma protein (pRb), a key tumor suppressor and gatekeeper of the G1/S checkpoint.

The CDK2-pRb Signaling Axis

In a normal cell cycle, the progression from G1 to S phase is driven by the sequential activation of CDK4/6 and CDK2. CDK4/6, in complex with cyclin D, initiates the phosphorylation of pRb. Subsequently, the CDK2/cyclin E complex hyperphosphorylates pRb, leading to a conformational change that causes the release of the E2F family of transcription factors. Free E2F then activates the transcription of genes necessary for DNA replication and S-phase entry.

K03861-Mediated Inhibition of pRb Phosphorylation

K03861, by inhibiting CDK2, prevents the hyperphosphorylation of pRb. This maintains pRb in its active, hypophosphorylated state, where it remains tightly bound to E2F. The sequestration of E2F prevents the expression of S-phase-promoting genes, leading to a robust arrest of the cell cycle at the G1/S checkpoint.

Figure 1. K03861-mediated inhibition of the CDK2-pRb pathway leading to G1 arrest.

Interplay with the p53 and p21 Signaling Pathways

The tumor suppressor protein p53 and its downstream effector, the CDK inhibitor p21, form a critical checkpoint in response to cellular stress, including DNA damage. Evidence suggests a potential interplay between CDK2 inhibition and the p53/p21 pathway. Inhibition of CDK2 can lead to the activation of p53, which in turn transcriptionally upregulates p21.[4] The induced p21 can then further inhibit CDK2, creating a positive feedback loop that reinforces the cell cycle arrest. While direct evidence for K03861 inducing this pathway is still emerging, it represents a plausible secondary mechanism contributing to its efficacy.

Figure 2. Potential interplay of K03861 with the p53-p21 pathway.

Quantitative Analysis of K03861-Induced Cell Cycle Arrest

The efficacy of K03861 in inducing cell cycle arrest can be quantified through cell-based assays. While comprehensive public data for K03861 is limited, the following tables present representative data for a potent CDK2 inhibitor, illustrating the expected experimental outcomes.

Table 2: Representative IC50 Values for a CDK2 Inhibitor in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) for Proliferation Inhibition
MCF7	Breast Cancer	0.5
HCT116	Colon Cancer	1.2
A549	Lung Cancer	2.5
U2OS	Osteosarcoma	0.8
(Note: These are representative values for a selective CDK2 inhibitor and may not reflect the exact IC50 values for K03861)

Table 3: Representative Cell Cycle Distribution Analysis by Flow Cytometry

Treatment	% Cells in G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Vehicle Control (DMSO)	45.2	35.8	19.0
CDK2 Inhibitor (1 µM)	75.8	12.5	11.7
CDK2 Inhibitor (5 µM)	85.1	5.3	9.6
(Note: Representative data showing the expected shift in cell cycle phases upon treatment with a selective CDK2 inhibitor for 24 hours.)

Experimental Protocols

Cell Cycle Analysis by Flow Cytometry

This protocol outlines the procedure for analyzing cell cycle distribution using propidium (B1200493) iodide (PI) staining followed by flow cytometry.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• K03861 (or other CDK2 inhibitor)

• DMSO (vehicle control)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (50 µg/mL PI, 100 µg/mL RNase A in PBS)

• Flow cytometer

Procedure:

• Cell Seeding: Plate cells in 6-well plates at a density that ensures they are in the exponential growth phase at the time of treatment. Allow cells to adhere overnight.

• Drug Treatment: Treat cells with varying concentrations of K03861 and a vehicle control (DMSO) for the desired duration (e.g., 24 hours).

• Cell Harvesting:

  • For adherent cells, wash with PBS and detach using Trypsin-EDTA.

  • Collect all cells (including any floating cells from the medium) and centrifuge at 300 x g for 5 minutes.

• Fixation:

  • Wash the cell pellet with cold PBS.

  • Resuspend the pellet in 1 mL of cold PBS and, while gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise.

  • Incubate on ice for at least 30 minutes.

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the pellet with PBS.

  • Resuspend the pellet in 500 µL of PI staining solution.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells on a flow cytometer.

  • Use appropriate software to gate on single cells and generate a histogram of DNA content.

  • Quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Figure 3. Experimental workflow for cell cycle analysis by flow cytometry.

Western Blot Analysis of pRb Phosphorylation

This protocol describes the detection of total and phosphorylated pRb by Western blotting to confirm the on-target effect of K03861.

Materials:

• Treated cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-total pRb, anti-phospho-pRb [e.g., Ser807/811])

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer containing inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer:

  • Prepare samples with Laemmli buffer and boil.

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour.

• Detection:

  • Wash the membrane and apply the chemiluminescent substrate.

  • Capture the signal using an imaging system.

  • Analyze band intensities to determine the ratio of phosphorylated pRb to total pRb.

Conclusion

K03861 is a potent and selective type II CDK2 inhibitor that effectively induces G1 cell cycle arrest. Its primary mechanism of action involves the inhibition of CDK2-mediated phosphorylation of the Retinoblastoma protein, leading to the sequestration of the E2F transcription factor and a subsequent block in the transcription of genes required for S-phase entry. Furthermore, there is a potential for K03861 to engage the p53-p21 signaling pathway, which would further reinforce the cell cycle arrest. The experimental protocols provided herein offer a robust framework for researchers to investigate and quantify the effects of K03861 and other CDK2 inhibitors. Further research into the specific quantitative effects of K03861 across a broad range of cancer models will be crucial in fully elucidating its therapeutic potential.

References

• 1. selleckchem.com [selleckchem.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]

Preliminary Studies on K03861 in Novel Cancer Types: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preliminary research on K03861, a potent and selective type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2). This document summarizes the current understanding of K03861's mechanism of action, its preclinical efficacy in various cancer models, and detailed protocols for key experimental procedures. The information presented herein is intended to facilitate further investigation into the therapeutic potential of K03861 in novel cancer types.

Core Mechanism of Action: Targeting the Cell Cycle Engine

K03861 exerts its anti-cancer effects by targeting CDK2, a key regulator of cell cycle progression.[1] Specifically, K03861 is a type II inhibitor that competes with the binding of activating cyclins to CDK2.[1][2] This inhibition prevents the phosphorylation of crucial substrates, most notably the Retinoblastoma protein (Rb).[3][4] Hypophosphorylated Rb remains bound to the E2F transcription factor, sequestering it and preventing the transcription of genes required for the G1/S phase transition and DNA synthesis.[3][5] This ultimately leads to cell cycle arrest and an inhibition of tumor cell proliferation.[2]

Quantitative Data Summary

The following tables summarize the known inhibitory activities of K03861 against its primary target, CDK2, and its effects on cancer cell lines.

Target	Inhibitory Constant (Kd)
CDK2 (Wild-Type)	50 nM[1][6]
CDK2 (C118L mutant)	18.6 nM[1][6]
CDK2 (A144C mutant)	15.4 nM[1][6]
CDK2 (C118L/A144C mutant)	9.7 nM[1][6]

Table 1: In vitro inhibitory activity of K03861 against wild-type and mutant CDK2.

Cancer Type	Cell Line	Assay	Concentration	Duration	Effect
Renal Cell Carcinoma	Caki-1	CCK8	10-20 µM	1-4 days	Inhibited cell proliferation[2]
Renal Cell Carcinoma	ACHN	CCK8	10-20 µM	1-4 days	Inhibited cell proliferation[2]
Renal Cell Carcinoma	Caki-1	Colony Formation	10 µM	24 hours	Decreased colony formation[2]
Renal Cell Carcinoma	ACHN	Colony Formation	10 µM	24 hours	Decreased colony formation[2]

Table 2: Preclinical efficacy of K03861 in renal cell carcinoma cell lines.

Signaling Pathway and Experimental Workflows

To visually represent the mechanism of action and experimental procedures, the following diagrams are provided in the DOT language for Graphviz.

K03861 Signaling Pathway

K03861 inhibits the Cyclin E/CDK2 complex, preventing Rb phosphorylation and leading to G1/S arrest.

Experimental Workflow: Cell Viability (MTT) Assay

Workflow for determining the IC50 of K03861 using an MTT cell viability assay.

Experimental Workflow: In Vivo Xenograft Study

Generalized workflow for evaluating the in vivo efficacy of K03861 in a xenograft model.

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is for determining the half-maximal inhibitory concentration (IC50) of K03861 in cancer cell lines.

Materials:

• Cancer cell line of interest

• Complete culture medium

• K03861 (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent (5 mg/mL in PBS)[7]

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)[7][8]

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours.[9]

• Prepare serial dilutions of K03861 in complete medium.

• Remove the medium from the wells and add 100 µL of the K03861 dilutions. Include a vehicle control (DMSO).

• Incubate the plate for 24-72 hours.

• Add 10 µL of MTT reagent to each well and incubate for 2-4 hours at 37°C.[9][10]

• Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.[8][9]

• Measure the absorbance at 570 nm using a microplate reader.[10]

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot for Phospho-Rb

This protocol is for assessing the effect of K03861 on the phosphorylation of Rb.

Materials:

• Cancer cell line of interest

• Complete culture medium

• K03861

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-phospho-Rb (Ser807/811), anti-total Rb, anti-GAPDH)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Seed cells in 6-well plates and treat with K03861 at the desired concentration and duration.

• Wash cells with ice-cold PBS and lyse with RIPA buffer.[4]

• Determine protein concentration using a BCA assay.[4]

• Denature protein samples by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.[4]

• Block the membrane with blocking buffer for 1 hour at room temperature.[11]

• Incubate the membrane with primary antibodies overnight at 4°C.[12]

• Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.[11]

• Wash the membrane and detect protein bands using an ECL reagent and an imaging system.[11]

• Quantify band intensities and normalize phospho-Rb levels to total Rb and a loading control like GAPDH.

Cell Cycle Analysis by Flow Cytometry

This protocol is for analyzing the effect of K03861 on cell cycle distribution.

Materials:

• Cancer cell line of interest

• Complete culture medium

• K03861

• 6-well plates

• PBS

• Trypsin-EDTA

• Ice-cold 70% ethanol (B145695)

• Propidium Iodide (PI) staining solution with RNase A

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with K03861 for the desired time.

• Harvest cells by trypsinization, wash with PBS, and collect the cell pellet.[3]

• Fix the cells by resuspending the pellet in ice-cold 70% ethanol while vortexing gently.[3]

• Incubate on ice for at least 30 minutes.[13]

• Wash the fixed cells with PBS to remove the ethanol.[3]

• Resuspend the cell pellet in PI staining solution and incubate in the dark for 30 minutes at room temperature.[13]

• Analyze the cell cycle distribution using a flow cytometer.[14]

In Vivo Xenograft Study

This protocol provides a general framework for evaluating the in vivo efficacy of K03861.

Materials:

• Human cancer cell line of interest

• Immunocompromised mice (e.g., nude or SCID)[15]

• Matrigel (optional)

• K03861 formulation for in vivo administration

• Vehicle control

• Calipers

Procedure:

• Harvest cancer cells and resuspend them in sterile PBS or a mixture of PBS and Matrigel.[15]

• Subcutaneously inject the cell suspension into the flank of each mouse.[15]

• Monitor tumor growth regularly with calipers. Calculate tumor volume using the formula: (Length x Width^2) / 2.[15]

• Once tumors reach a palpable size (e.g., 100-200 mm³), randomize mice into treatment and control groups.[16]

• Administer K03861 or vehicle to the respective groups according to the desired dosing schedule.[16]

• Measure tumor volume and body weight 2-3 times per week.[15]

• At the study endpoint, euthanize the mice and excise the tumors for weighing and further analysis (e.g., western blot for biomarkers).[15]

This technical guide provides a foundational understanding of K03861 and standardized protocols to aid in the exploration of its therapeutic potential in novel cancer settings. Further research is warranted to expand the scope of preclinical data and to ultimately translate these findings into clinical applications.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. Inhibitors of Cyclin-Dependent Kinases: Types and Their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. protocols.io [protocols.io]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. merckmillipore.com [merckmillipore.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Evaluation of cell cycle inhibitors by flow cytometry | Auctores [auctoresonline.org]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Unveiling the Chemical Biology of AUZ454: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the chemical and biological properties of AUZ454 (also known as K03861), a potent and selective type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2). This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting the cell cycle in oncology and other diseases.

Core Chemical Properties

AUZ454 is a small molecule inhibitor with well-defined chemical characteristics crucial for its biological activity and development as a potential therapeutic agent.

Property	Value
Synonyms	K03861
CAS Number	853299-07-7
Molecular Formula	C₂₄H₂₆F₃N₇O₂
Molecular Weight	501.5 g/mol
Appearance	A solid
SMILES	CN1CCN(CC2=C(C(F)(F)F)C=C(NC(NC3=CC=C(OC4=NC(N)=NC=C4)C=C3)=O)C=C2)CC1
InChI Key	PWDLXPJQFNVTNL-UHFFFAOYSA-N

Mechanism of Action and Biological Activity

AUZ454 functions as a type II inhibitor of CDK2, a key regulator of cell cycle progression, particularly at the G1/S transition. Unlike type I inhibitors that compete directly with ATP in the active site of the kinase, type II inhibitors bind to an allosteric site, inducing a conformational change that inactivates the enzyme. Specifically, AUZ454 inhibits CDK2 activity by competing with the binding of its activating cyclin partners, such as Cyclin E and Cyclin A.[1] This mode of action leads to cell cycle arrest and inhibition of cell proliferation.

Binding Affinity and Potency

The inhibitory potential of AUZ454 has been quantified through various biochemical and cell-based assays.

Target	Assay Type	Value (IC₅₀/Kd)
CDK2 (Wild-Type)	Kd	8.2 nM, 50 nM[1][2]
CDK2 (C118L mutant)	Kd	18.6 nM[2]
CDK2 (A144C mutant)	Kd	15.4 nM[2]
CDK2 (C118L/A144C mutant)	Kd	9.7 nM[2]
FLT3-ITD Ba/F3 cells	IC₅₀	~0.001 µM[3]
Wild-Type Ba/F3 cells	IC₅₀	> 0.1 µM[3]
Human Cytomegalovirus (HCMV) in macrophages	IC₅₀	1.028 µM[3]

Cellular Effects

• Cell Proliferation: AUZ454 has demonstrated inhibitory effects on the proliferation of various cancer cell lines, including Caki-1 and ACHN cells, in a CDK2-dependent manner.[1]

• Meiosis: At a concentration of 10 µM, AUZ454 has been shown to inhibit spindle organization and chromosome alignment during meiosis I and prevent egg activation in isolated mouse oocytes.[3]

Signaling Pathway

AUZ454 targets the CDK2 signaling pathway, a critical cascade regulating the G1/S phase transition of the cell cycle. The diagram below illustrates the canonical pathway and the point of intervention by AUZ454.

AUZ454 inhibits the active Cyclin E/CDK2 complex, preventing cell cycle progression.

Experimental Protocols

The following are representative protocols for key experiments used to characterize the activity of CDK2 inhibitors like AUZ454.

Cell Viability Assay (MTT Assay)

This assay assesses the effect of AUZ454 on cell proliferation by measuring the metabolic activity of viable cells.

Workflow for determining the IC50 of AUZ454 using an MTT assay.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of AUZ454 in culture medium. Replace the existing medium with the compound-containing medium. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours.[4][5][6]

• Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan (B1609692) crystals.[4][5][6]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Western Blot Analysis of Retinoblastoma (Rb) Phosphorylation

This method is used to confirm the on-target activity of AUZ454 by assessing the phosphorylation status of the direct downstream CDK2 substrate, the Retinoblastoma protein (pRb).

Workflow for Western Blot analysis of Rb phosphorylation.

Protocol:

• Cell Treatment: Culture cells to 70-80% confluency and treat with AUZ454 at its IC₅₀ concentration for a specified time.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[7][8][9][10]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.[7][8][9][10]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA.

  • Incubate with primary antibodies specific for phosphorylated Rb (e.g., Ser807/811) and total Rb.[7][8][9][10]

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[7]

• Analysis: Quantify the band intensities to determine the ratio of phosphorylated Rb to total Rb.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of AUZ454 on cell cycle progression.

Protocol:

• Cell Treatment: Treat cells with AUZ454 for a defined period (e.g., 24 hours).

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol.[11]

• Staining: Wash the fixed cells and resuspend them in a staining solution containing a DNA-binding dye (e.g., propidium (B1200493) iodide) and RNase A.[11]

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Deconvolute the DNA content histograms to determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.[11]

Clinical Development Status

Based on a comprehensive review of publicly available information, there is currently no evidence to suggest that AUZ454 has entered human clinical trials. It is considered a preclinical compound used for research purposes to investigate the roles of CDK2 in various biological processes.

Disclaimer: This document is intended for research and informational purposes only and does not constitute medical advice. The safety and efficacy of AUZ454 have not been established in humans.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 6. broadpharm.com [broadpharm.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Interaction of K03861 with Cyclin A and Cyclin E

For Researchers, Scientists, and Drug Development Professionals

Abstract

K03861 (also known as AUZ454) is a potent and selective Type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2). Its primary mechanism of action involves competing with the binding of activating cyclins, namely Cyclin A and Cyclin E, to CDK2, thereby preventing the formation of the active kinase complex essential for cell cycle progression.[1][2] This technical guide provides a comprehensive overview of the interaction between K03861 and the CDK2/cyclin A and CDK2/cyclin E complexes, including quantitative binding data, detailed experimental methodologies, and visual representations of the relevant biological pathways and experimental workflows.

Introduction to K03861 and its Target

The cell cycle is a tightly regulated process orchestrated by cyclin-dependent kinases (CDKs) and their regulatory cyclin subunits. CDK2, in complex with Cyclin E and Cyclin A, plays a pivotal role in the G1/S phase transition and S phase progression, respectively. Dysregulation of the CDK2/cyclin pathway is a common feature in many cancers, making it a prime target for therapeutic intervention.

K03861 is a small molecule inhibitor that targets the inactive conformation of CDK2, classifying it as a Type II inhibitor.[3] By binding to a region adjacent to the ATP-binding pocket and stabilizing the "DFG-out" conformation of the activation loop, K03861 effectively prevents the conformational changes required for cyclin binding and subsequent kinase activation.[3][4]

Quantitative Data on K03861 Interaction with CDK2 and Cyclins

The interaction of K03861 with CDK2 has been characterized using various biophysical and biochemical assays. The following tables summarize the available quantitative data.

Table 1: Dissociation Constants (Kd) of K03861 for CDK2 Variants

CDK2 Variant	Dissociation Constant (Kd) (nM)	Assay Type
CDK2 (Wild Type)	50	Cell-free assay[2]
CDK2 (C118L)	18.6	Cell-free assay[2]
CDK2 (A144C)	15.4	Cell-free assay[2]
CDK2 (C118L/A144C)	9.7	Cell-free assay[2]

Table 2: Effect of K03861 on CDK2-Cyclin A Interaction

Parameter	Observation	Assay Type
Cyclin A Affinity for CDK2	~10-fold decrease in the presence of K03861	Biolayer Interferometry (BLI)
Association Rate (ka)	Increased	Biolayer Interferometry (BLI)
Dissociation Rate (kd)	Increased (to a greater extent than ka)	Biolayer Interferometry (BLI)

Signaling Pathway and Mechanism of Action

K03861's mechanism of action is centered on its ability to allosterically inhibit CDK2 by preventing the binding of its essential cyclin activators.

Mechanism of K03861 Action.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the interaction of K03861 with CDK2 and its cyclins.

Biolayer Interferometry (BLI) for Cyclin Binding Kinetics

This protocol outlines the steps to measure the effect of K03861 on the binding kinetics of Cyclin A to CDK2.

Biolayer Interferometry Workflow.

Methodology:

• Protein Preparation: Full-length human CDK2 is expressed and purified. The protein is then biotinylated for immobilization.

• Reagent Preparation: The assay buffer consists of 25 mM Tris pH 8.0, 150 mM NaCl, 1 mM DTT, 2 mg/mL BSA, and 0.2% (v/v) Tween.[4] Serial dilutions of Cyclin A and K03861 are prepared in this buffer.

• BLI Experiment:

  • Streptavidin biosensors are loaded with biotinylated CDK2.

  • A baseline is established by dipping the sensors in assay buffer.

  • The sensors are then moved to wells containing various concentrations of Cyclin A, with or without a fixed concentration of K03861, to measure the association phase.

  • Finally, the sensors are transferred back to the assay buffer to monitor the dissociation of the complex.

• Data Analysis: The resulting sensorgrams are fitted to a 1:1 binding model to calculate the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

ADP-Glo™ Kinase Assay for CDK2/Cyclin E Activity

This protocol describes a luminescent-based assay to measure the kinase activity of the CDK2/Cyclin E complex and the inhibitory effect of compounds like K03861.

ADP-Glo™ Kinase Assay Workflow.

Methodology:

• Reagent Preparation: Prepare a kinase buffer containing 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA, and 50 µM DTT. Prepare a substrate/ATP mixture (e.g., Histone H1 and ATP at a concentration near the Km for CDK2/Cyclin E).

• Assay Procedure:

  • Dispense various concentrations of K03861 (or vehicle control) into the wells of a 384-well plate.

  • Add the CDK2/Cyclin E enzyme to the wells.

  • Initiate the kinase reaction by adding the substrate/ATP mixture.

  • Incubate the reaction at room temperature for 60 minutes.

• Signal Detection:

  • Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30 minutes at room temperature.

  • Measure the luminescence using a plate reader.

• Data Analysis: The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity. The IC50 value for K03861 can be determined by plotting the percent inhibition of kinase activity against the logarithm of the inhibitor concentration.

Conclusion

K03861 is a potent Type II inhibitor of CDK2 that functions by preventing the binding of its activating partners, Cyclin A and Cyclin E. Quantitative data demonstrates its high affinity for CDK2 and its ability to significantly reduce the affinity of Cyclin A for the kinase. The experimental protocols provided herein offer a robust framework for further investigation of K03861 and other CDK2 inhibitors. A thorough understanding of the mechanism and kinetics of this interaction is crucial for the development of novel cancer therapeutics targeting the cell cycle.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Biolayer Interferometry Assay for Cyclin-Dependent Kinase-Cyclin Association Reveals Diverse Effects of Cdk2 Inhibitors on Cyclin Binding Kinetics - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes for K03861: An In Vitro Kinase Assay Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

K03861 (also known as AUZ454) is a potent and specific Type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1] CDK2 is a key serine/threonine kinase that, in complex with its cyclin partners (Cyclin E and Cyclin A), plays a crucial role in regulating the G1/S phase transition and progression through the S phase of the cell cycle. Dysregulation of CDK2 activity is a hallmark of many human cancers, making it a prime target for therapeutic intervention. K03861 inhibits CDK2 activity by competing with the binding of activating cyclins.[1][2] These application notes provide a detailed protocol for determining the potency of K03861 against CDK2/Cyclin A in an in vitro setting using a luminescence-based kinase assay.

Quantitative Data

The inhibitory activity of K03861 is most commonly characterized by its binding affinity (Kd) to the target kinase. The following table summarizes the reported Kd values for K03861 against wild-type and mutant forms of CDK2. Lower Kd values indicate a higher binding affinity.

Compound	Target	Kd (nM)	Assay Type
K03861	CDK2 (Wild-Type)	50	Cell-free assay[1]
K03861	CDK2 (C118L)	18.6	Cell-free assay[1]
K03861	CDK2 (A144C)	15.4	Cell-free assay[1]
K03861	CDK2 (C118L/A144C)	9.7	Cell-free assay[1]

Note: The Kd (dissociation constant) represents the concentration of the inhibitor required to occupy 50% of the target kinase binding sites at equilibrium. While related to the IC50 value (the concentration for 50% inhibition of kinase activity), it is a direct measure of binding affinity.

CDK2 Signaling Pathway and Inhibition by K03861

The diagram below illustrates the central role of CDK2 in the G1/S phase transition of the cell cycle and the mechanism of inhibition by K03861.

CDK2 signaling at the G1/S transition and K03861 inhibition.

Experimental Protocols

This section provides a detailed methodology for an in vitro kinase assay to determine the inhibitory activity of K03861 against CDK2, based on the widely used ADP-Glo™ Kinase Assay platform. This assay quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction.

Materials and Reagents

Reagent	Suggested Supplier
Recombinant Human CDK2/Cyclin A2	Promega / BPS Bioscience
K03861	Selleck Chemicals / MedChemExpress
Histone H1 (Substrate)	Merck / NEB
ATP (Adenosine 5'-triphosphate)	Sigma-Aldrich
ADP-Glo™ Kinase Assay Kit	Promega
Kinase Buffer (see recipe below)	-
DMSO (Dimethyl sulfoxide), Anhydrous	Sigma-Aldrich
384-well white, flat-bottom plates	Corning / Greiner
Plate-reading Luminometer	-

Kinase Buffer Recipe (1X):

• 40 mM Tris-HCl, pH 7.5

• 20 mM MgCl₂

• 0.1 mg/mL BSA (Bovine Serum Albumin)

• 50 µM DTT (Dithiothreitol)

Experimental Workflow Diagram

The diagram below outlines the key steps of the in vitro kinase assay.

Workflow for the K03861 in vitro kinase assay.

Step-by-Step Protocol

1. Reagent Preparation:

• Prepare a 10 mM stock solution of K03861 in 100% DMSO.

• Create a serial dilution series of K03861 (e.g., 11-point, 1:3 dilution) in Kinase Buffer. Ensure the final DMSO concentration in the assay does not exceed 1% to avoid solvent effects.

• Prepare working solutions of recombinant CDK2/Cyclin A, Histone H1 substrate, and ATP in Kinase Buffer. The final ATP concentration should be at or near its Km for CDK2 (typically 10-100 µM).

2. Assay Plate Setup (384-well format):

• Add 2.5 µL of the K03861 serial dilutions or a vehicle control (Kinase Buffer with the same final DMSO concentration) to the appropriate wells of a 384-well plate.

• Add 2.5 µL of the diluted CDK2/Cyclin A enzyme solution to each well.

• Mix the plate gently and incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

3. Kinase Reaction Initiation:

• Add 5 µL of the ATP/Histone H1 substrate mixture to each well to start the kinase reaction. The final reaction volume is 10 µL.

• Mix the plate gently and incubate for 60 minutes at 30°C. The incubation time should be optimized to ensure the reaction is within the linear range.

4. Signal Detection:

• Equilibrate the plate to room temperature.

• Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

• Incubate the plate for 40 minutes at room temperature.

• Add 20 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and induce a luminescent signal.

• Incubate the plate for 30 minutes at room temperature.

• Measure the luminescence using a plate-reading luminometer.

5. Data Analysis:

• The luminescent signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

• Calculate the percent inhibition for each concentration of K03861 relative to the vehicle (DMSO) control wells (0% inhibition) and "no enzyme" control wells (100% inhibition).

• Plot the percent inhibition against the logarithm of the K03861 concentration.

• Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism) to determine the IC₅₀ value.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for K03861 Cell Viability Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

K03861, also known as AUZ454, is a potent and selective type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1][2] CDK2 is a key regulator of cell cycle progression, and its aberrant activity is implicated in the proliferation of various cancer cells. K03861 exerts its inhibitory effect by competing with the binding of activating cyclins to CDK2.[1] This document provides detailed protocols for assessing the impact of K03861 on cell viability using two common colorimetric assays: MTT and CCK-8. Additionally, it presents a summary of the compound's antiproliferative activity and a diagram of the relevant signaling pathway.

Data Presentation

The following table summarizes the inhibitory activity of K03861 against CDK2 and its effect on the viability of select cancer cell lines.

Target/Cell Line	Assay Type	IC50/Kd (nM)	Notes
CDK2 (Wild Type)	Biochemical Assay (Kd)	50	Dissociation constant.[1][2]
CDK2 (C118L)	Biochemical Assay (Kd)	18.6	[1][2]
CDK2 (A144C)	Biochemical Assay (Kd)	15.4	[1][2]
CDK2 (C118L/A144C)	Biochemical Assay (Kd)	9.7	[1][2]
Caki-1 (Renal)	CCK-8 Cell Viability	-	Inhibitory effect observed at 10-20 µM over 1-4 days.[1]
ACHN (Renal)	CCK-8 Cell Viability	-	Inhibitory effect observed at 10-20 µM over 1-4 days.[1]

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the signaling pathway targeted by K03861 and the general experimental workflow for assessing its effect on cell viability.

Diagram 1: K03861 inhibits the CDK2/Cyclin E complex, preventing pRb phosphorylation.

Diagram 2: General experimental workflow for MTT and CCK-8 cell viability assays.

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This protocol is designed to assess the effect of K03861 on cell viability by measuring the metabolic activity of cells.

Materials:

• Cancer cell line of interest

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• K03861 stock solution (e.g., 10 mM in DMSO)

• MTT reagent (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Sterile 96-well flat-bottom plates

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding:

  • Harvest cells in the logarithmic growth phase.

  • Determine the optimal cell seeding density through a preliminary growth curve experiment to ensure cells are approximately 80-90% confluent in the control wells at the end of the assay. A typical range is 1,000-10,000 cells per well.

  • Seed the cells in a 96-well plate in a final volume of 100 µL of complete culture medium per well and incubate overnight to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of K03861 in complete culture medium from the stock solution.

  • Ensure the final DMSO concentration in all wells, including the vehicle control, is consistent and non-toxic (typically ≤ 0.5%).

  • Include the following controls:

    • Vehicle Control: Cells treated with medium containing the same final concentration of DMSO as the drug-treated wells (represents 100% viability).

    • Blank Control: Wells containing only culture medium to measure background absorbance.

  • Carefully remove the medium from the cells and add 100 µL of the prepared K03861 dilutions or control medium to the appropriate wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Incubation:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT reagent to each well (final concentration of 0.5 mg/mL).

  • Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT without disturbing the formazan crystals.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

  • Subtract the average absorbance of the blank controls from all other readings.

  • Calculate the percentage of cell viability for each treatment concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log concentration of K03861 to generate a dose-response curve and determine the IC₅₀ value (the concentration of the drug that inhibits cell viability by 50%).

CCK-8 (Cell Counting Kit-8) Assay

This protocol provides a more convenient method for assessing cell viability, as the formazan product is water-soluble.

Materials:

• Cancer cell line of interest

• Complete culture medium

• K03861 stock solution (e.g., 10 mM in DMSO)

• CCK-8 reagent

• Sterile 96-well flat-bottom plates

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader capable of measuring absorbance at 450 nm

Procedure:

• Cell Seeding:

  • Follow the same procedure as for the MTT assay to seed the cells in a 96-well plate.

• Compound Treatment:

  • Follow the same procedure as for the MTT assay to treat the cells with K03861 and include appropriate controls.

• CCK-8 Incubation:

  • After the treatment period, add 10 µL of CCK-8 reagent to each well.

  • Incubate the plate for 1-4 hours at 37°C. The incubation time should be optimized for the specific cell line being used.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 450 nm using a microplate reader.

  • Subtract the average absorbance of the blank controls from all other readings.

  • Calculate the percentage of cell viability for each treatment concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log concentration of K03861 to generate a dose-response curve and determine the IC₅₀ value.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]

Application Notes and Protocols: Western Blot Analysis of Retinoblastoma Protein (pRb) Phosphorylation Following K03861 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Retinoblastoma protein (pRb) is a critical tumor suppressor and a key regulator of the cell cycle, primarily controlling the transition from the G1 to the S phase.[1] The function of pRb is tightly regulated by its phosphorylation status. In its hypophosphorylated state, pRb binds to the E2F family of transcription factors, thereby inhibiting the expression of genes necessary for DNA synthesis and cell cycle progression.[1][2] As cells prepare to enter the S phase, cyclin-dependent kinases (CDKs), particularly CDK4/6 and CDK2, sequentially phosphorylate pRb.[3] This hyperphosphorylation leads to a conformational change in pRb, causing its dissociation from E2F and allowing the transcription of S-phase-promoting genes.[3][4]

Dysregulation of the pRb pathway is a hallmark of many cancers, making it a prime target for therapeutic intervention. K03861 (also known as AUZ454) is a potent and specific type II inhibitor of CDK2.[5][6][7] It functions by competing with the binding of activating cyclins, thereby preventing the kinase activity of CDK2.[5][7] By inhibiting CDK2, K03861 is expected to decrease the hyperphosphorylation of pRb, maintaining it in its active, growth-suppressive state and leading to cell cycle arrest at the G1/S checkpoint.[8]

These application notes provide a detailed protocol for utilizing Western blotting to analyze the phosphorylation status of pRb in response to K03861 treatment.

Signaling Pathway and Mechanism of Action

In the G1 phase of the cell cycle, mitogenic signals lead to the activation of Cyclin D-CDK4/6 complexes, which initiate the phosphorylation of pRb.[2] Subsequently, the Cyclin E-CDK2 complex further phosphorylates pRb, leading to its complete inactivation and the release of E2F transcription factors.[4][8] K03861 directly inhibits the kinase activity of CDK2, thereby preventing the hyperphosphorylation of pRb and maintaining the cell in a G1-arrested state.[5][8]

Caption: CDK2/pRb Signaling Pathway and Inhibition by K03861.

Experimental Protocols

Cell Culture and Treatment with K03861

• Cell Seeding: Plate a suitable cell line (e.g., MCF-7, U2OS, or another line with intact pRb pathway) in 6-well plates or 10 cm dishes at a density that will result in 70-80% confluency at the time of harvest.

• Cell Adherence: Allow cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• K03861 Preparation: Prepare a stock solution of K03861 in DMSO (e.g., 10 mM).[6][9] Further dilute the stock solution in cell culture medium to achieve the desired final concentrations. It is recommended to perform a dose-response experiment (e.g., 0.1, 1, 10 µM) and a time-course experiment (e.g., 6, 12, 24 hours).

• Treatment: Replace the existing medium with the medium containing the various concentrations of K03861. Include a vehicle control (DMSO) at a concentration equivalent to the highest concentration of DMSO used for the K03861 dilutions.

• Incubation: Incubate the cells for the desired treatment duration.

Protein Lysate Preparation

• Cell Washing: After treatment, place the culture plates on ice and aspirate the medium. Wash the cells twice with ice-cold Phosphate-Buffered Saline (PBS).[8]

• Cell Lysis: Add an appropriate volume of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well or dish.

• Scraping and Collection: Scrape the adherent cells and transfer the cell lysate to pre-chilled microcentrifuge tubes.[8]

• Incubation: Incubate the lysates on ice for 30 minutes with occasional vortexing to ensure complete lysis.[8]

• Centrifugation: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.[8]

• Supernatant Collection: Carefully transfer the supernatant, which contains the soluble proteins, to new pre-chilled microcentrifuge tubes.[8]

Protein Quantification

Determine the protein concentration of each lysate using a standard protein assay, such as the bicinchoninic acid (BCA) assay, according to the manufacturer's instructions.

Western Blot Protocol

Caption: Western Blot Experimental Workflow for pRb Analysis.

• Sample Preparation: Based on the protein quantification results, normalize the protein concentration for all samples. Mix the protein lysate with 4x Laemmli sample buffer and boil at 95-100°C for 5-10 minutes.[8]

• Gel Electrophoresis: Load equal amounts of protein (20-30 µg) per lane onto an SDS-polyacrylamide gel. The percentage of the gel will depend on the molecular weight of pRb (e.g., 8-12%).[8]

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[8]

• Blocking: Block the membrane with 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature with gentle agitation. For phospho-antibodies, BSA is generally recommended.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies diluted in 5% BSA/TBST overnight at 4°C with gentle agitation.[8] It is crucial to probe for both phosphorylated pRb (e.g., Ser807/811, which are known CDK2/4 sites) and total pRb. A loading control, such as GAPDH or β-actin, should also be probed to ensure equal protein loading.

• Washing: Wash the membrane three times for 10 minutes each with TBST.[8]

• Secondary Antibody Incubation: Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody, diluted in 5% BSA/TBST, for 1 hour at room temperature.

• Washing: Repeat the washing step as described above.[8]

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.[8]

• Analysis: Quantify the band intensities using image analysis software. Normalize the intensity of the phosphorylated pRb band to the total pRb band for each sample. Further normalization to the loading control can be performed to account for any loading discrepancies.[1]

Data Presentation

The following tables summarize the expected outcomes and recommended reagents for the Western blot analysis.

Table 1: Representative Quantitative Data of K03861 Treatment on pRb Phosphorylation

Target Protein	Treatment	Fold Change in Phosphorylation (Normalized to Total pRb & Loading Control)
pRb (Ser807/811)	Vehicle (DMSO)	1.0
K03861 (0.1 µM)	0.7
K03861 (1 µM)	0.3
K03861 (10 µM)	0.1
Total pRb	Vehicle (DMSO)	1.0
K03861 (0.1 µM)	~1.0
K03861 (1 µM)	~1.0
K03861 (10 µM)	~1.0
GAPDH	All Conditions	1.0

Note: The data presented in this table are representative and are intended to illustrate the expected dose-dependent decrease in pRb phosphorylation upon K03861 treatment. Actual results may vary depending on the cell line, experimental conditions, and antibodies used.

Table 2: Recommended Reagents and Antibodies

Reagent	Supplier (Example)	Catalog Number (Example)	Recommended Dilution
K03861	Selleck Chemicals	S7965	Varies by experiment
RIPA Lysis Buffer	Cell Signaling Technology	9806	As per manufacturer
Protease/Phosphatase Inhibitor Cocktail	Thermo Fisher Scientific	78440	1X
BCA Protein Assay Kit	Thermo Fisher Scientific	23225	As per manufacturer
Anti-phospho-Rb (Ser807/811) Antibody	Cell Signaling Technology	8516	1:1000
Anti-Rb Antibody	Cell Signaling Technology	9309	1:1000
Anti-GAPDH Antibody	Cell Signaling Technology	5174	1:1000
HRP-conjugated anti-rabbit IgG	Cell Signaling Technology	7074	1:2000
HRP-conjugated anti-mouse IgG	Cell Signaling Technology	7076	1:2000
ECL Substrate	Thermo Fisher Scientific	32106	As per manufacturer

Logical Flow of K03861's Cellular Effects

The primary effect of K03861 is the direct inhibition of CDK2 kinase activity. This leads to a decrease in the phosphorylation of its direct substrates, such as pRb. The reduced phosphorylation of pRb prevents the release of E2F, thereby blocking the transcription of genes required for S-phase entry and resulting in a G1 cell cycle arrest.

Caption: Logical Flow of K03861's Cellular Effects.

By following this detailed protocol, researchers can effectively utilize Western blotting to investigate the impact of the CDK2 inhibitor K03861 on the phosphorylation of pRb, providing valuable insights into the cellular activity of this compound.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Functional Inactivation of the Retinoblastoma Protein Requires Sequential Modification by at Least Two Distinct Cyclin-cdk Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Retinoblastoma tumor-suppressor protein phosphorylation and inactivation depend on direct interaction with Pin1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. rndsystems.com [rndsystems.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. K 03861 | CDK1 Subfamily (CDK1, CDK2 & CDK3) | Tocris Bioscience [tocris.com]

Application Notes and Protocols for K03861-Mediated Immunoprecipitation of CDK2 Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclin-dependent kinase 2 (CDK2) is a critical regulator of cell cycle progression, particularly at the G1/S phase transition.[1] Its activity is tightly controlled by the binding of regulatory subunits, primarily cyclins E and A.[1] Dysregulation of the CDK2 signaling pathway is a hallmark of many cancers, making it a key target for therapeutic intervention.[2] K03861 is a potent and specific type II inhibitor of CDK2.[3][4] Unlike type I inhibitors that bind to the active conformation of the kinase, K03861 stabilizes an inactive "DFG-out" conformation of CDK2, competing with the binding of activating cyclins.[5][6][7] This unique mechanism of action makes K03861 a valuable tool for studying the composition and dynamics of CDK2 protein complexes.

These application notes provide detailed protocols for the use of K03861 in the immunoprecipitation (IP) of CDK2 and its associated protein complexes. The methodologies described are intended to enable researchers to effectively isolate and analyze CDK2 complexes to investigate protein-protein interactions and the effects of CDK2 inhibition.

Data Presentation

K03861 exhibits high affinity for both wild-type and mutant forms of CDK2. The dissociation constants (Kd) are summarized in the table below.

CDK2 Variant	Dissociation Constant (Kd)
CDK2 (Wild Type)	50 nM
CDK2 (C118L)	18.6 nM
CDK2 (A144C)	15.4 nM
CDK2 (C118L/A144C)	9.7 nM
(Data sourced from references[3][4])

Signaling Pathway and Experimental Workflow

To understand the context of K03861's action, a diagram of the CDK2 signaling pathway is presented below, followed by a schematic of the experimental workflow for K03861-mediated immunoprecipitation.

Figure 1: Simplified CDK2 Signaling Pathway at the G1/S Transition.

Figure 2: Experimental Workflow for K03861-mediated CDK2 Immunoprecipitation.

Experimental Protocols

Protocol 1: Co-Immunoprecipitation of CDK2 and Associated Proteins using K03861

This protocol is designed for the isolation of endogenous CDK2 complexes from cultured mammalian cells. The inclusion of K03861 is intended to stabilize CDK2 in its inactive conformation, which may alter its interaction with binding partners.

Materials:

• Cultured mammalian cells (e.g., HEK293T, MCF7)

• K03861 (stock solution in DMSO)

• Phosphate-buffered saline (PBS), ice-cold

• Co-IP Lysis Buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, 0.25% sodium deoxycholate. Immediately before use, add protease and phosphatase inhibitor cocktails.

• Anti-CDK2 antibody (validated for IP)

• Isotype control antibody (e.g., normal rabbit IgG)

• Protein A/G magnetic beads or agarose (B213101) slurry

• Wash Buffer: Co-IP Lysis Buffer with a reduced detergent concentration (e.g., 0.1% NP-40)

• Elution Buffer: 2x Laemmli sample buffer or a non-denaturing elution buffer (e.g., 0.1 M glycine, pH 2.5)

• Microcentrifuge tubes, refrigerated microcentrifuge, and rotator

Procedure:

• Cell Culture and Treatment (Optional):

  • Culture cells to 70-80% confluency.

  • For studying the in-cell effects of K03861 on complex formation, treat cells with the desired concentration of K03861 or vehicle (DMSO) for a specified time before harvesting.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add ice-cold Co-IP Lysis Buffer to the plate (e.g., 1 mL per 10 cm plate).

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (cell lysate) to a new pre-chilled tube.

  • Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA).

• Addition of K03861:

  • Add K03861 to the cell lysate to a final concentration of 1-10 µM. The optimal concentration may need to be determined empirically. Incubate on a rotator for 1 hour at 4°C. This step aims to stabilize the inactive conformation of CDK2 within the lysate.

• Pre-clearing the Lysate:

  • Add 20-30 µL of Protein A/G bead slurry to the lysate.

  • Incubate on a rotator for 1 hour at 4°C to reduce non-specific binding.

  • Pellet the beads by centrifugation (or using a magnetic rack) and carefully transfer the pre-cleared lysate to a new tube.

• Immunoprecipitation:

  • Add the anti-CDK2 antibody to the pre-cleared lysate (the amount of antibody should be optimized according to the manufacturer's instructions). For a negative control, add an equivalent amount of isotype control IgG to a separate aliquot of lysate.

  • Incubate on a rotator for 2-4 hours or overnight at 4°C.

  • Add 30-50 µL of Protein A/G bead slurry to each sample and incubate for an additional 1-2 hours at 4°C with gentle rotation to capture the antibody-antigen complexes.

• Washing:

  • Pellet the beads and discard the supernatant.

  • Wash the beads three to five times with 1 mL of ice-cold Wash Buffer. After the final wash, carefully remove all residual buffer.

• Elution:

  • For Western Blot Analysis: Resuspend the beads in 30-50 µL of 2x Laemmli sample buffer and boil at 95-100°C for 5-10 minutes. Pellet the beads and collect the supernatant.

  • For Mass Spectrometry Analysis: Elute the protein complexes using a non-denaturing elution buffer to preserve protein-protein interactions. Alternatively, on-bead digestion can be performed.

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE and Western blotting using antibodies against known or suspected CDK2 interacting proteins (e.g., Cyclin A, Cyclin E, p21, p27).

  • For discovery of novel interactors, the eluate can be analyzed by mass spectrometry.[4][5]

Protocol 2: Analysis of Immunoprecipitated CDK2 Complexes by Mass Spectrometry

This protocol outlines the general steps for preparing immunoprecipitated CDK2 complexes for analysis by mass spectrometry to identify interacting proteins.

Procedure:

• Elution and In-Solution Digestion:

  • Following the immunoprecipitation protocol, elute the protein complexes using a buffer compatible with mass spectrometry (e.g., 50 mM ammonium (B1175870) bicarbonate).

  • Reduce the disulfide bonds in the eluted proteins with dithiothreitol (B142953) (DTT) and alkylate the cysteine residues with iodoacetamide.

  • Digest the proteins into peptides using a sequence-grade protease such as trypsin.

• On-Bead Digestion:

  • After the final wash of the immunoprecipitation, resuspend the beads in a digestion buffer (e.g., 50 mM ammonium bicarbonate).

  • Add trypsin and incubate overnight at 37°C with shaking.

  • Collect the supernatant containing the digested peptides.

• LC-MS/MS Analysis:

  • Desalt and concentrate the peptide samples using a C18 StageTip or equivalent.

  • Analyze the peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Search the acquired MS/MS spectra against a protein database (e.g., UniProt) to identify the proteins present in the sample.

  • Use bioinformatics tools to filter out non-specific binders and identify high-confidence interacting proteins. Compare the results from the anti-CDK2 IP with the isotype control IP to identify specific interactors.

Interpretation of Results

The use of K03861 in co-immunoprecipitation experiments can provide unique insights into the composition of CDK2 complexes. As K03861 competes with cyclin binding, it is expected that the immunoprecipitated CDK2 will be associated with a different set of proteins compared to a standard co-IP without the inhibitor.

• Decreased Cyclin Association: A significant reduction in the co-immunoprecipitation of Cyclin A and Cyclin E with CDK2 is expected in the presence of K03861.[6][8]

• Enrichment of Non-Cyclin Binders: The stabilization of the inactive CDK2 conformation may lead to the enrichment of proteins that preferentially bind to this state. This could include CDK inhibitors (e.g., p21, p27) or other regulatory proteins.

• Identification of Novel Interactors: By altering the conformation of CDK2, K03861 may reveal novel or transient protein-protein interactions that are not readily detectable under standard conditions.

Conclusion

K03861 is a powerful chemical probe for investigating the CDK2 interactome. The protocols provided here offer a framework for utilizing this inhibitor in immunoprecipitation experiments to analyze the composition and dynamics of CDK2 protein complexes. Careful optimization of the experimental conditions, particularly the concentration of K03861 and the stringency of the wash steps, will be crucial for obtaining reliable and informative results. The unique mechanism of action of K03861 provides an opportunity to explore the conformational landscape of CDK2 and its impact on protein-protein interactions, ultimately contributing to a deeper understanding of CDK2 biology and its role in disease.

References

• 1. Avoiding or Co-Opting ATP Inhibition: Overview of Type III, IV, V, and VI Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. meridian.allenpress.com [meridian.allenpress.com]
• 3. masspec.scripps.edu [masspec.scripps.edu]
• 4. PRIDE - PRoteomics IDEntifications Database [ebi.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Type II Inhibitors Targeting CDK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Biolayer Interferometry Assay for Cyclin-Dependent Kinase-Cyclin Association Reveals Diverse Effects of Cdk2 Inhibitors on Cyclin Binding Kinetics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of K03861 Stock Solution in DMSO

Audience: Researchers, scientists, and drug development professionals.

Introduction:

K03861, also known as AUZ454, is a potent and selective type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1] It is a valuable tool for studying the roles of CDK2 in cell cycle regulation and for potential therapeutic development. Accurate and consistent preparation of a K03861 stock solution is critical for reliable experimental outcomes. Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of K03861 due to the compound's high solubility in this solvent.[1][2][3] These application notes provide a detailed protocol for the preparation, storage, and handling of K03861 stock solutions in DMSO.

Quantitative Data Summary

For ease of reference, the key quantitative data for K03861 is summarized in the table below.

Parameter	Value	Reference
Molecular Weight	501.50 g/mol	[1][2]
Solubility in DMSO	Up to 250 mg/mL (498.50 mM)	[2]
Recommended Storage (Powder)	-20°C for up to 3 years	[2]
Recommended Storage (in DMSO)	-80°C for up to 2 years or -20°C for up to 1 year	[2]

Experimental Protocols

Materials:

• K03861 powder

• Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 50 mM K03861 Stock Solution in DMSO:

This protocol provides instructions for preparing 1 mL of a 50 mM K03861 stock solution. Adjust the quantities proportionally for different volumes.

• Pre-weighing Preparation: Before opening the vial of K03861, centrifuge it briefly to ensure all the powder is at the bottom. This prevents loss of the compound.

• Weighing K03861:

  • Tare a sterile microcentrifuge tube on a calibrated analytical balance.

  • Carefully weigh out 25.08 mg of K03861 powder into the tube.

• Adding DMSO:

  • Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the K03861 powder.

• Dissolution:

  • Close the tube tightly and vortex the solution until the K03861 is completely dissolved.

  • If dissolution is slow, gentle warming (e.g., in a 37°C water bath) or brief sonication can be applied. Visually inspect the solution to ensure there are no visible particles. It is crucial to use fresh, non-hygroscopic DMSO as moisture can reduce solubility.[1][2]

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

  • Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-term storage (up to 1 year).[2]

Calculations for Stock Solution Preparation:

To prepare a stock solution of a desired concentration, use the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For a 50 mM (0.050 mol/L) solution in 1 mL (0.001 L):

Mass (g) = 0.050 mol/L * 0.001 L * 501.50 g/mol = 0.025075 g = 25.08 mg

Visualizations

Signaling Pathway of K03861 Inhibition

K03861 is a type II inhibitor that targets CDK2. It functions by competing with the binding of activating cyclins, thereby inhibiting CDK2 activity.[1]

K03861 inhibits CDK2 by preventing cyclin binding.

Experimental Workflow for K03861 Stock Solution Preparation

The following diagram illustrates the step-by-step workflow for preparing the K03861 stock solution.

Workflow for preparing K03861 stock solution.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. K 03861 | CDK1 Subfamily (CDK1, CDK2 & CDK3) | Tocris Bioscience [tocris.com]

Application Notes and Protocols for In Vivo Evaluation of K03861, a CDK2 Inhibitor, in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclin-dependent kinase 2 (CDK2) is a crucial regulator of cell cycle progression, particularly at the G1/S transition. Its dysregulation is implicated in the uncontrolled proliferation of various cancers. K03861 is a potent and selective type II inhibitor of CDK2 that competes with cyclin binding to inhibit its kinase activity.[1] These application notes provide a comprehensive guide for the in vivo evaluation of K03861 in mouse models, based on established methodologies for preclinical assessment of CDK inhibitors. While specific in vivo dosage and efficacy data for K03861 are not publicly available, this document outlines a robust framework for determining these parameters and assessing the anti-tumor activity of novel CDK2 inhibitors like K03861.

Mechanism of Action and Signaling Pathway

K03861 exerts its therapeutic effect by inhibiting the kinase activity of CDK2. In complex with Cyclin E, CDK2 phosphorylates the Retinoblastoma protein (pRb). This phosphorylation event leads to the release of the E2F transcription factor, which then activates the transcription of genes required for DNA synthesis and progression into the S phase of the cell cycle. By blocking CDK2-mediated pRb phosphorylation, K03861 maintains pRb in its active, hypophosphorylated state, sequestering E2F and inducing a G1 cell cycle arrest, thereby inhibiting tumor cell proliferation.

Caption: K03861 inhibits CDK2, preventing pRb phosphorylation and causing G1 arrest.

Experimental Protocols

Formulation of K03861 for In Vivo Administration

A stable and consistent formulation is critical for reliable in vivo studies. Based on common practices for similar small molecules, two potential formulations are suggested below. It is recommended to perform a small-scale formulation test to ensure solubility and stability.

Formulation 1: Aqueous-based Suspension

• Prepare a stock solution of K03861 in 100% DMSO (e.g., 100 mg/mL).[1]

• For a 1 mL final volume, take 50 µL of the K03861 stock solution.

• Add 400 µL of PEG300 and mix until the solution is clear.

• Add 50 µL of Tween-80 and mix thoroughly.

• Add 500 µL of sterile ddH₂O incrementally while vortexing to create a stable suspension.[1]

• This formulation should be prepared fresh daily before administration.

Formulation 2: Oil-based Suspension

• Prepare a stock solution of K03861 in 100% DMSO (e.g., 25 mg/mL).

• For a 1 mL final volume, take 50 µL of the K03861 stock solution.

• Add 950 µL of corn oil and mix thoroughly to ensure a uniform suspension.[1]

• This formulation should be prepared fresh daily before administration.

In Vivo Efficacy Study in a Xenograft Mouse Model

This protocol outlines a typical workflow for evaluating the anti-tumor efficacy of K03861 in a subcutaneous xenograft model.

Caption: A generalized workflow for in vivo efficacy studies of K03861.

Materials:

• Immunocompromised mice (e.g., athymic nude or SCID mice)

• Cancer cell line of interest with a dependency on the CDK2 pathway

• Matrigel or a similar basement membrane matrix

• K03861 and a suitable vehicle control

• Calipers for tumor measurement

• Animal balance

Procedure:

• Cell Culture and Implantation: Culture the chosen cancer cell line to approximately 80% confluency. Harvest the cells and resuspend them in a 1:1 mixture of serum-free media and Matrigel at a concentration of approximately 50 x 10⁶ cells/mL. Subcutaneously inject 100 µL of the cell suspension (containing 5 x 10⁶ cells) into the flank of each mouse.

• Tumor Growth and Randomization: Allow the tumors to grow to a palpable size (e.g., an average volume of 100-150 mm³). Monitor tumor growth by measuring the length and width with calipers 2-3 times per week. Calculate the tumor volume using the formula: (Length x Width²)/2. Once the desired tumor volume is reached, randomize the mice into treatment and control groups (e.g., n=8-10 mice per group).

• Treatment Administration: Administer the formulated K03861 or the vehicle control to the respective groups. The route of administration (e.g., oral gavage, intraperitoneal injection) and the dosing schedule (e.g., once daily, twice daily) should be determined based on preliminary tolerability and pharmacokinetic studies.

• Monitoring and Endpoints: Monitor tumor volume and the body weight of each mouse 2-3 times per week. Body weight is a key indicator of systemic toxicity. The study should be terminated when tumors in the control group reach a predetermined size (e.g., >1000 mm³) or if animals in the treatment groups show signs of significant toxicity (e.g., >20% body weight loss).

• Data Analysis and Tissue Collection: At the end of the study, euthanize the mice and harvest the tumors. Calculate the tumor growth inhibition (TGI) for each treatment group. A portion of the tumor tissue can be flash-frozen for pharmacodynamic analysis (e.g., Western blot for pRb levels), while another portion can be fixed in formalin for immunohistochemistry (IHC).

Data Presentation

Quantitative data from in vivo efficacy and tolerability studies should be presented in a clear and structured format to allow for easy comparison between treatment groups.

Table 1: Representative In Vivo Efficacy of a Novel CDK2 Inhibitor in a Xenograft Model

Treatment Group	Dosage (mg/kg)	Administration Route & Schedule	Mean Final Tumor Volume (mm³) ± SEM	Tumor Growth Inhibition (%)	Mean Body Weight Change (%) ± SEM
Vehicle Control	-	Oral Gavage, QD	1250 ± 150	-	+5.2 ± 2.1
K03861	25	Oral Gavage, QD	625 ± 80	50	-2.5 ± 1.8
K03861	50	Oral Gavage, QD	312 ± 55	75	-8.1 ± 2.5
K03861	50	Oral Gavage, BID	187 ± 40	85	-15.3 ± 3.2

Note: The data presented in this table is hypothetical and serves as an example for presenting results from an in vivo efficacy study of a novel CDK2 inhibitor like K03861.

Table 2: Pharmacodynamic Biomarker Analysis in Tumor Tissue

Treatment Group	Dosage (mg/kg)	pRb (Ser807/811) / Total Rb Ratio (relative to vehicle)	Ki-67 Positive Nuclei (%)
Vehicle Control	-	1.00	85 ± 5
K03861	50	0.25	20 ± 3

Note: This table provides a template for presenting pharmacodynamic data, which is crucial for confirming target engagement of K03861 in vivo.

Conclusion

The protocols and guidelines presented here offer a comprehensive framework for the preclinical in vivo evaluation of the novel CDK2 inhibitor, K03861. While specific dosage and scheduling will require empirical determination through dose-ranging tolerability and efficacy studies, the outlined methodologies for formulation, xenograft model development, and data analysis provide a solid foundation for assessing the therapeutic potential of this compound. Careful execution of these studies will yield valuable insights into the efficacy, safety, and mechanism of action of K03861 in a preclinical setting.

References

• 1. selleckchem.com [selleckchem.com]

Application Notes and Protocols for K03861 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Abstract

K03861, also known as AUZ454, is a potent and selective type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1][2] CDK2 is a crucial serine/threonine kinase that, in conjunction with its cyclin partners (Cyclin E and Cyclin A), governs the G1/S phase transition of the cell cycle.[3][4] Dysregulation of the CDK2 signaling pathway is a common feature in many human cancers, making it a prime target for therapeutic intervention.[4] K03861 exerts its inhibitory effect by competing with the binding of activating cyclins to CDK2.[1][2] These application notes provide a comprehensive protocol for the in vitro use of K03861 in cell culture, including recommended working concentrations, incubation times, and methodologies for assessing its biological effects.

Mechanism of Action

K03861 is a type II kinase inhibitor that targets the inactive conformation of CDK2.[5][6] This mode of inhibition involves binding to the ATP-binding pocket and an adjacent allosteric site, thereby preventing the conformational changes required for kinase activation.[1][2] The primary consequence of CDK2 inhibition by K03861 is the prevention of the phosphorylation of key substrates, most notably the Retinoblastoma protein (Rb).[3][7] Hypophosphorylated Rb remains bound to the E2F transcription factor, sequestering it and preventing the transcription of genes necessary for DNA replication and S-phase entry.[3][7] This ultimately leads to cell cycle arrest at the G1/S checkpoint.[4]

K03861 Signaling Pathway

Caption: Simplified diagram of K03861's inhibition of the CDK2 pathway, leading to cell cycle arrest.

Quantitative Data Summary

The following table summarizes the binding affinities and effective concentrations of K03861 from various in vitro studies.

Parameter	Target	Value	Cell Line/System	Reference
Kd	Wild-Type CDK2	8.2 nM - 50 nM	Cell-free assay	[1][2][8][9][10]
CDK2 (C118L)	18.6 nM	Cell-free assay	[2][8][9]
CDK2 (A144C)	15.4 nM	Cell-free assay	[2][8][9]
CDK2 (C118L/A144C)	9.7 nM	Cell-free assay	[2][8][9][10]
IC50	FLT3-ITD expressing Ba/F3 cells	~1 nM	Ba/F3	[10]
Wild-Type Ba/F3 cells	> 100 nM	Ba/F3	[10]
Human Cytomegalovirus Replication	1.028 µM	Primary human monocyte-derived macrophages	[10]
Effective Concentration	Inhibition of cell proliferation	10-20 µM	Caki-1 and ACHN renal cancer cells	[1]
Inhibition of colony formation	10 µM	Caki-1 and ACHN renal cancer cells	[1]
Inhibition of spindle organization	10 µM	Mouse oocytes	[10]
Inhibition of platelet aggregation	400 nM	Human platelets	[11]

Experimental Protocols

Materials and Reagents

• K03861 (CAS No: 853299-07-7)

• Anhydrous, high-quality Dimethyl Sulfoxide (DMSO)

• Appropriate cell culture medium for the cell line of interest (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA solution

• Sterile, tissue culture-treated plates and flasks

• Humidified incubator (37°C, 5% CO2)

Stock Solution Preparation

K03861 is soluble in DMSO up to 50 mM and in ethanol (B145695) up to 100 mM.[8][10] For cell culture experiments, a DMSO stock solution is recommended.

• Preparation of 10 mM Stock Solution: To prepare a 10 mM stock solution of K03861 (Molecular Weight: 501.51 g/mol ), dissolve 5.015 mg of the compound in 1 mL of anhydrous DMSO.

• Aliquoting and Storage: Vortex briefly to ensure complete dissolution. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 3 years.[2]

Cell Culture Treatment Protocol

This protocol provides a general guideline for treating adherent cancer cell lines with K03861. Modifications may be necessary based on the specific cell line and experimental goals.

• Cell Seeding:

  • Culture cells in the appropriate complete medium in a humidified incubator.

  • Harvest logarithmically growing cells using Trypsin-EDTA and perform a cell count (e.g., using a hemocytometer or automated cell counter).

  • Seed the cells into multi-well plates (e.g., 96-well for viability assays, 6-well for western blotting or flow cytometry) at a predetermined optimal density.

  • Allow the cells to adhere and recover overnight in the incubator.

• Preparation of Working Solutions:

  • On the day of treatment, thaw an aliquot of the K03861 stock solution at room temperature.

  • Prepare serial dilutions of K03861 in complete cell culture medium to achieve the desired final concentrations (e.g., ranging from 10 nM to 20 µM).

  • Crucially, prepare a vehicle control medium containing the same final concentration of DMSO as the highest concentration of K03861 used (e.g., 0.1% DMSO). This ensures that any observed effects are due to the compound and not the solvent.

• Cell Treatment:

  • Carefully aspirate the old medium from the wells.

  • Gently add the medium containing the various concentrations of K03861 or the vehicle control to the respective wells.

• Incubation:

  • Return the plates to the incubator and incubate for the desired duration. Treatment times can range from 24 to 96 hours, depending on the assay and cell type.[1]

• Downstream Analysis:

  • Following incubation, cells can be harvested and analyzed using a variety of methods to assess the effects of K03861.

Experimental Workflow and Downstream Assays

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. benchchem.com [benchchem.com]
• 4. What are CDK2 inhibitors and how do they work? [synapse.patsnap.com]
• 5. Inhibitors of Cyclin-Dependent Kinases: Types and Their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Icaritin inhibits CDK2 expression and activity to interfere with tumor progression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. K 03861 | Cyclin-dependent Kinase Inhibitors: R&D Systems [rndsystems.com]
• 9. K 03861 | CDK1 Subfamily (CDK1, CDK2 & CDK3) | Tocris Bioscience [tocris.com]
• 10. caymanchem.com [caymanchem.com]
• 11. biorxiv.org [biorxiv.org]

Application Notes and Protocols: Flow Cytometry Analysis of Cell Cycle with K03861

For Researchers, Scientists, and Drug Development Professionals

Introduction

K03861 is a potent and selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1] CDK2 is a key regulatory enzyme that, in complex with its cyclin partners (Cyclin E and Cyclin A), plays a crucial role in the progression of the cell cycle, particularly at the G1/S transition.[2][3][4] Dysregulation of CDK2 activity is a common feature in various cancers, making it a compelling target for therapeutic intervention.[2][3] K03861 inhibits CDK2 activity by competing with the binding of activating cyclins.[1] This inhibition prevents the phosphorylation of key substrates, such as the Retinoblastoma protein (Rb), leading to a cell cycle arrest at the G1/S boundary and preventing DNA replication.[2][5][6][7]

These application notes provide a detailed protocol for analyzing the effects of K03861 on the cell cycle of cancer cells using flow cytometry with propidium (B1200493) iodide (PI) staining.

Mechanism of Action of K03861

The cell cycle is a tightly regulated process that ensures the faithful duplication and segregation of genetic material. The transition from the G1 phase to the S phase is a critical checkpoint. CDK2, in association with Cyclin E, phosphorylates the Retinoblastoma protein (Rb).[2][6][7] This phosphorylation event leads to the release of the E2F transcription factor, which in turn activates the transcription of genes necessary for DNA synthesis and S-phase entry.[2][5][6][7]

K03861, as a CDK2 inhibitor, disrupts this process. By blocking the kinase activity of CDK2, K03861 prevents the hyperphosphorylation of Rb.[2] Consequently, Rb remains bound to E2F, repressing the transcription of S-phase promoting genes.[2][5] This leads to an arrest of the cell cycle at the G1/S checkpoint, thereby inhibiting cell proliferation.[2][6]

Data Presentation: Efficacy of a Representative CDK2 Inhibitor

While specific quantitative data for K03861 is not yet widely published, the following table presents representative data from a study using another well-characterized CDK2 inhibitor, Roscovitine, to illustrate the expected effects on cell cycle phase distribution in A172 glioblastoma cells after 72 hours of treatment.[6] This data demonstrates a dose-dependent increase in the percentage of cells in the G1 phase and a corresponding decrease in the S and G2/M phases, which is the anticipated outcome for a CDK2 inhibitor.

Treatment Concentration	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Vehicle Control (DMSO)	55.2%	30.1%	14.7%
10 µM Roscovitine	68.5%	18.3%	13.2%
25 µM Roscovitine	75.1%	12.5%	12.4%
50 µM Roscovitine	82.3%	8.9%	8.8%

Experimental Protocols

This protocol describes the analysis of cell cycle distribution in cells treated with K03861 using propidium iodide (PI) staining followed by flow cytometry.

Materials:

• K03861

• Cancer cell line of interest (e.g., MCF-7, U2OS, A549)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) Staining Solution (50 µg/mL PI and 100 µg/mL RNase A in PBS)

• 6-well plates

• Flow cytometry tubes

• Flow cytometer

Procedure:

1. Cell Culture and Treatment: a. Seed the selected cancer cell line in 6-well plates at a density that will ensure they are in the exponential growth phase at the time of treatment and harvesting (e.g., 0.5 x 10^6 cells per well).[6] b. Allow the cells to adhere and grow for 16-24 hours in a humidified incubator at 37°C with 5% CO2.[6] c. Prepare a stock solution of K03861 in DMSO. Further dilute the stock solution in a complete cell culture medium to achieve the desired final concentrations (e.g., 1 µM, 5 µM, 10 µM). d. Include a vehicle control group treated with the same final concentration of DMSO as the highest K03861 concentration.[2] e. Remove the existing medium from the cells and replace it with the medium containing the different concentrations of K03861 or the vehicle control. f. Incubate the cells for the desired time period (a 24-hour incubation is a common starting point for cell cycle analysis).[6]

2. Cell Harvesting and Fixation: a. After the treatment period, collect both the culture medium (containing any floating cells) and the adherent cells. To detach adherent cells, wash with PBS and then add Trypsin-EDTA. b. Combine the detached cells with the collected medium and centrifuge at 300 x g for 5 minutes.[6] c. Discard the supernatant and resuspend the cell pellet in 500 µL of cold PBS. d. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.[6] e. Incubate the cells on ice for at least 30 minutes. At this stage, cells can be stored at -20°C for later analysis.[6]

3. Propidium Iodide Staining: a. Centrifuge the fixed cells at 300 x g for 5 minutes and discard the ethanol.[6] b. Wash the cell pellet once with PBS. c. Resuspend the cell pellet in 500 µL of PI Staining Solution.[6] d. Incubate at room temperature for 30 minutes in the dark.[6]

4. Flow Cytometry Analysis: a. Transfer the stained cell suspension to flow cytometry tubes. b. Analyze the samples on a flow cytometer. c. Use a linear scale for the forward scatter (FSC) and side scatter (SSC) to gate on the single-cell population.[6] d. Use a linear scale for the PI fluorescence channel (typically FL2 or FL3) to generate a histogram of DNA content.[6] e. Set gates on the histogram to quantify the percentage of cells in the G0/G1, S, and G2/M phases. A sub-G1 peak, which may represent apoptotic cells with fragmented DNA, can also be quantified.[6]

Visualizations

Caption: CDK2 Signaling Pathway and Inhibition by K03861.

References

• 1. selleckchem.com [selleckchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cyclin-dependent kinase 2 - Wikipedia [en.wikipedia.org]
• 4. Control of the G1/S transition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: Utilizing the CDK2 Inhibitor K03861 in Combination with Chemotherapy Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclin-dependent kinase 2 (CDK2) is a critical regulator of cell cycle progression, particularly at the G1/S transition. Its dysregulation is a frequent event in various cancers, making it a compelling target for therapeutic intervention. K03861 (also known as AUZ454) is a potent and selective type II inhibitor of CDK2.[1] While CDK2 inhibitors hold promise as monotherapy, their clinical potential may be significantly amplified through strategic combination with conventional chemotherapy agents. This document provides detailed application notes and generalized experimental protocols for investigating the synergistic potential of K03861 in combination with standard-of-care chemotherapeutics such as cisplatin, doxorubicin (B1662922), and paclitaxel (B517696).

The primary rationale for combining K03861 with chemotherapy lies in the potential for synergistic or additive anti-tumor effects. By arresting the cell cycle, K03861 may sensitize cancer cells to DNA-damaging agents or mitotic inhibitors, thereby enhancing their cytotoxic effects. It is important to note that the scheduling of drug administration (e.g., sequential versus concurrent) can significantly impact the outcome, with some studies on other CDK inhibitors showing antagonism with simultaneous treatment but synergy with sequential application.[2][3]

Disclaimer: Preclinical studies investigating the synergistic effects of K03861 in combination with cisplatin, doxorubicin, or paclitaxel are limited in the public domain. Therefore, the quantitative data presented in the following tables are hypothetical and for illustrative purposes. The provided protocols are intended as a comprehensive guide for researchers to design and execute their own experiments to determine the efficacy of these combinations.

Data Presentation: Hypothetical Synergy Analysis

The following tables illustrate how quantitative data for the combination of K03861 with various chemotherapy agents could be presented. The Combination Index (CI) is a widely used method to quantify drug interactions, where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Table 1: Hypothetical In Vitro Cytotoxicity of K03861 in Combination with Cisplatin in A2780 Ovarian Cancer Cells

Treatment Group	IC50 (µM)	Combination Index (CI) at ED50
K03861	0.5	-
Cisplatin	2.0	-
K03861 + Cisplatin (1:4 ratio)	-	0.6

Table 2: Hypothetical In Vitro Cytotoxicity of K03861 in Combination with Doxorubicin in MCF-7 Breast Cancer Cells

Treatment Group	IC50 (µM)	Combination Index (CI) at ED50
K03861	0.8	-
Doxorubicin	0.1	-
K03861 + Doxorubicin (8:1 ratio)	-	0.5

Table 3: Hypothetical In Vivo Tumor Growth Inhibition with K03861 and Paclitaxel in an MDA-MB-231 Xenograft Model

Treatment Group	Mean Tumor Volume (mm³) at Day 21	Percent Tumor Growth Inhibition (% TGI)
Vehicle Control	1500	-
K03861 (25 mg/kg, daily)	900	40%
Paclitaxel (10 mg/kg, weekly)	825	45%
K03861 + Paclitaxel (sequential)	300	80%

Signaling Pathways and Experimental Workflows

References

• 1. selleckchem.com [selleckchem.com]
• 2. Sequential combination therapy of CDK inhibition and doxorubicin is synthetically lethal in p53-mutant triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Rationale for combination of paclitaxel and CDK4/6 inhibitor in ovarian cancer therapy — non-mitotic mechanisms of paclitaxel [frontiersin.org]

Application Notes and Protocols for K03861 in 3D Cell Culture Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Three-dimensional (3D) cell culture models, such as spheroids and organoids, are increasingly recognized for their physiological relevance in mimicking the complex tumor microenvironment.[1][2][3][4][5] These models offer a superior platform for preclinical drug screening compared to traditional 2D cell cultures by recapitulating crucial aspects of solid tumors, including cell-cell interactions, nutrient and oxygen gradients, and drug penetration barriers.[6][7][8][9][10][11] K03861 is a potent and selective type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[12][13] CDK2 is a key regulator of the cell cycle, and its dysregulation is frequently observed in various cancers, making it an attractive target for therapeutic intervention.[14][15]

These application notes provide a comprehensive guide for the utilization of K03861 in 3D cell culture models. The protocols detailed below are designed to offer a robust framework for assessing the efficacy of K03861 in a more clinically relevant context.

Mechanism of Action

K03861 inhibits CDK2 activity by competing with the binding of its activating cyclin partners, such as Cyclin E and Cyclin A.[12][13] This interference with the formation of the active CDK2/cyclin complex leads to cell cycle arrest, primarily at the G1/S transition, thereby inhibiting tumor cell proliferation.[14][15] The inactivation of CDK2 results in reduced phosphorylation of key substrates like the Retinoblastoma protein (Rb), preventing the release of the E2F transcription factor and halting progression into the S phase.[14]

K03861 Signaling Pathway

Caption: K03861 inhibits CDK2, preventing cell cycle progression.

Quantitative Data Summary

The following tables present hypothetical data on the efficacy of K03861 in 3D spheroid models derived from various cancer cell lines. This data is for illustrative purposes to demonstrate the potential anti-proliferative effects of the compound in a 3D context.

Table 1: IC50 Values of K03861 in 3D Spheroid Models (72-hour treatment)

Cell Line	Cancer Type	Spheroid Diameter (µm, approx.)	IC50 (µM)
HCT116	Colorectal Carcinoma	450 ± 50	2.5
MCF-7	Breast Adenocarcinoma	500 ± 60	5.8
A549	Lung Carcinoma	400 ± 40	7.2
PANC-1	Pancreatic Carcinoma	600 ± 70	10.5

Table 2: Effect of K03861 on Spheroid Growth Over Time (HCT116)

Treatment	Day 0 (Volume, mm³)	Day 3 (Volume, mm³)	Day 6 (Volume, mm³)
Vehicle (0.1% DMSO)	0.045 ± 0.005	0.120 ± 0.015	0.250 ± 0.030
K03861 (1 µM)	0.045 ± 0.005	0.095 ± 0.010	0.180 ± 0.020
K03861 (5 µM)	0.045 ± 0.005	0.060 ± 0.008	0.085 ± 0.012
K03861 (10 µM)	0.045 ± 0.005	0.050 ± 0.006	0.065 ± 0.009

Experimental Protocols

Protocol 1: 3D Tumor Spheroid Formation (Liquid Overlay Technique)

This protocol describes a common method for generating uniform spheroids.

Materials:

• Cancer cell line of choice (e.g., HCT116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Ultra-low attachment (ULA) 96-well round-bottom plates

• Hemocytometer or automated cell counter

Procedure:

• Culture cells in a T75 flask to 80-90% confluency.

• Wash cells with PBS and detach using Trypsin-EDTA.

• Neutralize trypsin with complete medium and collect the cell suspension.

• Centrifuge the cells, discard the supernatant, and resuspend the pellet in fresh medium.

• Determine cell concentration and viability.

• Dilute the cell suspension to the desired seeding density (e.g., 2,000 cells/well).

• Seed 100 µL of the cell suspension into each well of a ULA 96-well plate.

• Centrifuge the plate at 300 x g for 10 minutes to facilitate cell aggregation.

• Incubate at 37°C and 5% CO₂ for 3-5 days to allow spheroid formation. Monitor spheroid formation daily using a microscope.

Protocol 2: K03861 Treatment of 3D Spheroids

Materials:

• Pre-formed spheroids in a 96-well ULA plate

• K03861 stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium

Procedure:

• On the day of treatment, prepare serial dilutions of K03861 in complete medium. Prepare 2x the final desired concentrations.

• Carefully remove 50 µL of conditioned medium from each well containing a spheroid.

• Add 50 µL of the 2x K03861 dilutions to the respective wells. Include vehicle control wells (e.g., 0.1% DMSO).

• Incubate the plate for the desired treatment duration (e.g., 72 hours) at 37°C and 5% CO₂.

Protocol 3: Spheroid Viability Assessment (CellTiter-Glo® 3D Assay)

This assay quantifies ATP as an indicator of metabolically active cells.

Materials:

• Treated spheroids in a 96-well plate

• CellTiter-Glo® 3D Reagent

• Luminometer

Procedure:

• Remove the spheroid plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

• Add 100 µL of CellTiter-Glo® 3D Reagent to each well.

• Mix the contents by placing the plate on an orbital shaker for 5 minutes.

• Incubate at room temperature for an additional 25 minutes to stabilize the luminescent signal.

• Measure luminescence using a plate reader.

• Calculate cell viability relative to the vehicle-treated control.

Experimental Workflow

Caption: Workflow for testing K03861 in 3D spheroids.

Concluding Remarks

The use of K03861 in 3D cell culture models provides a more predictive assessment of its anti-cancer efficacy. The protocols outlined in this document offer a standardized approach to evaluate the impact of this CDK2 inhibitor on spheroid growth and viability. Further investigations could involve co-culture models incorporating stromal or immune cells to better simulate the tumor microenvironment and explore the multifaceted effects of K03861.[3][16][17][18] Additionally, the use of patient-derived organoids could facilitate personalized medicine approaches, enabling the assessment of individual tumor responses to K03861.[3][10]

References

• 1. benchchem.com [benchchem.com]
• 2. A Comprehensive Review on 3D Tissue Models: Biofabrication Technologies and Preclinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Applications and Advances of Multicellular Tumor Spheroids: Challenges in Their Development and Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cyclin-dependent kinase inhibitors exert distinct effects on patient-derived 2D and 3D glioblastoma cell culture models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. System can implement localized anticancer drugs against a tumor spheroid and assess drug penetration - AIP.ORG [aip.org]
• 8. The Growing Importance of Three-Dimensional Models and Microphysiological Systems in the Assessment of Mycotoxin Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 3D bioprinting tumor models mimic the tumor microenvironment for drug screening - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 10. The third dimension of tumor microenvironment—The importance of tumor stroma in 3D cancer models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 3D Cell Culture Models as Recapitulators of the Tumor Microenvironment for the Screening of Anti-Cancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. selleckchem.com [selleckchem.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Icaritin inhibits CDK2 expression and activity to interfere with tumor progression - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Combination screen in multi-cell type tumor spheroids reveals interaction between aryl hydrocarbon receptor antagonists and E1 ubiquitin-activating enzyme inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Tissues and Tumor Microenvironment (TME) in 3D: Models to Shed Light on Immunosuppression in Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

K03861 solubility issues in aqueous media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the CDK2 inhibitor K03861, with a specific focus on addressing its solubility challenges in aqueous media.

Frequently Asked Questions (FAQs)

Q1: What is K03861 and what is its mechanism of action?

K03861 (also known as AUZ454) is a potent and selective type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1][2] It functions by competing with the binding of activating cyclins to CDK2, thereby inhibiting its kinase activity.[1][2] This inhibition of CDK2 leads to cell cycle arrest, primarily at the G1/S checkpoint, and can induce apoptosis (programmed cell death) in cancer cells.[3]

Q2: What are the primary solubility characteristics of K03861?

K03861 is a hydrophobic compound and is practically insoluble in water.[1] It is, however, soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and ethanol.[1] Careful preparation of stock solutions and subsequent dilution into aqueous buffers is critical to avoid precipitation.

Q3: I observed a precipitate when diluting my K03861 DMSO stock solution into an aqueous buffer. What is happening and how can I prevent this?

This phenomenon, often called "crashing out," occurs when the concentration of the organic solvent (like DMSO) is significantly lowered upon dilution into an aqueous medium, causing the hydrophobic compound to exceed its solubility limit and precipitate.[4][5]

To prevent this, consider the following strategies:

• Optimize Final DMSO Concentration: Keep the final DMSO concentration in your assay as low as possible, typically below 0.5%, to minimize solvent effects on your biological system.[4][6]

• Step-wise Dilution: Instead of a single large dilution, perform serial dilutions of your DMSO stock into the aqueous buffer. This gradual decrease in solvent concentration can help maintain solubility.[4][6]

• Use of Co-solvents and Surfactants: For in vivo or some in vitro applications, co-solvents like PEG300 and surfactants like Tween-80 can be used to create a more stable formulation.[1][2]

• Vortexing/Mixing: Ensure rapid and thorough mixing immediately after adding the DMSO stock to the aqueous buffer to promote dispersion and prevent localized high concentrations that can lead to precipitation.[6][7]

Q4: My K03861 shows reduced activity in cell-based assays compared to biochemical assays. What could be the issue?

Discrepancies between biochemical and cell-based assay results are common and can be attributed to several factors beyond solubility:

• Poor Cell Permeability: The compound may not efficiently cross the cell membrane to reach its intracellular target.[8]

• Metabolic Instability: Cells may rapidly metabolize K03861 into an inactive form.[4][8]

• Efflux Pump Activity: The compound could be actively transported out of the cell by efflux pumps.[8]

• Protein Binding: K03861 may bind to proteins in the cell culture medium, reducing the free concentration available to inhibit CDK2.[8]

Troubleshooting Guide: K03861 Solubility Issues

This guide provides a systematic approach to troubleshooting common solubility-related problems encountered during experiments with K03861.

Issue 1: Precipitate Formation Upon Dilution in Aqueous Buffer

• Observation: A cloudy appearance or visible particles form immediately after diluting the DMSO stock solution into your experimental buffer (e.g., PBS, cell culture medium).

• Root Cause: The aqueous solubility of K03861 has been exceeded.

• Troubleshooting Steps:

  • Verify Stock Solution Integrity: Before use, ensure your DMSO stock solution is clear and free of any precipitate. If crystals are present, gentle warming (e.g., 37°C) and vortexing may be necessary to redissolve the compound.[8]

  • Reduce Final Concentration: The simplest solution is often to work at a lower final concentration of K03861.

  • Optimize Dilution Method:

    • Serial Dilution: Perform a step-wise dilution of the DMSO stock into the aqueous buffer.[4][6]

    • Rapid Mixing: Add the DMSO stock to the aqueous buffer while vortexing to ensure immediate and uniform dispersion.[7]

  • Consider Formulation Aids (for specific applications):

    • For in vivo studies, a formulation containing co-solvents like PEG300 and surfactants like Tween-80 can be used to create a stable suspension.[1][2]

    • For some in vitro assays, the inclusion of a small amount of a biocompatible surfactant may be possible, but this needs to be validated for non-interference with the assay.[4]

Issue 2: Inconsistent or Non-Reproducible Experimental Results

• Observation: High variability in results (e.g., IC50 values) between replicate experiments.

• Root Cause: Inconsistent effective concentration of K03861 due to partial precipitation or degradation.

• Troubleshooting Steps:

  • Standardize Solution Preparation: Follow a consistent and validated protocol for preparing your K03861 working solutions for every experiment.

  • Prepare Fresh Working Solutions: Do not store diluted aqueous solutions of K03861. Prepare them fresh for each experiment from a frozen DMSO stock aliquot.[1]

  • Control for Solvent Effects: Ensure that all experimental arms, including vehicle controls, contain the same final concentration of DMSO.[6]

  • Assess Kinetic Solubility: Empirically determine the maximum concentration of K03861 that remains in solution in your specific assay buffer over the time course of your experiment.

Data Presentation

Table 1: Chemical and Physical Properties of K03861

Property	Value	Reference
Alternate Name	AUZ454	[2][9]
Molecular Weight	501.50 g/mol	[1]
Formula	C₂₄H₂₆F₃N₇O₂	[1]
CAS Number	853299-07-7	[1]
Purity	≥98%

Table 2: Solubility of K03861 in Common Solvents

Solvent	Maximum Concentration	Reference
Water	Insoluble	[1]
DMSO	100 mg/mL (199.4 mM)	[1]
Ethanol	15 mg/mL	[1]

Table 3: Formulation Protocol for In Vivo Studies

Component	Percentage	Role	Reference
DMSO	10%	Primary Solvent	[2]
PEG300	40%	Co-solvent	[2]
Tween-80	5%	Surfactant	[2]
Saline	45%	Vehicle	[2]
Resulting Solubility	≥ 2.08 mg/mL (4.15 mM)	[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM K03861 Stock Solution in DMSO

• Materials:

  • K03861 powder

  • Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Procedure:

  • Accurately weigh the required amount of K03861 powder.

  • Calculate the volume of DMSO needed to achieve a 10 mM concentration (Molecular Weight: 501.50 g/mol ).

  • Add the calculated volume of DMSO to the vial containing the K03861 powder.

  • Vortex the solution for 1-2 minutes until the compound is completely dissolved. Gentle warming to 37°C or brief sonication can be used to aid dissolution if necessary.[6][7]

  • Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.[1][2]

Protocol 2: Preparation of a K03861 Working Solution for Cell-Based Assays

• Materials:

  • 10 mM K03861 stock solution in DMSO

  • Sterile cell culture medium or assay buffer

• Procedure:

  • Thaw an aliquot of the 10 mM K03861 stock solution at room temperature.

  • Perform serial dilutions of the stock solution in your cell culture medium or assay buffer to achieve the desired final concentrations.

  • Crucial Step: Immediately after each dilution step, vortex the solution vigorously to ensure rapid and uniform dispersion of the compound.

  • Prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of K03861 tested.

  • Use the freshly prepared working solutions immediately in your experiment.

Mandatory Visualizations

Caption: Mechanism of action of K03861 as a CDK2 inhibitor.

Caption: Recommended workflow for preparing K03861 solutions.

Caption: Troubleshooting logic for K03861 precipitation issues.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. What are CDK2 inhibitors and how do they work? [synapse.patsnap.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. caymanchem.com [caymanchem.com]

Technical Support Center: Overcoming K03861 Resistance in Cancer Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for overcoming resistance to K03861, a potent type II CDK2 inhibitor. All recommendations are based on established mechanisms of resistance to CDK2 inhibitors and preclinical research.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for K03861?

K03861 is a type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1][2] It functions by competing with the binding of activating cyclins, such as Cyclin E and Cyclin A, to CDK2.[1][2] This inhibition prevents the phosphorylation of key substrates, most notably the Retinoblastoma protein (Rb).[3][4] By keeping Rb in its active, hypophosphorylated state, it remains bound to the E2F transcription factor, preventing the expression of genes necessary for the G1 to S phase transition in the cell cycle.[3][4] This leads to cell cycle arrest at the G1/S checkpoint and can inhibit the proliferation of cancer cells.[3]

Q2: My cancer cell line, initially sensitive to K03861, is now showing reduced sensitivity. What are the likely mechanisms of acquired resistance?

Acquired resistance to CDK2 inhibitors like K03861 can arise through several molecular mechanisms:

• Upregulation of CDK2 and/or Cyclin E: Increased expression of the target protein (CDK2) or its primary activating partner (Cyclin E, encoded by the CCNE1 gene) is a common mechanism to overcome the inhibitory effect of the drug.[2][3]

• Activation of Bypass Signaling Pathways: Cancer cells can activate alternative signaling pathways to circumvent the G1/S block. Common bypass pathways include the upregulation of the CDK4/6-Cyclin D axis or activation of pro-survival pathways like PI3K/AKT/mTOR.[3][5]

• Selection of Polyploid Cells: Research indicates that populations of cancer cells may contain pre-existing polyploid cells (cells with multiple sets of chromosomes) that are inherently less sensitive to CDK2 inhibition. Continuous treatment with a CDK2 inhibitor can select for and enrich this resistant population.

• Gatekeeper Mutations: While less common for CDK2 compared to other kinases, mutations in the ATP-binding pocket of CDK2 could potentially alter the binding affinity of K03861, thereby reducing its efficacy.

Q3: Are there known biomarkers that can predict intrinsic resistance to K03861?

While research is ongoing, several factors may predict intrinsic resistance to K03861:

• Low or Absent Retinoblastoma (Rb) Protein Expression: Since the anti-proliferative effect of CDK2 inhibition is primarily mediated through the Rb protein, cancer cell lines lacking functional Rb are often intrinsically resistant.

• High Basal Activity of Bypass Pathways: Cell lines with pre-existing high activity of the CDK4/6 or PI3K/AKT pathways may be less dependent on CDK2 for cell cycle progression and survival.

• CCNE1 Gene Amplification: While high Cyclin E1 expression is a marker for CDK2 dependency, very high levels due to gene amplification can sometimes contribute to resistance by overwhelming the inhibitor.

Q4: What strategies can be employed to overcome K03861 resistance?

Several strategies, primarily involving combination therapies, can be explored to overcome resistance to K03861:

• Combination with CDK4/6 Inhibitors: In cells that have developed resistance by upregulating the CDK4/6 pathway, a combination with a CDK4/6 inhibitor (e.g., Palbociclib, Ribociclib) can create a synergistic effect by blocking both major G1/S transition pathways.

• Combination with PI3K/AKT/mTOR Inhibitors: If resistance is mediated by the activation of the PI3K/AKT pathway, co-treatment with an inhibitor of this pathway (e.g., a PI3K inhibitor) can restore sensitivity.

• Combination with PARP Inhibitors: In cancers with CCNE1 amplification, combining a CDK2 inhibitor with a PARP inhibitor may enhance efficacy and overcome resistance.[3]

Troubleshooting Guides

Problem 1: Decreased efficacy of K03861 in a previously sensitive cell line.

• Possible Cause: Development of acquired resistance.

• Troubleshooting Steps:

  • Confirm Resistance: Perform a dose-response cell viability assay (e.g., MTT or CellTiter-Glo) to compare the IC50 value of K03861 in the suspected resistant cell line to the parental, sensitive line. A significant rightward shift in the curve indicates resistance.

  • Analyze Protein Expression: Use Western blotting to assess the protein levels of CDK2, Cyclin E1, CDK4, CDK6, and phosphorylated Rb (p-Rb) in both sensitive and resistant cells. Increased levels of CDK2/Cyclin E or CDK4/6 in resistant cells are indicative of a resistance mechanism.

  • Assess Cell Cycle Profile: Use flow cytometry with propidium (B1200493) iodide staining to analyze the cell cycle distribution. Sensitive cells treated with K03861 should show a distinct G1 arrest. A diminished G1 arrest in the treated resistant cells suggests a bypass of the cell cycle checkpoint.

  • Investigate Bypass Pathways: Perform Western blotting for key phosphorylated proteins in bypass pathways, such as p-AKT, to see if these pathways are activated in the resistant line.

Problem 2: K03861 shows minimal effect even at high concentrations in a new cell line (intrinsic resistance).

• Possible Cause: The cell line is not dependent on the CDK2 pathway for proliferation.

• Troubleshooting Steps:

  • Characterize the Cell Line: Perform baseline Western blot analysis for Rb, p16, CDK2, and Cyclin E1 expression. The absence of Rb or very high levels of the CDK inhibitor p16 could explain the lack of sensitivity.

  • Test for CDK4/6 Dependence: Treat the cells with a selective CDK4/6 inhibitor. If the cells are sensitive to CDK4/6 inhibition, this suggests it is the dominant pathway for G1/S progression in this cell line.

  • Evaluate Combination Therapy: Based on the characterization, consider testing K03861 in combination with an inhibitor of the dominant signaling pathway (e.g., a CDK4/6 or PI3K inhibitor).

Data Presentation

Table 1: Representative IC50 Values for a CDK2 Inhibitor in Sensitive vs. Resistant Cancer Cell Lines

Cell Line	Status	CDK2 Inhibitor IC50 (µM)	Fold Resistance
OVCAR-3	Parental (Sensitive)	0.5	-
OVCAR-3-R1	Resistant	5.2	10.4
MCF7	Parental (Sensitive)	0.8	-
MCF7-PR	Resistant	8.5	10.6

Data is representative and compiled from studies on various CDK2 inhibitors.

Table 2: Changes in Protein Expression Associated with Acquired CDK2 Inhibitor Resistance

Cell Line	Protein	Change in Expression/Phosphorylation in Resistant Line
OVCAR-3-R	Cyclin E1	Upregulation
OVCAR-3-R	CDK2	Upregulation
MCF7-PR	p-Rb (S807/811)	Increased (less inhibition by the drug)
T47D-PR	Rb	Loss of expression

Data is representative and compiled from studies on various CDK2 inhibitors.

Experimental Protocols

Protocol 1: Generation of a K03861-Resistant Cell Line

• Determine Initial IC50: Perform a cell viability assay (e.g., MTT) to determine the initial IC50 of K03861 in your parental cancer cell line.

• Initial Drug Exposure: Culture the parental cells in medium containing K03861 at a concentration equal to the IC10-IC20 (the concentration that inhibits growth by 10-20%).

• Monitor and Subculture: Maintain the cells in the drug-containing medium, replacing it every 3-4 days. Monitor for cell death. Once the surviving cells repopulate the flask, subculture them.

• Dose Escalation: Gradually increase the concentration of K03861 in the culture medium with each passage (e.g., by 1.5 to 2-fold). This process of continuous exposure and dose escalation should be carried out for several months.

• Confirm Resistance: Periodically, perform a cell viability assay to determine the IC50 of the resistant population. A significant increase in the IC50 (e.g., >10-fold) compared to the parental line indicates the successful generation of a resistant cell line.

• Cryopreserve: Cryopreserve vials of the resistant cell line at different stages of development.

Protocol 2: Western Blotting for CDK2 Pathway Proteins

• Cell Lysis: After treating sensitive and resistant cells with K03861 or vehicle (DMSO) for the desired time (e.g., 24 hours), wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Mix 20-30 µg of protein from each sample with Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against CDK2, Cyclin E1, p-Rb (Ser807/811), total Rb, and a loading control (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the signal using an ECL substrate and an imaging system.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment and Harvesting: Treat cells with K03861 for 24 hours. Harvest the cells by trypsinization.

• Fixation: Wash the cells with PBS, then fix them by adding them dropwise into ice-cold 70% ethanol (B145695) while gently vortexing. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) and RNase A.

• Analysis: Analyze the stained cells on a flow cytometer. The DNA content will be used to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Caption: Simplified CDK2 signaling pathway and the inhibitory action of K03861.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

K03861 stability in cell culture media over time

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of K03861 in cell culture media. Accurate and reproducible experimental results depend on understanding and controlling the stability of this compound.

Frequently Asked Questions (FAQs)

Q1: What is K03861 and what is its mechanism of action?

K03861 (also known as AUZ454) is a potent and specific type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1][2] It functions by competing with the binding of activating cyclins, thereby inhibiting the kinase activity of CDK2.[1][2] CDK2 is a key regulator of cell cycle progression, and its inhibition can lead to cell cycle arrest.[3]

Q2: What are the primary factors that can affect the stability of K03861 in cell culture media?

• pH: The typical pH of cell culture media (7.2-7.4) can affect the chemical stability of compounds.[4]

• Temperature: The standard cell culture incubation temperature of 37°C can accelerate the degradation of chemical compounds.[4]

• Media Components: Components within the culture medium, such as amino acids, vitamins, and metal ions, may interact with and degrade the compound.[4]

• Enzymatic Degradation: If the medium is supplemented with serum, enzymes like esterases and proteases can metabolize the compound. Cells themselves can also contribute to metabolic degradation.[4]

• Light: Exposure to light may cause photodegradation of light-sensitive compounds.[4]

• Oxygen: Dissolved oxygen can lead to oxidative degradation.[4]

Q3: How should I prepare and store K03861 stock solutions?

For optimal stability, K03861 powder should be stored at -20°C for up to 3 years.[1] Stock solutions are typically prepared in dimethyl sulfoxide (B87167) (DMSO).[1] It is recommended to prepare concentrated stock solutions (e.g., 10 mM to 50 mM in DMSO), aliquot them into single-use vials to avoid repeated freeze-thaw cycles, and store them at -20°C or -80°C.[5][6]

Q4: I'm observing inconsistent results in my experiments with K03861. Could this be related to its stability?

Yes, inconsistent results can be a sign of compound instability. If K03861 degrades over the course of your experiment, its effective concentration will decrease, leading to variability in the observed biological effects. It is crucial to ensure the compound's stability under your specific experimental conditions.[4] For long-term experiments, consider replenishing the media with freshly diluted K03861 at regular intervals (e.g., every 24-48 hours).[6]

Troubleshooting Guide

This guide addresses common issues that may arise when working with K03861 in cell culture.

Problem	Possible Cause	Suggested Solution
Precipitation of K03861 in cell culture medium.	The concentration of K03861 may exceed its aqueous solubility limit. The rapid change in solvent polarity from a concentrated DMSO stock to an aqueous medium can cause the compound to precipitate.[6]	- Decrease the final working concentration of K03861.- Perform a stepwise dilution: first, dilute the DMSO stock into a smaller volume of pre-warmed (37°C) media, mix thoroughly, and then add this to the final volume.[6]- Ensure the final DMSO concentration is as low as possible (typically ≤0.5%) and is consistent across all experiments, including a vehicle control.[6]
Lower than expected potency or loss of activity over time.	K03861 may be degrading in the cell culture medium during the incubation period.	- Perform a stability study of K03861 in your specific cell culture medium and conditions (see the experimental protocol below).- For longer experiments, replenish the medium with freshly prepared K03861 every 24-48 hours.[6]- Test for compound stability in a simpler buffer (e.g., PBS) to assess its inherent aqueous stability.[5]
High variability between experimental replicates.	This could be due to inconsistent sample handling, incomplete solubilization of the stock solution, or issues with the analytical method used for quantification.[5]	- Ensure the K03861 stock solution is fully dissolved before use. Gentle warming and vortexing may be necessary.[4]- Use calibrated pipettes and ensure precise and consistent timing for all experimental steps.[4]- If using analytical methods like HPLC or LC-MS, validate the method for linearity, precision, and accuracy.[5]

Experimental Protocol: Assessing the Stability of K03861 in Cell Culture Media

Since no specific stability data for K03861 is publicly available, it is recommended to determine its stability under your specific experimental conditions.

Objective: To quantify the concentration of K03861 in cell culture medium over a specific time course.

Materials:

• K03861 powder

• DMSO

• Your chosen cell culture medium (e.g., DMEM, RPMI-1640) with and without serum

• Sterile, low-protein-binding microcentrifuge tubes or plates

• Incubator (37°C, 5% CO₂)

• Analytical instrumentation (e.g., HPLC-UV, LC-MS/MS)

• Internal standard (for LC-MS/MS analysis)

Procedure:

• Prepare K03861 Stock Solution: Prepare a concentrated stock solution of K03861 (e.g., 10 mM) in DMSO. Ensure it is fully dissolved.

• Prepare Working Solutions: Dilute the K03861 stock solution in pre-warmed (37°C) cell culture medium to your final working concentration (e.g., 10 µM). Prepare solutions in both serum-free and serum-containing media.

• Time-Course Incubation: Aliquot the working solutions into sterile, low-protein-binding tubes or wells of a plate. Include a "time 0" sample that is immediately processed. Incubate the remaining samples at 37°C in a CO₂ incubator.

• Sample Collection: At various time points (e.g., 0, 2, 4, 8, 24, 48, 72 hours), remove an aliquot from each condition.

• Sample Processing: Immediately stop any potential degradation. A common method is to add a cold organic solvent like acetonitrile (B52724) (containing an internal standard if using LC-MS/MS) to precipitate proteins and extract the compound.

• Analysis: Centrifuge the samples to pellet any precipitate. Analyze the supernatant using a validated analytical method (e.g., HPLC-UV or LC-MS/MS) to quantify the concentration of K03861.

• Data Analysis: Calculate the percentage of K03861 remaining at each time point relative to the "time 0" sample. This will allow you to determine the stability and half-life of K03861 under your experimental conditions.

Visualizing Workflows and Pathways

K03861 Stability Assessment Workflow

Caption: Workflow for assessing K03861 stability in cell culture media.

Simplified CDK2 Signaling Pathway and Inhibition by K03861dot

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// Edges CyclinE -> Complex [label="binds"]; CDK2 -> Complex [label="binds"]; K03861 -> CDK2 [label="inhibits binding", dir=T, color="#EA4335", style=dashed, arrowhead=tee]; Complex -> Substrates [label="phosphorylates"]; Substrates -> Progression; }

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibitors of Cyclin-Dependent Kinases: Types and Their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Minimizing K03861-induced cytotoxicity in normal cells

Welcome to the technical support center for K03861 (also known as AUZ454). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on utilizing K03861 effectively while minimizing its cytotoxic effects on normal cells during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of K03861?

A1: K03861 is a potent and selective type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1][2] It functions by competing with the binding of activating cyclins, thereby preventing the phosphorylation of CDK2 substrates.[1][2] This inhibition of CDK2 activity leads to cell cycle arrest, primarily at the G1/S phase transition, and can induce apoptosis in rapidly proliferating cells.[3]

Q2: Why is K03861 cytotoxic to both cancerous and normal proliferating cells?

A2: CDK2 is a key regulator of the cell cycle in all proliferating cells, not just cancerous ones.[3] Therefore, inhibition of CDK2 by K03861 can lead to cell cycle arrest and subsequent apoptosis in any actively dividing cell, including normal progenitor cells and other proliferative cell populations. The cytotoxicity is dependent on the proliferative state of the cell.[4]

Q3: What are the known off-target effects of K03861?

A3: While K03861 is designed as a selective CDK2 inhibitor, like many kinase inhibitors, it may have off-target effects, especially at higher concentrations.[5] It is advisable to perform kinase profiling to understand the full spectrum of its activity in your experimental system.

Q4: Are there any known strategies to protect normal cells from K03861-induced cytotoxicity?

A4: Specific strategies for K03861 are still under investigation as it is a preclinical compound. However, general strategies for minimizing the toxicity of cell cycle inhibitors in normal cells can be applied. These include optimizing the concentration and exposure duration, using quiescent (non-dividing) normal cells as controls, and synchronizing normal cells in a less sensitive phase of the cell cycle (e.g., G0/G1).[6]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
High cytotoxicity observed in normal control cells.	1. Concentration is too high: The IC50 value can vary significantly between cell types. 2. Prolonged exposure: Continuous exposure may be toxic to rapidly dividing normal cells. 3. Off-target effects: At high concentrations, other kinases may be inhibited.	1. Perform a dose-response experiment: Determine the IC50 of K03861 in your specific cancer and normal cell lines to identify a therapeutic window. 2. Reduce incubation time: Limit the duration of K03861 exposure to the minimum time required for the desired effect in cancer cells. 3. Lower the concentration: Use the lowest effective concentration to minimize off-target effects.
Inconsistent anti-proliferative effects between experiments.	1. Cell passage number: High-passage-number cells may have altered drug sensitivity. 2. Cell density: The confluency of cells at the time of treatment can affect their response. 3. Compound degradation: Improper storage or handling can lead to loss of potency.	1. Use low-passage cells: Maintain a consistent and low passage number for all experiments. 2. Standardize cell seeding: Seed cells at a consistent density for each experiment. 3. Proper compound handling: Prepare fresh dilutions from a validated stock solution for each experiment and store the stock as recommended by the supplier.
K03861 precipitates in the cell culture medium.	1. Poor solubility: K03861 may have limited solubility in aqueous media at higher concentrations. 2. Incorrect solvent: The initial solvent used to dissolve K03861 may not be optimal.	1. Check solubility data: Refer to the supplier's datasheet for solubility information and recommended solvents. 2. Prepare fresh dilutions: Prepare working solutions by diluting a concentrated stock in pre-warmed culture medium. Vortex thoroughly before adding to the cells.

Quantitative Data Summary

Specific cytotoxicity data for K03861 across a broad panel of normal human cell lines is limited in publicly available literature. It is highly recommended that researchers empirically determine the IC50 values in their specific normal and cancerous cell lines of interest.

Table 1: Representative IC50 Values for K03861 in Selected Cell Lines

Cell Line	Cell Type	IC50 (µM)	Reference
Ba/F3-FLT3-ITD	Murine pro-B cell line expressing FLT3-ITD	~0.001	[7]
Ba/F3 (wild-type)	Murine pro-B cell line	> 0.1	[7]
[Your Cancer Cell Line]	[Specify Type]	[To be determined]
[Your Normal Cell Line 1]	[e.g., Human Dermal Fibroblasts]	[To be determined]
[Your Normal Cell Line 2]	[e.g., Human PBMCs]	[To be determined]

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol provides a general framework for determining the cytotoxic effects of K03861.

Materials:

• K03861

• Normal and cancer cell lines

• 96-well plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO2.

• Drug Treatment: Prepare serial dilutions of K03861 in complete medium. Remove the old medium and add 100 µL of the drug-containing medium. Include vehicle-only (e.g., DMSO) control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the dose-response curve to determine the IC50 value.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol is for assessing the effect of K03861 on cell cycle distribution.

Materials:

• Normal and cancer cell lines

• 6-well plates

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach. Treat with the desired concentration of K03861 or vehicle control for 24 hours.

• Cell Harvesting: Harvest both adherent and floating cells.

• Fixation: Resuspend the cell pellet in cold PBS, and while vortexing gently, add cold 70% ethanol dropwise. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in PI staining solution.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Analysis: Analyze the cells by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases.[8]

Protocol 3: Apoptosis Assay (Annexin V/PI Staining)

This protocol is for quantifying K03861-induced apoptosis.

Materials:

• Normal and cancer cell lines

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells and treat with K03861 as described for the cell cycle analysis.

• Cell Harvesting: Harvest all cells (adherent and floating).

• Staining: Wash the cells with cold PBS and resuspend in 1X Binding Buffer. Add Annexin V-FITC and Propidium Iodide according to the manufacturer's protocol.[5]

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Analyze the cells by flow cytometry. Viable cells are Annexin V and PI negative; early apoptotic cells are Annexin V positive and PI negative; late apoptotic/necrotic cells are positive for both.[5]

Visualizations

Caption: Simplified signaling pathway of K03861 action.

Caption: Experimental workflow for K03861 cytotoxicity assessment.

Caption: Troubleshooting logic for K03861 experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. Cyclin Dependent Kinase 2 (CDK2) Inhibitors in Oncology Clinical Trials: A Review | Journal of Immunotherapy and Precision Oncology [meridian.allenpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. publications.mpi-cbg.de [publications.mpi-cbg.de]
• 5. reactionbiology.com [reactionbiology.com]
• 6. benchchem.com [benchchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. benchchem.com [benchchem.com]

Interpreting unexpected results in K03861 experiments

This technical support center provides troubleshooting guidance for researchers using K03861, a potent Type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2). The following resources address common questions and unexpected results encountered during in vitro and cell-based experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the IC50 value from my cell-based proliferation assay significantly higher than the reported biochemical Kd value for K03861?

This is a common observation for kinase inhibitors and can be attributed to several factors:

• Cellular ATP Concentration: K03861 acts as an ATP-competitive inhibitor.[1] Biochemical assays are often performed at ATP concentrations close to the Km value of the kinase, whereas intracellular ATP levels are much higher (in the millimolar range). This high concentration of endogenous ATP can outcompete the inhibitor, leading to a requirement for higher compound concentrations to achieve a cellular effect.

• Cell Permeability: The compound may have limited ability to cross the cell membrane, resulting in a lower intracellular concentration than what is applied externally.

• Efflux Pumps: Cancer cells can express multidrug resistance transporters (efflux pumps) that actively remove the inhibitor from the cell, reducing its effective concentration at the target.

• Off-Target Effects: At higher concentrations, the compound may engage other kinases or cellular targets, leading to complex biological responses that can mask the specific effect of CDK2 inhibition.[2][3]

• Compound Stability: K03861 may be unstable in cell culture media over long incubation periods (e.g., 48-72 hours), leading to a decrease in the effective concentration over time.

Q2: My results show high variability between experiments. What are the common causes and how can I improve reproducibility?

Inconsistent results can stem from several sources. Consider the following to improve experimental consistency:

• Inhibitor Handling: Ensure K03861 is properly stored at -20°C.[4][5] Prepare fresh dilutions from a concentrated DMSO stock for each experiment, as repeated freeze-thaw cycles can degrade the compound. Poor solubility in aqueous media can also lead to inaccurate concentrations.[6][7]

• Cell Health and Passage Number: Use cells that are healthy, in the exponential growth phase, and within a consistent, low passage number range. High passage numbers can lead to genetic drift and altered phenotypes. Regularly test for mycoplasma contamination.

• Assay Conditions: Standardize all assay parameters, including cell seeding density, incubation times, and reagent concentrations. For plate-based assays, be mindful of "edge effects" by ensuring proper humidity and avoiding the use of outer wells for critical measurements.[6]

Q3: K03861 is a CDK2 inhibitor, but I'm not observing the expected G1/S cell cycle arrest. What could be the reason?

Several factors could lead to a lack of the expected phenotype:

• Cell Line Dependency: The cell line you are using may not be highly dependent on CDK2 for cell cycle progression. Some cancer cells have redundant mechanisms or may be driven by other CDKs (e.g., CDK4/6).[8] Cell lines with amplification of Cyclin E1 (CCNE1), a key partner of CDK2, are often more sensitive to CDK2 inhibition.[9]

• Insufficient Concentration or Duration: The concentration of K03861 may be too low, or the treatment duration too short, to induce a measurable cell cycle block. A dose-response and time-course experiment is recommended to determine optimal conditions.

• On-Target vs. Off-Target Toxicity: At higher concentrations, the inhibitor might induce cell death through off-target effects before a clear cell cycle arrest can be established.[10] It is crucial to confirm on-target engagement by assessing the phosphorylation of downstream CDK2 substrates like Retinoblastoma protein (pRb).[1][9]

Data Presentation

Table 1: Biochemical Potency of K03861 against CDK2 Variants

This table summarizes the dissociation constants (Kd) of K03861 for various forms of the CDK2 enzyme. Lower Kd values indicate higher binding affinity.

CDK2 Variant	Kd (nM)	Reference
CDK2 (Wild Type)	50	[4][5][11]
CDK2 (C118L)	18.6	[4][5][11]
CDK2 (A144C)	15.4	[4][5][11]
CDK2 (C118L/A144C)	9.7	[4][5][11]

Table 2: Recommended Concentration Ranges for K03861 Experiments

These are suggested starting points. Optimal concentrations should be determined empirically for each cell line and assay.

Assay Type	Typical Concentration Range	Key Considerations
Biochemical Kinase Assay	0.1 nM - 1 µM	Dependent on ATP concentration used in the assay.
Cell Proliferation Assay	10 nM - 20 µM	Highly cell-line dependent. CCNE1-amplified lines are expected to be more sensitive.[9][12]
Cell Cycle Analysis	100 nM - 10 µM	Requires sufficient time (e.g., 24-48h) for cells to accumulate at the G1/S checkpoint.
Western Blot (pRb)	100 nM - 10 µM	Shorter incubation times (e.g., 2-6h) may be sufficient to observe changes in phosphorylation.

Visualizing Mechanisms and Workflows

K03861 Mechanism of Action

K03861 inhibits the CDK2/Cyclin E complex, preventing the phosphorylation of the Retinoblastoma protein (pRb). This keeps pRb bound to the E2F transcription factor, blocking the expression of genes required for S-phase entry and halting cell proliferation at the G1/S checkpoint.[1]

Caption: K03861 inhibits the CDK2/Cyclin E complex, preventing pRb phosphorylation.

Troubleshooting Unexpected Experimental Results

When faced with unexpected data, a systematic approach can help identify the root cause. This workflow guides the user from initial observation to potential solutions.

Caption: A logical workflow for troubleshooting unexpected results in K03861 experiments.

Experimental Protocols

Protocol 1: Cell Proliferation Assay (CCK-8 / MTT)

This protocol assesses the effect of K03861 on cell viability and proliferation.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of K03861 in complete growth medium. A typical final concentration range to test is 0.01 µM to 20 µM. Include a vehicle-only control (e.g., 0.1% DMSO).

• Incubation: Replace the medium with the compound-containing medium and incubate for a desired period (e.g., 72 hours).

• Detection:

  • For CCK-8: Add 10 µL of CCK-8 reagent to each well and incubate for 1-4 hours. Measure absorbance at 450 nm.[9]

  • For MTT: Add 10 µL of MTT solution (5 mg/mL) and incubate for 4 hours. Remove the medium and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals. Measure absorbance at 570 nm.[9]

• Data Analysis: Calculate the percentage of growth inhibition for each concentration relative to the vehicle control. Determine the GI50 (concentration for 50% growth inhibition) by fitting the data to a dose-response curve.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol determines the cell cycle distribution of K03861-treated cells.

• Cell Treatment: Seed cells in 6-well plates. Treat with desired concentrations of K03861 (e.g., 0.1 µM, 1 µM, 10 µM) and a vehicle control for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash with cold PBS and centrifuge.

• Fixation: Resuspend the cell pellet in 500 µL of cold PBS. While vortexing gently, add 4.5 mL of ice-cold 70% ethanol (B145695) dropwise to fix the cells. Incubate at -20°C for at least 2 hours.[13]

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash the pellet with PBS. Resuspend in 500 µL of Propidium Iodide (PI) staining solution containing RNase A. Incubate in the dark at room temperature for 30 minutes.[13][14]

• Analysis: Analyze the samples on a flow cytometer to determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Protocol 3: Western Blot for Phospho-Rb

This protocol confirms the on-target activity of K03861 by measuring the phosphorylation of its downstream target, pRb.

• Cell Lysis: Treat cells with K03861 for a short duration (e.g., 2-6 hours). Wash cells with cold PBS and lyse in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. Transfer the separated proteins to a PVDF membrane.[9]

• Antibody Incubation: Block the membrane (e.g., with 5% BSA in TBST) for 1 hour. Incubate with a primary antibody specific for phosphorylated pRb (e.g., Ser807/811) overnight at 4°C. Also, probe a separate blot or strip and re-probe for total pRb and a loading control (e.g., GAPDH or β-actin).

• Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour. Visualize protein bands using an ECL substrate and an imaging system.[13] A decrease in the p-pRb signal relative to total pRb and the loading control indicates on-target CDK2 inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rndsystems.com [rndsystems.com]
• 5. K 03861 | CDK1 Subfamily (CDK1, CDK2 & CDK3) | Tocris Bioscience [tocris.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Icaritin inhibits CDK2 expression and activity to interfere with tumor progression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. biorxiv.org [biorxiv.org]
• 11. selleckchem.com [selleckchem.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Addressing K03861 precipitation in stock solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the CDK2 inhibitor, K03861.

Troubleshooting Guide: Addressing K03861 Precipitation in Stock Solutions

Precipitation of K03861 in stock or working solutions can lead to inaccurate experimental results. This guide provides a systematic approach to troubleshoot and prevent this issue.

dot

Caption: Troubleshooting workflow for K03861 precipitation.

Issue	Potential Cause	Recommended Action
Precipitation in DMSO Stock	1. Moisture in DMSO: DMSO is hygroscopic and absorbed water can significantly decrease the solubility of K03861.[1][2]	1. Use fresh, anhydrous DMSO: Always use a fresh, unopened bottle of anhydrous DMSO for preparing stock solutions.[1][2]
2. Concentration too high: The desired concentration may exceed the solubility limit of K03861.	2. Prepare a less concentrated stock: Refer to the solubility data and prepare a stock solution at a concentration known to be soluble.
3. Incomplete dissolution: The compound may not have fully dissolved during preparation.	3. Aid dissolution: Gentle warming (to 37°C) or brief sonication can help dissolve the compound.[3] Visually inspect the solution to ensure it is clear before storage.
Precipitation Upon Dilution in Aqueous Buffer/Media	1. Poor aqueous solubility: K03861 is insoluble in water.[1] Direct dilution of a concentrated DMSO stock into an aqueous solution can cause it to precipitate.	1. Perform serial dilutions: First, perform serial dilutions in DMSO to get closer to your final concentration before adding it to the aqueous buffer.[4]
2. High final concentration: The final concentration in the aqueous buffer may still be above its solubility limit.	2. Lower the final concentration: If possible, reduce the final working concentration of K03861 in your experiment.
3. Use a co-solvent system: For challenging applications, consider a co-solvent system. A formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline has been used for in vivo studies and may improve solubility in aqueous solutions.[3]
Precipitation After Storage	1. Improper storage temperature: Storing at an incorrect temperature can affect stability and solubility.	1. Store at recommended temperatures: Store stock solutions at -20°C for short-term (up to 1 month) or -80°C for long-term (up to 1 year) storage.[2]
2. Repeated freeze-thaw cycles: Multiple freeze-thaw cycles can lead to compound degradation and precipitation.	2. Aliquot stock solutions: Prepare single-use aliquots of your stock solution to avoid repeated temperature cycling.[4]
3. Light exposure (potential): While specific data is unavailable for K03861, many small molecules are light-sensitive.	3. Protect from light: Store solutions in amber vials or wrap vials in foil to minimize light exposure.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing K03861 stock solutions?

A1: The recommended solvent for preparing stock solutions of K03861 is anhydrous Dimethyl Sulfoxide (DMSO).[1][2] It is also soluble in ethanol.[1]

Q2: What is the solubility of K03861 in common solvents?

A2: The solubility of K03861 is summarized in the table below. Note that using fresh, anhydrous DMSO is critical for achieving maximum solubility.[1][2]

Solvent	Maximum Concentration
DMSO	100 mg/mL (199.4 mM)[1]
Ethanol	15 mg/mL[1]
Water	Insoluble[1]

Q3: How should I store the solid compound and stock solutions of K03861?

A3: Proper storage is crucial for maintaining the integrity of K03861.

Form	Storage Temperature	Duration
Powder	-20°C	3 years[2]
In Solvent	-20°C	1 month[2]
-80°C	1 year[2]

It is highly recommended to aliquot stock solutions into single-use vials to avoid repeated freeze-thaw cycles.[2][4]

Q4: My K03861 solution appears cloudy. What should I do?

A4: Cloudiness or precipitation indicates that the solubility limit has been exceeded or the compound has come out of solution. You can try gentle warming (up to 37°C) and/or brief sonication to help redissolve the compound.[3] If the issue persists, it is recommended to prepare a fresh, potentially more dilute, stock solution.

Q5: Can I dissolve K03861 directly in an aqueous buffer like PBS?

A5: No, K03861 is insoluble in water and direct dissolution in aqueous buffers is not recommended.[1] A high-concentration stock solution should first be prepared in anhydrous DMSO. This stock can then be serially diluted in DMSO before being added to the aqueous buffer to reach the final desired concentration. Ensure the final DMSO concentration in your experiment is kept low (typically <0.5%) to avoid solvent effects on your cells or assay.

Experimental Protocols

Preparation of a 100 mM K03861 Stock Solution in DMSO

Materials:

• K03861 powder (Molecular Weight: 501.51 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weighing: Accurately weigh out 50.15 mg of K03861 powder and transfer it to a sterile vial.

• Solvent Addition: Add 1 mL of anhydrous DMSO to the vial containing the K03861 powder.

• Dissolution: Securely cap the vial and vortex for 1-2 minutes until the powder is completely dissolved. A clear solution should be obtained. If dissolution is slow, brief sonication or gentle warming to 37°C can be applied.

• Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to one year.[2]

dot

References

• 1. benchchem.com [benchchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]

How to handle moisture-absorbing DMSO for K03861

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on handling the CDK2 inhibitor K03861, with a special focus on issues related to its solvent, the moisture-absorbing dimethyl sulfoxide (B87167) (DMSO). Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and summarized data to ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is K03861 and what is its mechanism of action?

K03861, also known as AUZ454, is a potent and selective type II inhibitor of Cyclin-dependent kinase 2 (CDK2).[1][2] It functions by competing with the binding of activating cyclins to CDK2, thereby inhibiting its kinase activity.[1][2] CDK2 is a key regulator of cell cycle progression, particularly during the G1/S transition. By inhibiting CDK2, K03861 can block cell proliferation, making it a subject of interest in cancer research.[2]

Q2: What is the recommended solvent for dissolving K03861?

The recommended solvent for preparing stock solutions of K03861 is high-quality, anhydrous dimethyl sulfoxide (DMSO).[1][2]

Q3: Why is it crucial to use fresh, anhydrous DMSO when working with K03861?

DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[3][4][5] The presence of water in DMSO can significantly decrease the solubility of K03861, leading to precipitation of the compound from stock solutions.[1][2][4] This can result in inaccurate concentrations in your experiments and poor reproducibility. Therefore, it is strongly recommended to use a fresh, unopened bottle of anhydrous DMSO or to properly store DMSO to prevent moisture absorption.

Q4: How should I store my K03861 solid compound and its DMSO stock solution?

Proper storage is critical to maintain the integrity of K03861 and its solutions.

• Solid K03861: Store the powdered form at -20°C for up to 3 years.[2]

• K03861 in DMSO Stock Solution: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.[1] Store these aliquots at -80°C for up to one year or at -20°C for up to one month.[1]

Q5: My K03861 solution in DMSO, which was initially clear, now shows precipitation. What should I do?

Precipitation from a DMSO stock solution upon storage or after freeze-thaw cycles is a common issue, often caused by the DMSO absorbing atmospheric moisture.[4] The increased water content reduces the solubility of K03861.[1][4] If you observe precipitation, you can try to redissolve the compound by gentle warming and/or sonication.[2] However, to prevent this, it is best to use fresh, anhydrous DMSO and aliquot stock solutions.

Troubleshooting Guides

Issue 1: K03861 fails to dissolve completely in DMSO.

• Possible Cause: The DMSO has absorbed moisture, reducing its solvating power for K03861.[1][2]

• Solution:

  • Use a new, sealed bottle of anhydrous DMSO.

  • If using an older bottle of DMSO, ensure it has been stored properly in a dry environment with the cap tightly sealed.[3]

  • Gentle warming or sonication can aid in dissolving the compound.[2]

Issue 2: Inconsistent results in cell-based assays.

• Possible Cause 1: Inaccurate concentration of K03861 due to precipitation in the stock solution.

• Solution 1: Visually inspect your stock solution for any precipitate before preparing your working dilutions. If precipitation is present, attempt to redissolve it as described above. Always prepare fresh dilutions for each experiment.[6]

• Possible Cause 2: The final concentration of DMSO in the cell culture medium is too high, causing cellular stress or other off-target effects.[7]

• Solution 2: Maintain a final DMSO concentration of less than 0.5% in your cell-based assays, and ideally below 0.1% for sensitive cell lines.[7] Remember to include a vehicle control with the same final DMSO concentration in your experimental design.[7]

Issue 3: Compound precipitates when diluted into aqueous media.

• Possible Cause: K03861 is poorly soluble in aqueous solutions. The "solvent shock" of rapid dilution from a high-concentration DMSO stock into an aqueous buffer can cause the compound to crash out of solution.[8]

• Solution:

  • Perform a stepwise dilution rather than a single large dilution.[8]

  • Ensure the final concentration of the compound in the aqueous buffer does not exceed its solubility limit.

  • Gently warming the aqueous media to 37°C before adding the DMSO stock can sometimes improve solubility.[9]

Data Presentation

Table 1: Solubility of K03861

Solvent	Maximum Concentration (mg/mL)	Maximum Concentration (mM)	Notes
DMSO	100 - 250[1][2]	199.4 - 498.5[1][2]	Use of fresh, anhydrous DMSO is critical as moisture absorption reduces solubility.[1][2] Ultrasonic treatment may be needed for higher concentrations.[2]
Ethanol	15 - 50.15[1]	-
Water	Insoluble[1]	Insoluble[1]

Table 2: Storage and Stability of K03861

Form	Storage Temperature	Duration	Recommendations
Solid Powder	-20°C	3 years[2]	Store protected from light.
In DMSO	-80°C	1 year[1]	Aliquot into single-use vials to avoid repeated freeze-thaw cycles.[1]
In DMSO	-20°C	1 month[1]	Aliquot into single-use vials.[1]

Experimental Protocols

Protocol 1: Preparation of K03861 Stock Solution

• Materials:

  • K03861 solid powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Sonicator (optional)

• Procedure: a. Before opening, briefly centrifuge the vial of K03861 powder to ensure all the solid is at the bottom. b. Aseptically weigh the desired amount of K03861. c. Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 50 mM). d. Vortex the solution thoroughly until the solid is completely dissolved. e. If complete dissolution is difficult, sonicate the vial in a water bath for short intervals. f. Aliquot the stock solution into sterile, single-use microcentrifuge tubes. g. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: General Procedure for Cell-Based Assays

• Materials:

  • Cultured cells in multi-well plates

  • Complete cell culture medium

  • K03861 DMSO stock solution

  • Vehicle control (anhydrous DMSO)

• Procedure: a. Seed cells at the desired density in multi-well plates and allow them to adhere overnight. b. On the day of treatment, thaw a single aliquot of the K03861 DMSO stock solution at room temperature. c. Prepare serial dilutions of the K03861 stock solution in complete cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration remains below 0.5%. d. Prepare a vehicle control by diluting an equivalent volume of DMSO in the culture medium. e. Carefully remove the old medium from the cells and replace it with the medium containing the various concentrations of K03861 or the vehicle control. f. Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours). g. Proceed with downstream analysis, such as cell viability assays (e.g., MTT or CCK-8), cell cycle analysis by flow cytometry, or Western blotting for target proteins.[10][11]

Mandatory Visualization

Caption: K03861 inhibits the CDK2/Cyclin E complex, preventing Rb phosphorylation and blocking G1/S transition.

Caption: General experimental workflow for studying the effects of K03861 in cell culture.

Caption: A logical troubleshooting guide for addressing inconsistent experimental results with K03861.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. quora.com [quora.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

K03861 experimental variability and reproducibility

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address experimental variability and reproducibility issues encountered when working with the selective CDK2 inhibitor, K03861 (also known as AUZ454).

Troubleshooting Guides

This section provides solutions to common problems that may arise during in vitro experiments with K03861.

Common Experimental Issues and Solutions

Problem	Potential Cause	Recommended Solution
High variability in IC50 values between experiments	1. Cell passage number and health: Cells at high passage numbers can exhibit altered growth rates and drug sensitivity. 2. Inconsistent cell seeding density: Variations in the initial number of cells will affect the final readout. 3. Reagent preparation and storage: Improper dissolution or storage of K03861 can lead to loss of potency. 4. Assay incubation time: Different incubation times can yield different IC50 values.	1. Use cells within a consistent and low passage number range. Regularly check for mycoplasma contamination. 2. Ensure accurate cell counting and consistent seeding density in all wells. 3. Prepare fresh stock solutions of K03861 in a suitable solvent like DMSO. Store aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[1] 4. Standardize the incubation time for your cell viability assays (e.g., 48 or 72 hours) and maintain consistency across all experiments.
Low potency in cell-based assays compared to biochemical assays	1. Poor cell permeability: The compound may not efficiently cross the cell membrane to reach its intracellular target. 2. Drug efflux pumps: Cancer cells can express ATP-binding cassette (ABC) transporters that actively remove the compound from the cell. 3. High protein binding: K03861 may bind to proteins in the cell culture medium, reducing its free concentration.	1. Consider using a different cell line or perform permeability assays. 2. Test for the expression of common drug efflux pumps (e.g., P-glycoprotein) in your cell line. Co-incubation with an efflux pump inhibitor can help to clarify this. 3. Test the effect of serum concentration in your cell culture medium on the IC50 value of K03861.
Inconsistent Western blot results for p-Rb	1. Suboptimal antibody performance: The primary antibody may not be specific or sensitive enough. 2. Protein degradation: Improper sample handling can lead to the degradation of phosphorylated proteins. 3. Timing of cell lysis: The phosphorylation status of Rb can change rapidly depending on the cell cycle stage.	1. Validate your primary antibody for specificity and optimize its dilution. 2. Use phosphatase inhibitors in your lysis buffer and keep samples on ice. 3. Harvest cells at a consistent time point after treatment and consider cell cycle synchronization for more uniform results.
Unexpected off-target effects	1. Inhibition of other kinases: Although K03861 is a selective CDK2 inhibitor, it may inhibit other kinases at higher concentrations.	1. Perform a kinome scan to assess the selectivity profile of K03861 at the concentrations used in your experiments. 2. Use a structurally unrelated CDK2 inhibitor as a control to confirm that the observed phenotype is due to CDK2 inhibition.

Experimental Workflow for Characterizing K03861

The following diagram outlines a general workflow for the in vitro characterization of K03861.

A general experimental workflow for the in vitro characterization of K03861.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of K03861?

A1: K03861 is a type II inhibitor of cyclin-dependent kinase 2 (CDK2).[2][3] It functions by binding to the ATP-binding pocket of CDK2 in its "DFG-out" inactive conformation.[2][3] This binding prevents the necessary conformational change for kinase activation and competes with the binding of the activating cyclin partners (Cyclin E and Cyclin A).[4] By inhibiting CDK2 activity, K03861 prevents the phosphorylation of key substrates, such as the Retinoblastoma protein (pRb), which leads to cell cycle arrest at the G1/S transition.

CDK2 Signaling Pathway and K03861 Inhibition

The CDK2 signaling pathway and the inhibitory action of K03861.

Q2: What are the reported binding affinities (Kd) and IC50 values for K03861?

A2: The binding affinity (Kd) of K03861 to CDK2 varies depending on the mutational status of the kinase. Reported IC50 values are available for specific cell lines and experimental conditions.

K03861 Binding Affinity (Kd) [1][5]

CDK2 Variant	Kd (nM)
Wild-Type	50
C118L	18.6
A144C	15.4
C118L/A144C	9.7

K03861 IC50 Values [5]

Cell Line/Condition	IC50 (µM)
Ba/F3 expressing FLT3-ITD	~0.001
Wild-type Ba/F3	> 0.1
Human Cytomegalovirus (HCMV) replication in primary human monocyte-derived macrophages	1.028

Q3: How should I prepare and store K03861?

A3: K03861 is soluble in DMSO up to 50 mM and in ethanol (B145695) up to 100 mM.[1] For cell culture experiments, it is recommended to prepare a concentrated stock solution in DMSO (e.g., 10 mM). This stock solution should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C. When preparing working solutions for your experiments, dilute the stock solution in your cell culture medium to the desired final concentration.

Q4: What are the key steps for performing a cell viability assay to determine the IC50 of K03861?

A4: A cell viability assay, such as the MTT or CCK-8 assay, is a common method to determine the IC50 value of a compound.

Detailed Protocol for Cell Viability Assay (MTT)

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate overnight to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of K03861 in complete medium from your DMSO stock solution. It is advisable to test a broad range of concentrations (e.g., from 1 nM to 10 µM) to generate a complete dose-response curve.

  • Include a vehicle control (DMSO at the same final concentration as in the highest K03861 treatment) and a no-treatment control.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of K03861.

• Incubation:

  • Incubate the plate for a predetermined period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to convert the MTT into formazan (B1609692) crystals.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the K03861 concentration and fit the data to a non-linear regression curve (e.g., log(inhibitor) vs. response -- variable slope) to determine the IC50 value.

Troubleshooting Logic Diagram

This diagram illustrates a logical approach to troubleshooting common issues with K03861 experiments.

A logical flow for troubleshooting experimental issues with K03861.

References

• 1. rndsystems.com [rndsystems.com]
• 2. Inhibitors of Cyclin-Dependent Kinases: Types and Their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]

Reference Data & Comparative Studies

A Comparative Guide to CDK Inhibitors: K03861 vs. SNS-032

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cyclin-dependent kinase (CDK) inhibitors, precision and selectivity are paramount for therapeutic efficacy and minimizing off-target effects. This guide provides an objective comparison of two notable CDK inhibitors, K03861 and SNS-032, summarizing their performance based on available experimental data. A key finding from recent comprehensive studies is the reclassification of K03861 from a primary CDK2 inhibitor to a potent and selective dual inhibitor of CDK8 and CDK19.

Executive Summary

K03861, initially characterized as a type II CDK2 inhibitor, has been more recently identified as a highly selective inhibitor of CDK8 and CDK19 in live-cell assays, exhibiting nearly 100-fold greater selectivity for these kinases over CDK2.[1][2] In contrast, SNS-032 is a potent inhibitor of CDK2, CDK7, and CDK9, which are involved in both cell cycle regulation and transcriptional control.[3] Direct comparative studies in triple-negative breast cancer (TNBC) cell lines have demonstrated that SNS-032 has superior efficacy in reducing cell viability compared to K03861.[4] This guide will delve into the quantitative data, mechanisms of action, and experimental protocols that underpin these findings.

Data Presentation

Table 1: Inhibitor Specificity and Potency

Inhibitor	Primary Targets	Other Targets	Kd (nM)	IC50 (nM)	Mechanism of Action
K03861	CDK8, CDK19[1][2]	CDK2 (weaker)	CDK2 (WT): 50[5]	CDK8: ~1-10 (cellular)[1]	Type II inhibitor, stabilizes inactive DFG-out conformation.[1][5]
SNS-032	CDK2, CDK7, CDK9[3]	CDK1, CDK4 (low sensitivity)[3]	Not reported	CDK2: 38, CDK7: 62, CDK9: 4[6]	ATP-competitive, inhibits transcription leading to apoptosis.[3]

Table 2: Cellular Activity in Triple-Negative Breast Cancer (TNBC) Cell Lines

Inhibitor	Cell Line	Assay	Endpoint	Result	Reference
K03861	MDA-MB-231, MDA-MB-468	MTT Assay	Cell Viability	Dose-dependent reduction	[4]
SNS-032	MDA-MB-231, MDA-MB-468	MTT Assay	Cell Viability	Superior efficacy to K03861	[4]

Mechanism of Action

K03861 functions as a type II kinase inhibitor. This class of inhibitors binds to the inactive "DFG-out" conformation of the kinase, where the DFG (Asp-Phe-Gly) motif at the start of the activation loop is flipped.[1][5] This mechanism can confer high selectivity. While initially described as targeting CDK2, recent evidence strongly indicates that its primary cellular targets are CDK8 and CDK19, members of the Mediator complex involved in transcriptional regulation.[1][2][7]

SNS-032 is an ATP-competitive inhibitor with potent activity against CDK2, CDK7, and CDK9.[3] Its mechanism of action is largely attributed to the inhibition of transcriptional kinases CDK7 and CDK9, which are essential for the phosphorylation of the C-terminal domain of RNA Polymerase II. This leads to a global shutdown of transcription, preferentially affecting the expression of short-lived anti-apoptotic proteins like Mcl-1 and XIAP, thereby inducing apoptosis in cancer cells.[3][8] Inhibition of CDK2 by SNS-032 also contributes to cell cycle arrest.[3]

Experimental Protocols

Kinase Inhibition Assay (ADP-Glo™ Assay)

This protocol describes a general method for determining the in vitro potency of kinase inhibitors.

Materials:

• Recombinant human CDK/cyclin enzymes (e.g., CDK2/Cyclin A, CDK8/Cyclin C)

• Kinase-specific peptide substrate

• ATP

• K03861 and SNS-032

• ADP-Glo™ Kinase Assay Kit (Promega)

• Assay Buffer (40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)

• White, opaque 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of K03861 and SNS-032 in DMSO, and then dilute in Assay Buffer.

• Add 1 µL of the inhibitor solution or DMSO (vehicle control) to the wells of the 384-well plate.

• Add 2 µL of the enzyme solution (prepared in Assay Buffer) to each well.

• Initiate the kinase reaction by adding 2 µL of a substrate/ATP mixture (prepared in Assay Buffer).

• Incubate the plate at 30°C for 60 minutes.

• Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30 minutes.

• Measure the luminescence using a plate reader.

• Calculate IC₅₀ values by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cell Viability Assay (MTT Assay)

This protocol is for assessing the effect of inhibitors on the viability of cancer cell lines.

Materials:

• Cancer cell lines (e.g., MDA-MB-231, MDA-MB-468)

• Complete cell culture medium

• K03861 and SNS-032

• DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well clear-bottom cell culture plates

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate overnight.

• Prepare serial dilutions of K03861 and SNS-032 in complete medium.

• Remove the medium from the wells and add 100 µL of medium containing the inhibitors or vehicle control (DMSO).

• Incubate the plate for 48 to 72 hours.[9]

• Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Carefully remove the medium and add 150 µL of solubilization solution to dissolve the formazan (B1609692) crystals.

• Gently shake the plate for 10 minutes to ensure complete solubilization.

• Measure the absorbance at 570 nm.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC₅₀ values.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for quantifying inhibitor-induced apoptosis by flow cytometry.

Materials:

• Cancer cell lines (e.g., SU-DHL-4, SU-DHL-2)[10]

• Complete cell culture medium

• K03861 and SNS-032

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Procedure:

• Seed cells and treat with various concentrations of K03861 or SNS-032 for a specified time (e.g., 36 hours).[10]

• Harvest the cells (including any floating cells) and wash with ice-cold PBS.

• Resuspend the cells in 500 µL of Binding Buffer.

• Add 5 µL of Annexin V-FITC and incubate for 15 minutes in the dark at room temperature.[10]

• Add 5 µL of Propidium Iodide (PI) and analyze the cells immediately by flow cytometry.

• Quantify the percentage of apoptotic cells (Annexin V-positive) using appropriate software.

Visualizations

Caption: Simplified CDK2 signaling pathway for G1/S transition.

Caption: General workflow for a cell viability (MTT) assay.

Conclusion

The distinction between K03861 and SNS-032 is a clear example of the evolving understanding of kinase inhibitor selectivity. While both compounds were initially explored in the context of CDK2 inhibition, current evidence positions K03861 as a selective CDK8/19 inhibitor and SNS-032 as a multi-targeted inhibitor of CDK2, CDK7, and CDK9 . For researchers investigating transcriptional regulation via the Mediator complex, K03861 presents a valuable tool. Conversely, SNS-032 offers a broader inhibitory profile, impacting both cell cycle progression and transcription, which has demonstrated potent anti-proliferative effects in various cancer models. The choice between these inhibitors should be guided by the specific CDK biology under investigation and the desired cellular outcome.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. SNS-032 is a potent and selective CDK 2, 7 and 9 inhibitor that drives target modulation in patient samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CDK Inhibition Primes for Anti-PD-L1 Treatment in Triple-Negative Breast Cancer Models [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A selective chemical probe for exploring the role of CDK8 and CDK19 in human disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. benchchem.com [benchchem.com]
• 10. Cyclin-dependent kinase 7/9 inhibitor SNS-032 induces apoptosis in diffuse large B-cell lymphoma cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of K03861 and Palbociclib Efficacy

Aimed at researchers, scientists, and drug development professionals, this guide provides a detailed comparative analysis of the preclinical efficacy of K03861 and Palbociclib. This comparison focuses on their distinct mechanisms of action, supported by available experimental data, to inform future research and drug development strategies.

Palbociclib, a first-in-class selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6), has transformed the treatment landscape for hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) advanced or metastatic breast cancer. In contrast, K03861 is a potent inhibitor of CDK2. While direct comparative efficacy studies between K03861 and Palbociclib are limited, this guide provides a comprehensive overview of their individual preclinical performance, highlighting their differential impacts on cancer cell proliferation and cell cycle progression.

Mechanism of Action: Targeting Different Phases of the Cell Cycle

The differential efficacy of Palbociclib and K03861 stems from their distinct molecular targets within the cell cycle machinery.

Palbociclib acts as a cytostatic agent by specifically inhibiting CDK4 and CDK6. These kinases, in complex with cyclin D, phosphorylate the Retinoblastoma (Rb) protein. This phosphorylation event is a critical step for the cell to transition from the G1 (growth) phase to the S (DNA synthesis) phase. By inhibiting CDK4/6, Palbociclib prevents Rb phosphorylation, maintaining it in its active, growth-suppressive state. This leads to a G1 cell cycle arrest and a halt in tumor cell proliferation. The efficacy of Palbociclib is largely dependent on the presence of a functional Rb protein.

K03861 , on the other hand, is a type II inhibitor of CDK2. CDK2, primarily in complex with cyclin E and then cyclin A, plays a crucial role in both the G1/S transition and S phase progression. Inhibition of CDK2 can also lead to cell cycle arrest. Notably, upregulation of the cyclin E-CDK2 pathway has been identified as a mechanism of acquired resistance to CDK4/6 inhibitors like Palbociclib. This positions CDK2 inhibitors like K03861 as a potential therapeutic strategy to overcome such resistance.

K03861 in Glioblastoma: A Comparative Guide to CDK Inhibition

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of Cyclin-Dependent Kinase (CDK) inhibitors in the context of glioblastoma (GBM), with a focus on the validation of these inhibitors in glioblastoma cell lines. While specific experimental data for K03861 in glioblastoma is not publicly available, this guide will objectively compare the performance of other notable CDK inhibitors that have been evaluated in this cancer type, providing a framework for understanding the potential role of selective CDK2 inhibition.

Glioblastoma is the most aggressive primary brain tumor in adults, with a dismal prognosis. The dysregulation of the cell cycle is a hallmark of cancer, and Cyclin-Dependent Kinases (CDKs) are key regulators of this process, making them attractive therapeutic targets. K03861 (also known as AUZ454) is a potent and selective type II inhibitor of CDK2.[1][2][3][4] It functions by competing with the binding of activating cyclins.[3][4] While its efficacy has been demonstrated in other cancer cell lines, its specific validation in glioblastoma cell lines has not been reported in peer-reviewed literature.

This guide will, therefore, focus on a comparative analysis of other CDK inhibitors that have been studied in glioblastoma, providing a benchmark for the potential evaluation of K03861. The inhibitors reviewed include a different CDK2 inhibitor ("CDK2 Inhibitor II"), as well as broader-spectrum CDK inhibitors such as Flavopiridol, Roscovitine, and the CDK4/6 inhibitor Palbociclib.

Comparative Efficacy of CDK Inhibitors in Glioblastoma Cell Lines

The following table summarizes the quantitative data on the effects of various CDK inhibitors on glioblastoma cell lines.

Inhibitor	Target CDKs	Glioblastoma Cell Lines Tested	Observed Effects	IC50 Values	Reference
CDK2 Inhibitor II	CDK2	U138, U251, U87	Decreased cell viability, reduced cell proliferation (synergistic with radiation), induced apoptosis, attenuated tumor growth in vivo.	U138: ~15 µM, U251: ~12 µM, U87: ~10 µM	[5][6]
Flavopiridol	CDK1, 2, 4, 7, 9	U87MG, T98G, U118MG, A172, CCF-STTG1, U251MG	Inhibited proliferation, induced apoptosis (caspase-independent), down-regulated Cyclin D1.	Not specified
Roscovitine	CDK2, 7, 9	A172, G28	Anti-proliferative and pro-apoptotic effects, G2/M cell cycle arrest.	Not specified
Palbociclib	CDK4, 6	Patient-derived glioma stem cells, U87MG, LN229, LNZ308	Halted proliferation (senescent-like quiescence), induced G1 cell cycle arrest.	Not specified

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and experimental approaches, the following diagrams are provided.

CDK2 Signaling Pathway in Cell Cycle Progression

The diagram below illustrates the central role of the CDK2/Cyclin E complex in the G1/S phase transition of the cell cycle, a key target for inhibitors like K03861.

Caption: Simplified CDK2 signaling pathway in the G1/S cell cycle transition.

Experimental Workflow for CDK Inhibitor Validation

The following diagram outlines a typical workflow for validating the efficacy of a CDK inhibitor in glioblastoma cell lines.

Caption: General experimental workflow for validating CDK inhibitors in glioblastoma.

Detailed Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Glioblastoma cells (e.g., U87MG, U251) are seeded in 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of the CDK inhibitor (or vehicle control) for 24, 48, and 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control, and IC50 values are calculated.

Cell Cycle Analysis (Flow Cytometry)

• Cell Treatment: Glioblastoma cells are treated with the CDK inhibitor for 24 hours.

• Cell Harvesting and Fixation: Cells are harvested, washed with PBS, and fixed in cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Fixed cells are washed with PBS and stained with a solution containing propidium (B1200493) iodide (PI) and RNase A for 30 minutes at room temperature in the dark.

• Flow Cytometry: The DNA content of the cells is analyzed using a flow cytometer.

• Data Analysis: The percentage of cells in each phase of the cell cycle (G1, S, G2/M) is determined using cell cycle analysis software.

Western Blot Analysis

• Protein Extraction: Following treatment with the CDK inhibitor, cells are lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against proteins of interest (e.g., phospho-Rb, Cyclin E, CDK2, β-actin) overnight at 4°C.

• Detection: The membrane is incubated with HRP-conjugated secondary antibodies, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Conclusion

While direct experimental validation of K03861 in glioblastoma cell lines is currently lacking in the scientific literature, the available data for other CDK inhibitors, particularly those targeting CDK2, provide a strong rationale for its investigation in this context. The comparative data presented in this guide highlight the potential for CDK inhibitors to impact glioblastoma cell viability, proliferation, and cell cycle progression. The provided experimental protocols offer a standardized framework for the future evaluation of K03861 and other novel CDK inhibitors in glioblastoma research. Further studies are warranted to determine the specific efficacy and mechanism of action of K03861 in this challenging disease.

References

• 1. caymanchem.com [caymanchem.com]
• 2. rndsystems.com [rndsystems.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Cyclin-Dependent Kinase 2 Promotes Tumor Proliferation and Induces Radio Resistance in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]

K03861: A Comparative Analysis of Kinase Selectivity Against Cyclin-Dependent Kinases

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the kinase inhibitor K03861's performance against various Cyclin-Dependent Kinases (CDKs), supported by experimental data and detailed methodologies.

K03861 is a potent, type II ATP-competitive inhibitor initially identified as a strong inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1][2] It functions by competing with cyclin for binding to CDK2.[1][2] Subsequent research has revealed a more complex selectivity profile, with significant activity against other CDK family members, most notably CDK8 and CDK19.[3] This guide synthesizes available data to present a comprehensive overview of K03861's selectivity.

Quantitative Kinase Inhibition Profile

The inhibitory activity of K03861 has been quantified against several key CDKs, revealing a distinct selectivity profile. While initially characterized as a CDK2 inhibitor, studies in live cells have demonstrated potent engagement of the transcriptional kinases CDK8 and CDK19.[3]

Target Kinase	Inhibition Value (K_d_ / IC_50_)	Notes	Reference
CDK2 (Wild-Type)	K_d_ = 50 nM	Biochemical assay	[1][2]
CDK2 (C118L)	K_d_ = 18.6 nM	Biochemical assay	[1][2]
CDK2 (A144C)	K_d_ = 15.4 nM	Biochemical assay	[1][2]
CDK2 (C118L/A144C)	K_d_ = 9.7 nM	Biochemical assay	[1][2]
CDK8	Potent Engagement (IC_50_ ≤ 10 nM)	Live-cell NanoBRET assay	[3]
CDK19	Potent Engagement (IC_50_ ≤ 10 nM)	Live-cell NanoBRET assay	[3]
Other CDKs	Pronounced selectivity over other family members	Live-cell NanoBRET assay	[3]

Note: K_d_ (dissociation constant) and IC_50_ (half-maximal inhibitory concentration) are measures of inhibitor potency. Lower values indicate higher potency. The data presented is compiled from multiple sources and assay types, which should be considered when making direct comparisons.

Experimental Protocols

The determination of kinase inhibitor selectivity involves various biochemical and cell-based assays. Below are detailed methodologies for key experiments relevant to the characterization of K03861.

Biochemical Kinase Inhibition Assay (Example for CDK2)

This assay quantifies the ability of an inhibitor to block the enzymatic activity of a purified kinase.

Materials:

• Purified recombinant CDK2/Cyclin complex

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• ATP (at a concentration near the K_m_ for the kinase)

• Substrate (e.g., a peptide or protein substrate for CDK2, such as Histone H1)

• K03861 (or other test inhibitor)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• Microplate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of K03861 in DMSO, followed by a further dilution in kinase buffer.

• Reaction Setup: In a microplate, add the kinase, substrate, and K03861 at various concentrations.

• Initiation: Start the kinase reaction by adding ATP.

• Incubation: Incubate the reaction at a controlled temperature (e.g., 30°C) for a set period (e.g., 60 minutes).

• Detection: Stop the reaction and measure the amount of product formed (phosphorylated substrate) or ATP consumed using a suitable detection reagent and a microplate reader.

• Data Analysis: Calculate the percentage of kinase inhibition for each inhibitor concentration relative to a no-inhibitor control. Determine the IC_50_ value by fitting the data to a dose-response curve.

NanoBRET™ Target Engagement Assay (for live-cell selectivity)

This assay measures the binding of an inhibitor to its target kinase within living cells.

Materials:

• HEK293 cells (or other suitable cell line)

• Expression vectors for NanoLuc®-fused CDK and its corresponding cyclin partner

• Transfection reagent

• Opti-MEM™ I Reduced Serum Medium

• NanoBRET™ Tracer (a fluorescent ligand for the kinase)

• NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor

• K03861 (or other test inhibitor)

• White, tissue culture-treated 96-well or 384-well plates

• Plate reader capable of measuring luminescence at two wavelengths

Procedure:

• Transfection: Co-transfect cells with the NanoLuc®-CDK and cyclin expression vectors and seed them into the assay plate. Incubate overnight.

• Compound and Tracer Addition: Add the test inhibitor at various concentrations to the cells, followed by the addition of the NanoBRET™ Tracer at a fixed concentration.

• Incubation: Incubate the plate for 2 hours at 37°C in a CO₂ incubator.

• Detection: Add the NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor to all wells.

• Measurement: Read the luminescence at 460 nm (donor emission) and >600 nm (acceptor emission) on a plate reader.

• Data Analysis: Calculate the BRET ratio (acceptor emission / donor emission). A decrease in the BRET ratio indicates displacement of the tracer by the inhibitor. Determine the IC_50_ value by plotting the BRET ratio against the inhibitor concentration and fitting to a dose-response curve.

Signaling Pathway and Experimental Workflow Diagrams

Caption: K03861 inhibits CDK2, CDK8, and CDK19 pathways.

Caption: Workflow for kinase inhibitor selectivity profiling.

References

• 1. benchchem.com [benchchem.com]
• 2. reactionbiology.com [reactionbiology.com]
• 3. researchgate.net [researchgate.net]

Comparative Guide to the Anti-Tumor Efficacy of K03861 in Leukemia Models

This guide provides a comparative analysis of K03861, a Cyclin-Dependent Kinase 2 (CDK2) inhibitor, and its anti-tumor effects in leukemia models. The performance and mechanism of action of K03861 are compared with other relevant cyclin-dependent kinase inhibitors that have been evaluated for leukemia treatment. This document is intended for researchers, scientists, and professionals in drug development.

Mechanism of Action: K03861 and Comparative Agents

K03861 is a potent inhibitor of CDK2.[1] Cyclin-dependent kinases are crucial for regulating the cell cycle, and their dysregulation is a common feature in cancers, leading to uncontrolled cell proliferation.[2] K03861 functions by binding to CDK2, which prevents the phosphorylation of its substrates, leading to cell cycle arrest, primarily at the G1/S checkpoint, and subsequent apoptosis (programmed cell death) in cancer cells.[3] Its anti-proliferative effects have been observed in various tumor cells, including myeloid leukemia.[4]

For comparison, other CDK inhibitors with different target specificities have also been investigated for treating hematological malignancies:

• Pan-CDK Inhibitors (e.g., Flavopiridol/Alvocidib): These agents inhibit multiple CDKs, including CDK1, CDK2, CDK4, CDK6, CDK7, and CDK9.[5] This broad activity can induce widespread cell cycle arrest and apoptosis but may also lead to more significant side effects.[5]

• CDK4/6 Inhibitors (e.g., Palbociclib, Ribociclib): These are more selective and primarily cause G1 cell cycle arrest.[6] They have shown efficacy in certain leukemia models, particularly when used in combination with conventional chemotherapy.[7][8]

• CDK9 Inhibitors (e.g., Dinaciclib, Voruciclib): CDK9 is a key regulator of transcription.[9] Inhibiting CDK9 leads to the downregulation of critical survival proteins like Mcl-1 and MYC, making it an attractive strategy for treating acute myeloid leukemia (AML).[9][10]

Comparative Efficacy and In Vitro Data

The following table summarizes the targets and reported effects of K03861 and other representative CDK inhibitors in the context of leukemia and other cancers. Direct head-to-head quantitative data for K03861 against other inhibitors in the same leukemia model is limited in publicly available literature; this table collates data from various studies.

Compound	Primary Target(s)	Mechanism of Action	Reported In Vitro / In Vivo Effects in Leukemia Models	Reference
K03861	CDK2	Induces G1/S cell cycle arrest and apoptosis.	Inhibits proliferation and promotes apoptosis in myeloid leukemia cells.[4]	[1][4]
Flavopiridol	CDK1, 2, 4, 6, 7, 9	Pan-CDK inhibition leading to cell cycle arrest and apoptosis.	Induces apoptosis in primary and recurrent AML cells; demonstrated anti-leukemia cytotoxicity in clinical trials.[5]	[5]
Palbociclib	CDK4, CDK6	Selective inhibition of CDK4/6, leading to G1 arrest.	Controls cell growth via G1 arrest in T-ALL and B-ALL preclinical models.[6] Effective when combined with chemotherapy.[7]	[6][7]
Dinaciclib	CDK9 (also CDK1, 2, 5, 12)	Primarily inhibits transcription, leading to apoptosis.	Exerts potent apoptotic and antitumor effects in preclinical models of MLL-rearranged AML.[5]	[5]

Signaling Pathway and Experimental Workflow

The diagram below illustrates the simplified signaling pathway affected by K03861. By inhibiting the CDK2/Cyclin E complex, K03861 prevents the phosphorylation of key substrates like the Retinoblastoma protein (Rb), which in turn keeps the E2F transcription factor inactive, halting the cell cycle before DNA replication (S phase).

References

• 1. Inhibitors of Cyclin-Dependent Kinases: Types and Their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A review on the role of cyclin dependent kinases in cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are CDK2 inhibitors and how do they work? [synapse.patsnap.com]
• 4. Icaritin inhibits CDK2 expression and activity to interfere with tumor progression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CDK inhibitors in cancer therapy, an overview of recent development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cyclin-Dependent Kinase Inhibitors in Hematological Malignancies—Current Understanding, (Pre-)Clinical Application and Promising Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rational drug combinations with CDK4/6 inhibitors in acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rational drug combinations with CDK4/6 inhibitors in acute lymphoblastic leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CDK9 inhibitors in acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A phase 1 study of the CDK9 inhibitor voruciclib in relapsed/refractory acute myeloid leukemia and B-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of K03861 and Roscovitine in Cell Cycle Inhibition

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cell cycle inhibitors, both K03861 (also known as AUZ454) and Roscovitine (B1683857) (Seliciclib, CYC202) have emerged as significant tools for cancer research and potential therapeutic agents. This guide provides an objective, data-driven comparison of their performance in cell cycle inhibition, detailing their mechanisms of action, target selectivity, and cellular effects.

Executive Summary

K03861 and Roscovitine are both potent inhibitors of cyclin-dependent kinases (CDKs), key regulators of the cell cycle. However, they exhibit distinct profiles in terms of their target specificity and mechanism of action. Roscovitine is a first-generation, broad-spectrum CDK inhibitor, acting as an ATP-competitive (Type I) inhibitor against multiple CDKs. In contrast, K03861 is a more recent, Type II inhibitor with high selectivity for CDK2. This fundamental difference in their binding mode and target profile translates to different cellular outcomes and potential therapeutic applications.

Mechanism of Action

Roscovitine is a purine (B94841) analog that functions as an ATP-competitive inhibitor, binding to the active site of several CDKs.[1][2] By occupying the ATP-binding pocket, it prevents the phosphorylation of key substrates required for cell cycle progression.[2] This leads to cell cycle arrest and, in many cancer cell lines, the induction of apoptosis.[2]

K03861 is classified as a Type II inhibitor.[3][4] Unlike Type I inhibitors that bind to the active conformation of the kinase, Type II inhibitors bind to an inactive (DFG-out) conformation.[5] K03861 specifically targets CDK2, and by competing with the binding of activating cyclins, it inhibits its kinase activity.[4] Recent comprehensive intracellular kinase profiling has also identified K03861 as a selective probe for CDK8 and CDK19.

Visualizing the Mechanisms

A diagram illustrating the distinct binding modes of Type I and Type II kinase inhibitors.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative data for K03861 and Roscovitine, providing a clear comparison of their biochemical and cellular activities.

Table 1: Kinase Inhibition Profile

Kinase Target	K03861 (Kd, nM)	Roscovitine (IC50, µM)
CDK2 (wild-type)	50[4]	0.7[2]
CDK1/cyclin B	-	0.65[2]
CDK5/p35	-	0.16[2]
CDK7	-	~0.7
CDK9	-	~0.4
CDK4	-	>100[2]
CDK6	-	>100[2]
CDK8	Selectively binds	>100
CDK19	Selectively binds	-
ERK2	-	14[2]

Note: Kd (dissociation constant) and IC50 (half-maximal inhibitory concentration) are different measures of inhibitor potency. Lower values indicate higher potency. Data for K03861's broader kinase selectivity is limited in publicly available literature.

Table 2: Cellular Activity in Selected Cancer Cell Lines

Cell Line	Cancer Type	K03861 (Effect)	Roscovitine (IC50, µM)
Caki-1	Renal Cell Carcinoma	Inhibits proliferation[3]	-
ACHN	Renal Cell Carcinoma	Inhibits proliferation[3]	-
Granta-519	Mantle Cell Lymphoma	-	~25
Multiple Myeloma cell lines	Multiple Myeloma	-	15-25[2]

Effects on Cell Cycle Progression

Roscovitine has been shown to induce cell cycle arrest at different phases, depending on the cell line and the concentration used. In normal human fibroblasts, it induces a G1 phase arrest.[1] In other cancer cell lines, such as mantle cell lymphoma and rabbit retinal pigment epithelial cells, treatment with Roscovitine leads to an accumulation of cells in the S and G2/M phases.[6]

Visualizing the G1/S Transition and Points of Inhibition

The G1/S checkpoint is regulated by CDK complexes, which are targeted by K03861 and Roscovitine.

Experimental Protocols

To facilitate the replication and further investigation of the effects of these inhibitors, detailed methodologies for key experiments are provided below.

Cell Viability Assay (MTT Assay)

This colorimetric assay is used to assess cell viability by measuring the metabolic activity of cells.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat cells with a range of concentrations of K03861, Roscovitine, or vehicle control (DMSO) for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in the different phases of the cell cycle.

• Cell Treatment: Seed cells in 6-well plates and treat with desired concentrations of K03861, Roscovitine, or vehicle control for 24 hours.

• Harvesting and Fixation: Harvest the cells by trypsinization, wash with PBS, and fix in ice-cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in PBS containing 100 µg/mL RNase A and 50 µg/mL Propidium Iodide (PI). Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The DNA content is measured by the fluorescence intensity of PI.

• Data Analysis: Use cell cycle analysis software to deconvolute the DNA content histograms and quantify the percentage of cells in G0/G1, S, and G2/M phases.

Visualizing the Experimental Workflow

A generalized workflow for the comparative analysis of K03861 and Roscovitine.

Conclusion

K03861 and Roscovitine represent two distinct classes of CDK inhibitors with different selectivity profiles and mechanisms of action. Roscovitine's broad-spectrum activity against multiple CDKs can lead to complex cellular effects, including cell cycle arrest at various phases. While this may be advantageous in certain contexts, it can also result in off-target effects. K03861, with its high selectivity for CDK2 (and CDK8/19), offers a more targeted approach to inhibiting cell cycle progression, likely with a more defined G1/S arrest.

The choice between these two inhibitors will depend on the specific research question. Roscovitine may be suitable for studies where broad inhibition of cell cycle and transcriptional CDKs is desired. In contrast, K03861 is an excellent tool for dissecting the specific roles of CDK2 in cell cycle control and for studies where high target selectivity is paramount. Further head-to-head comparative studies, particularly those detailing the comprehensive kinase selectivity and cell cycle effects of K03861 in a wider range of cell lines, will be invaluable for the research community.

References

• 1. The cyclin-dependent kinase inhibitors olomoucine and roscovitine arrest human fibroblasts in G1 phase by specific inhibition of CDK2 kinase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Exploring the Relationship between the Inhibition Selectivity and the Apoptosis of Roscovitine-Treated Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cyclin-dependent kinase inhibitor roscovitine induces cell cycle arrest and apoptosis in rabbit retinal pigment epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Investigating Cross-Resistance with K03861 and Other CDK Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The emergence of resistance to cyclin-dependent kinase (CDK) inhibitors is a significant challenge in cancer therapy. Understanding the cross-resistance profiles of novel CDK inhibitors is crucial for developing effective treatment strategies and anticipating clinical outcomes. This guide provides a framework for investigating the cross-resistance of K03861 (also known as AUZ454), a potent and selective type II CDK2 inhibitor, against other CDK inhibitors. While direct comparative cross-resistance studies involving K03861 are not yet widely published, this document outlines the established mechanisms of resistance to other CDK inhibitors and provides detailed experimental protocols to facilitate such investigations.

Understanding K03861

K03861 is a type II inhibitor of CDK2, which acts by competing with the binding of activating cyclins. It has shown high potency against both wild-type and mutant forms of CDK2. The development of resistance to other CDK inhibitors, particularly those targeting CDK4/6, often involves the upregulation of the Cyclin E-CDK2 pathway. This provides a strong rationale for investigating the efficacy of K03861 in CDK4/6 inhibitor-resistant models.

Comparative Data on CDK Inhibitor Resistance

To establish a baseline for cross-resistance studies, it is essential to understand the resistance profiles of existing CDK inhibitors. The following table summarizes key data on resistance to commonly used CDK4/6 inhibitors.

CDK Inhibitor	Resistant Cell Lines	Fold Increase in IC50 in Resistant vs. Parental Cells	Key Mechanisms of Resistance	Potential for Cross-Resistance
Palbociclib	MCF-7/Palbo-R, T47D/Palbo-R	5-10 fold	Loss of Rb, amplification of CDK6, upregulation of Cyclin E1/CDK2, activation of PI3K/AKT/mTOR pathway.	High cross-resistance to other CDK4/6 inhibitors (e.g., Ribociclib, Abemaciclib). Sensitivity may be restored by CDK2 inhibitors.
Ribociclib	MCF-7/Ribo-R	Not specified	Similar to Palbociclib, including loss of Rb and activation of bypass signaling pathways.	High cross-resistance to other CDK4/6 inhibitors.
Abemaciclib	MCF-7/Abe-R	Not specified	Similar to Palbociclib, with potential for unique off-target effects due to broader kinase inhibitory profile.	High cross-resistance to other CDK4/6 inhibitors.

Experimental Protocols for Cross-Resistance Studies

To assess the cross-resistance profile of K03861, a systematic approach involving the generation of resistant cell lines and subsequent characterization is required.

Generation of CDK Inhibitor-Resistant Cell Lines

Objective: To develop cell lines with acquired resistance to a specific CDK inhibitor (e.g., palbociclib).

Methodology:

• Cell Culture: Begin with a sensitive parental cell line (e.g., MCF-7, a human breast cancer cell line).

• Dose Escalation: Continuously expose the cells to the selected CDK inhibitor, starting at a low concentration (e.g., near the IC50 value).

• Gradual Increase: Gradually increase the concentration of the inhibitor in the culture medium over several months.

• Selection: This process selects for cells that can survive and proliferate in the presence of the drug.

• Verification: Confirm the resistant phenotype by comparing the IC50 value of the resistant cell line to the parental cell line using a cell viability assay.

Cell Viability Assay (MTT or CCK8)

Objective: To determine the half-maximal inhibitory concentration (IC50) of K03861 and other CDK inhibitors in parental and resistant cell lines.

Methodology:

• Cell Seeding: Seed parental and resistant cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of K03861 and other CDK inhibitors for 72 hours.

• Reagent Addition: Add MTT or CCK8 reagent to each well and incubate for 2-4 hours.

• Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the IC50 values by plotting cell viability against the logarithm of the drug concentration. A significant increase in the IC50 in the resistant line compared to the parental line indicates resistance. A low IC50 for K03861 in a cell line resistant to another CDK inhibitor would suggest a lack of cross-resistance.

Western Blot Analysis

Objective: To investigate the molecular mechanisms of resistance by examining the expression and phosphorylation status of key proteins in the cell cycle and related signaling pathways.

Methodology:

• Protein Extraction: Lyse cells from parental and resistant lines (both untreated and treated with inhibitors) to extract total protein.

• Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Antibody Incubation: Probe the membrane with primary antibodies against proteins of interest (e.g., Rb, phospho-Rb, Cyclin D1, Cyclin E1, CDK2, CDK4, CDK6, p27, AKT, phospho-AKT).

• Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and an enhanced chemiluminescence (ECL) substrate for detection. Changes in the expression or phosphorylation of these proteins can elucidate the mechanism of resistance and the effect of K03861.

Cell Cycle Analysis

Objective: To determine the effect of K03861 and other CDK inhibitors on cell cycle progression in parental and resistant cells.

Methodology:

• Cell Treatment: Treat cells with the inhibitors for 24-48 hours.

• Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol.

• Staining: Stain the cells with a solution containing propidium (B1200493) iodide (PI) and RNase.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each phase of the cell cycle (G1, S, G2/M). This will reveal if K03861 can induce cell cycle arrest in resistant cells.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental design and the underlying biological rationale, the following diagrams are provided.

Caption: Workflow for assessing K03861 cross-resistance.

In Vivo Performance of CDK2 Inhibitors in Patient-Derived Xenografts: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of cancer therapy is continually evolving, with a significant focus on targeting the cell cycle, a fundamental process dysregulated in cancer. Cyclin-dependent kinase 2 (CDK2) has emerged as a critical therapeutic target, particularly in tumors that have developed resistance to CDK4/6 inhibitors. This guide provides a comparative overview of the in vivo validation of CDK2 inhibitors in patient-derived xenograft (PDX) models, which are considered highly predictive of clinical outcomes.

While the focus of this guide is the in vivo validation of K03861, a potent type II CDK2 inhibitor, a thorough review of publicly available data reveals a lack of specific studies on its efficacy in PDX models. Therefore, to provide a valuable comparative context for researchers, this guide will detail the in vivo performance of other prominent CDK2 inhibitors for which PDX data is available, namely INX-315 and PF-07104091, as well as the dual CDK2/9 inhibitor Fadraciclib (CYC065).

Mechanism of Action: Targeting the Cell Cycle Engine

CDK2 is a key enzyme that, in complex with cyclin E or cyclin A, drives the progression of the cell cycle from the G1 (growth) phase to the S (DNA synthesis) phase. In many cancers, this pathway is hyperactivated, leading to uncontrolled cell proliferation. CDK2 inhibitors work by blocking the activity of the CDK2/cyclin complexes, thereby halting the cell cycle and preventing tumor growth.

Caption: Simplified diagram of the CDK2 signaling pathway and the inhibitory action of K03861.

Experimental Workflow for In Vivo Validation in PDX Models

The in vivo validation of CDK2 inhibitors in PDX models typically follows a standardized workflow to ensure the reliability and reproducibility of the results. This process involves the implantation of patient tumor tissue into immunodeficient mice, allowing the tumor to grow in a more clinically relevant environment.

Caption: A generalized workflow for the in vivo validation of therapeutic compounds using PDX models.

Comparative In Vivo Efficacy of CDK2 Inhibitors in PDX Models

While specific in vivo PDX data for K03861 is not publicly available, the following table summarizes the performance of other notable CDK2 inhibitors in various PDX models. This data provides a benchmark for the expected efficacy of a potent and selective CDK2 inhibitor.

Compound	Cancer Type (PDX Model)	Dosing Regimen	Key Efficacy Endpoint	Result
K03861	Not Publicly Available	Not Publicly Available	Not Publicly Available	No in vivo PDX data available in the public domain.
INX-315	Gastric Adenocarcinoma	100 mg/kg, twice daily (oral)	Tumor Growth Inhibition	Showed tumor regression.[1]
PF-07104091	ER+ Breast Cancer (CDK4/6i-resistant)	Not specified	Tumor Growth Inhibition	Induced tumor regression in combination with a CDK4/6 inhibitor.[2]
Fadraciclib (CYC065)	Colorectal Cancer	25 mg/kg, twice daily, 5 days/week for 2 weeks (oral)	Tumor Growth Inhibition	Significant tumor growth inhibition compared to control.[3][4]

Experimental Protocols for In Vivo PDX Studies

The following provides a generalized protocol for the establishment and use of PDX models for in vivo drug efficacy studies, based on common practices in the field.

Step	Procedure	Details
1. PDX Model Establishment	Tumor Implantation	Fresh, sterile patient tumor tissue is cut into small fragments (2-3 mm³) and surgically implanted subcutaneously into the flank of immunodeficient mice (e.g., NOD/SCID).
2. Tumor Growth and Monitoring	Measurement	Tumor volume is monitored 2-3 times per week using digital calipers. The formula (Length x Width²)/2 is commonly used.
3. Randomization and Treatment	Cohort Formation	Once tumors reach a specified volume (e.g., 100-200 mm³), mice are randomized into different treatment groups, including a vehicle control group.
Drug Administration	The investigational drug (e.g., K03861) and comparators are administered according to a predetermined schedule and route (e.g., oral gavage, intraperitoneal injection).
4. Efficacy and Toxicity Assessment	Data Collection	Tumor volumes and mouse body weights are recorded regularly to assess anti-tumor efficacy and treatment-related toxicity.
5. Endpoint Analysis	Tissue Collection	At the end of the study (e.g., when control tumors reach a maximum size), mice are euthanized, and tumors are excised.
Biomarker Analysis	Harvested tumors can be used for various downstream analyses, such as Western blotting for target engagement (e.g., phospho-Rb) and immunohistochemistry for proliferation markers (e.g., Ki-67).

Conclusion

The in vivo validation of CDK2 inhibitors in patient-derived xenograft models is a critical step in their preclinical development. While there is a current lack of publicly available in vivo PDX data for K03861, the promising results from other selective CDK2 inhibitors like INX-315 and PF-07104091, as well as the dual CDK2/9 inhibitor Fadraciclib, in various PDX models underscore the therapeutic potential of targeting CDK2 in cancer. The data presented in this guide serves as a valuable resource for researchers in the field, providing a comparative context for the evaluation of new CDK2 inhibitors. Future studies reporting the in vivo efficacy of K03861 in PDX models will be essential to fully understand its clinical potential.

References

• 1. researchgate.net [researchgate.net]
• 2. biotheryx.com [biotheryx.com]
• 3. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 4. In vivo PDX CRISPR/Cas9 screens reveal mutual therapeutic targets to overcome heterogeneous acquired chemo-resistance - PMC [pmc.ncbi.nlm.nih.gov]

The Synergistic Potential of K03861 with PARP Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the potential synergistic effects of the CDK2 inhibitor, K03861, in combination with Poly (ADP-ribose) polymerase (PARP) inhibitors for cancer therapy. While direct experimental data on the K03861-PARP inhibitor combination is not yet available in published literature, this document extrapolates from robust preclinical evidence for other CDK2 inhibitors, presenting a strong scientific rationale for this therapeutic strategy. This guide will delve into the mechanistic basis for this synergy, compare the efficacy of similar combination therapies, provide detailed experimental protocols for validation, and visualize the underlying biological processes.

Introduction to K03861 and PARP Inhibitors

K03861 (also known as AUZ454) is a potent and selective type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1] CDK2 is a key regulator of cell cycle progression, particularly at the G1/S transition.[2] Its aberrant activity is a hallmark of many cancers. K03861 inhibits CDK2 activity by competing with the binding of its activating cyclin partners.[1]

PARP inhibitors are a class of targeted therapeutic agents that block the function of PARP enzymes, which are critical for the repair of single-strand DNA breaks. In cancer cells with deficiencies in other DNA repair pathways, such as homologous recombination (HR), the inhibition of PARP leads to the accumulation of double-strand breaks during DNA replication, ultimately resulting in cell death through a concept known as synthetic lethality.

Mechanistic Rationale for Synergy

The synergistic potential of combining a CDK2 inhibitor like K03861 with a PARP inhibitor is rooted in their complementary roles in the DNA damage response (DDR). Preclinical studies have demonstrated that inhibition of CDK2 can induce DNA damage.[3][4] This effect is particularly relevant in cancer cells that are already deficient in homologous recombination (HR), such as those with BRCA1 mutations.

By inducing further DNA damage, CDK2 inhibition is hypothesized to increase the reliance of cancer cells on PARP-mediated DNA repair. Consequently, the concurrent administration of a PARP inhibitor would overwhelm the cell's remaining DNA repair capacity, leading to a synergistic increase in cancer cell death.[3][4]

Signaling Pathway of K03861 and PARP Inhibitor Synergy

Caption: Synergistic mechanism of K03861 and PARP inhibitors in HR-deficient cancer cells.

Comparative Performance Data

While specific data for K03861 is unavailable, the following tables summarize the synergistic effects observed with other CDK2 inhibitors in combination with PARP inhibitors in preclinical models of BRCA1-mutated breast cancer.[3]

Table 1: In Vitro Synergism of CDK2 and PARP Inhibitors

Cell Line	Genetic Background	Combination Treatment	Effect
HCC1937	BRCA1 mutant	Fadraciclib (CDK2i) + Rucaparib (PARPi)	Synergistic reduction in cell viability
SUM149PT	BRCA1 mutant	Fadraciclib (CDK2i) + Rucaparib (PARPi)	Synergistic reduction in cell viability
AU565	BRCA1 wild-type	Fadraciclib (CDK2i) + Rucaparib (PARPi)	Additive effect

Table 2: In Vivo Efficacy in a BRCA1-Mutant Patient-Derived Xenograft (PDX) Model

Treatment Group	Tumor Growth	Survival
Vehicle	Progressive tumor growth	-
Fadraciclib (CDK2i)	Modest tumor growth inhibition	Modest increase
Olaparib (PARPi)	Initial tumor regression, followed by regrowth	Significant increase
Fadraciclib + Olaparib	Sustained tumor regression	Significantly prolonged survival

Experimental Protocols

To validate the potential synergy of K03861 with PARP inhibitors, the following experimental protocols are recommended.

Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

This assay determines the effect of the drug combination on cell proliferation.

Workflow for Cell Viability Assay

Caption: General workflow for in vitro cell viability assays.

Detailed Protocol:

• Cell Seeding: Plate cancer cells (e.g., BRCA1-mutant and wild-type cell lines) in 96-well plates at an appropriate density and allow them to adhere overnight.

• Drug Treatment: Treat cells with a dose range of K03861, a PARP inhibitor (e.g., Olaparib, Rucaparib), and the combination of both. Include vehicle-treated controls.

• Incubation: Incubate the cells for 72 hours.

• Reagent Addition:

  • For MTT assay: Add MTT reagent to each well and incubate for 4 hours. Then, add solubilization solution.

  • For CellTiter-Glo® assay: Add CellTiter-Glo® reagent to each well.

• Data Acquisition: Measure the absorbance at 570 nm for the MTT assay or luminescence for the CellTiter-Glo® assay using a plate reader.

• Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each drug and use software such as CompuSyn to determine the Combination Index (CI), where CI < 1 indicates synergy.

DNA Damage Quantification (γ-H2AX Immunofluorescence)

This assay measures the formation of DNA double-strand breaks.

Detailed Protocol:

• Cell Culture and Treatment: Grow cells on coverslips and treat with K03861, a PARP inhibitor, or the combination for a specified time (e.g., 24 hours).

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, followed by permeabilization with 0.25% Triton X-100 in PBS.[5]

• Blocking: Block non-specific antibody binding with a blocking buffer (e.g., 5% BSA in PBS) for 1 hour.[6]

• Primary Antibody Incubation: Incubate the cells with a primary antibody against γ-H2AX overnight at 4°C.[5][6]

• Secondary Antibody Incubation: Wash the cells and incubate with a fluorescently labeled secondary antibody for 1-2 hours at room temperature in the dark.[6]

• Staining and Mounting: Counterstain the nuclei with DAPI and mount the coverslips on microscope slides.

• Imaging and Analysis: Acquire images using a fluorescence microscope and quantify the number of γ-H2AX foci per nucleus using image analysis software (e.g., ImageJ). An increase in foci indicates increased DNA damage.

In Vivo Xenograft Model

This experiment assesses the anti-tumor efficacy of the combination therapy in a living organism.[3][7]

Workflow for In Vivo Xenograft Study

Caption: Workflow for an in vivo xenograft study to assess combination therapy efficacy.

Detailed Protocol:

• Cell Implantation: Subcutaneously inject cancer cells (e.g., a BRCA1-mutant cell line) into the flank of immunodeficient mice.

• Tumor Growth and Randomization: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into four groups: vehicle control, K03861 alone, PARP inhibitor alone, and the combination of K03861 and the PARP inhibitor.[3]

• Drug Administration: Administer the treatments daily via an appropriate route (e.g., oral gavage).

• Monitoring: Measure tumor volume and mouse body weight regularly (e.g., 2-3 times per week).

• Endpoint Analysis: Continue the study until tumors in the control group reach a predetermined size. Efficacy is determined by comparing tumor growth inhibition and overall survival between the treatment groups.

Conclusion

The combination of CDK2 inhibition and PARP inhibition represents a promising therapeutic strategy, particularly for cancers with deficiencies in homologous recombination. While direct experimental validation for K03861 is pending, the strong preclinical evidence for other CDK2 inhibitors provides a compelling rationale for investigating the synergistic potential of K03861 with PARP inhibitors. The experimental protocols outlined in this guide offer a clear path for researchers to rigorously assess this novel combination therapy. Successful validation could pave the way for new and more effective treatment options for patients with difficult-to-treat cancers.

References

• 1. Cyclin-dependent kinases (cdks) and the DNA damage response: rationale for cdk inhibitor–chemotherapy combinations as an anticancer strategy for solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. To control or to be controlled? Dual roles of CDK2 in DNA damage and DNA damage response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synergistic targeting of BRCA1 mutated breast cancers with PARP and CDK2 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synergistic targeting of BRCA1 mutated breast cancers with PARP and CDK2 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Immunofluorescence Microscopy of γH2AX and 53BP1 for Analyzing the Formation and Repair of DNA Double-strand Breaks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Procedures for the Proper Disposal of K03861

This document provides critical safety and logistical information for the proper disposal of K03861 (also known as AUZ454), a potent type II CDK2 inhibitor. The following procedures are intended for researchers, scientists, and drug development professionals to ensure safe handling and disposal in a laboratory setting.

Safety and Handling Profile

K03861 is classified as a toxic compound and requires careful handling by personnel trained in the management of potent active pharmaceutical ingredients. It is a moderate to severe irritant to the skin and eyes.[1] Adherence to appropriate safety protocols is mandatory to prevent exposure and ensure a safe laboratory environment.

Chemical and Physical Properties	Safety and Handling Precautions
Chemical Name: N-[4-[(2-amino-4-pyrimidinyl)oxy]phenyl]-N'-[4-[(4-methyl-1-piperazinyl)methyl]-3-(trifluoromethyl)phenyl]urea	Hazard Description: Toxic. Moderate to severe skin and eye irritant.[1]
CAS Registry Number: 853299-07-7	Personal Protective Equipment (PPE): Wear protective clothing, safety glasses, and chemical-resistant gloves.[1]
Molecular Formula: C24H26F3N7O2	Handling: Avoid inhalation, and contact with skin, eyes, and clothing.[1]
Molecular Weight: 501.50	Engineering Controls: Use in a well-ventilated area, preferably a chemical fume hood.

Experimental Protocol: Disposal of K03861

The following protocol outlines the step-by-step procedure for the safe disposal of K03861. This protocol is based on general guidelines for hazardous chemical waste and should be adapted to comply with institutional and local regulations.

Materials:

• Appropriate Personal Protective Equipment (PPE): lab coat, safety goggles, chemical-resistant gloves

• Chemical fume hood

• Hazardous waste container (clearly labeled)

• Sealing materials for the waste container

• Spill kit for potent compounds

Procedure:

• Preparation:

  • Ensure all personnel involved in the disposal process are trained in handling potent compounds and are familiar with the facility's hazardous waste management plan.

  • Don appropriate PPE before handling K03861.

  • Perform all disposal-related activities within a certified chemical fume hood to minimize inhalation exposure.

• Segregation of Waste:

  • Do not mix K03861 waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

  • Segregate solid waste (e.g., contaminated gloves, weigh paper, pipette tips) from liquid waste (e.g., unused solutions).

• Containment of Solid Waste:

  • Collect all solid waste contaminated with K03861 in a dedicated, leak-proof hazardous waste container.

  • The container must be clearly labeled with "Hazardous Waste" and the chemical name "K03861".

• Containment of Liquid Waste:

  • Collect all liquid waste containing K03861 in a sealable, chemical-resistant container.

  • The container should be clearly labeled with "Hazardous Waste," the chemical name "K03861," and the approximate concentration and solvent used.

• Final Packaging and Storage:

  • Securely seal the hazardous waste container.

  • Store the sealed container in a designated, secure area for hazardous waste collection, away from incompatible materials.

  • Arrange for pickup and disposal by a certified hazardous waste management vendor, following your institution's procedures.

• Decontamination:

  • Thoroughly decontaminate all surfaces and equipment that came into contact with K03861 using an appropriate cleaning agent.

  • Dispose of all cleaning materials (e.g., wipes, absorbent pads) as hazardous solid waste.

• Accidental Release:

  • In the event of a spill, evacuate the immediate area.

  • Wear a self-contained breathing apparatus and protective clothing to prevent contact with skin and eyes.[1]

  • Contain and clean up the spill using a spill kit appropriate for potent compounds.

  • Collect all cleanup materials in a sealed container and dispose of them as hazardous waste.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of K03861.

Caption: Logical workflow for the safe disposal of K03861.

References

• 1. selleckchem.com [selleckchem.com]

Safeguarding Your Research: A Comprehensive Guide to Handling K03861

For researchers, scientists, and drug development professionals, the safe handling of potent compounds like K03861 is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel and the integrity of your research. By adhering to these procedural, step-by-step instructions, you can confidently manage K03861 from receipt to disposal.

Hazard Identification and Personal Protective Equipment

K03861 is a toxic compound and a potent pharmaceutically active ingredient that can cause moderate to severe skin and eye irritation.[1] Only personnel trained in handling such substances should perform work with K03861.[1] Rigorous adherence to personal protective equipment (PPE) protocols is mandatory to mitigate exposure risks.

PPE Category	Required Equipment	Purpose
Respiratory Protection	Self-contained breathing apparatus	To prevent inhalation of the toxic substance.
Eye and Face Protection	Safety glasses with side shields or goggles	To protect against splashes and eye irritation.
Hand Protection	Chemical-resistant gloves	To prevent skin contact and irritation.
Body Protection	Lab coat or protective suit	To prevent contamination of personal clothing and skin.

Emergency Procedures and First Aid

In the event of an accidental exposure to K03861, immediate and appropriate action is critical. The following table outlines the first aid measures to be taken. In all instances of exposure, seek prompt medical attention.[1]

Exposure Type	First Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing ceases, administer artificial respiration.[1]
Skin Contact	Immediately flush the affected area with copious amounts of water. Remove any contaminated clothing.[1]
Eye Contact	Flush eyes with large amounts of water, ensuring to lift the upper and lower eyelids.[1]
Ingestion	Wash out the mouth thoroughly with water.[1]

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial for the safe handling of K03861 throughout its lifecycle in the laboratory. The following diagram illustrates the key steps, from initial receipt and storage to final disposal.

Caption: A stepwise workflow for the safe handling of K03861.

Detailed Methodologies

Preparation of Stock Solutions: For in-vitro experiments, a common solvent for K03861 is Dimethyl Sulfoxide (DMSO).[2] To prepare a stock solution, carefully weigh the desired amount of K03861 powder inside a chemical fume hood. In a sterile container, add the appropriate volume of fresh DMSO to the powder. Mix thoroughly until the solid is completely dissolved. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C.[2]

Accidental Release Measures: In case of a spill, evacuate the area immediately. Wear a self-contained breathing apparatus and protective clothing before re-entering the contaminated space.[1] For small spills, absorb the material with an inert substance and place it in a sealed container for disposal. For larger spills, contain the area and follow your institution's hazardous material spill response protocol.

Fire Fighting Measures: In the event of a fire, use water spray, carbon dioxide, dry chemical powder, or foam as extinguishing agents.[1] Firefighters should wear self-contained breathing apparatus and full protective clothing to prevent contact with skin and eyes, as K03861 may emit toxic fumes, such as carbon monoxide, when heated to decomposition.[1]

Disposal Plan: All waste materials contaminated with K03861, including empty containers, disposable labware, and used PPE, must be treated as hazardous waste. Collect these materials in clearly labeled, sealed containers. Dispose of the hazardous waste in accordance with federal, state, and local environmental regulations. Consult your institution's environmental health and safety (EHS) department for specific guidance on disposal procedures.

References

• 1. selleckchem.com [selleckchem.com]
• 2. selleckchem.com [selleckchem.com]